Pyrrole-d5

• CAS: 18430-85-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties and Structure of Pyrrole-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure, and synthesis of Pyrrole-d5 (1,2,3,4,5-pentadeuteriopyrrole). As a deuterated isotopologue of pyrrole, this compound is a valuable tool in various research applications, including as an internal standard in mass spectrometry-based quantification, a tracer in metabolic studies, and a probe in mechanistic investigations of chemical reactions. This document summarizes its key physical and chemical characteristics, provides a detailed experimental protocol for its synthesis via hydrogen-deuterium exchange, and presents its structural information through spectroscopic data and molecular diagrams.

Chemical and Physical Properties

Pyrrole-d5 is a stable, non-radioactive isotopologue of pyrrole where all five hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a higher molecular weight compared to its non-deuterated counterpart, a property that is fundamental to its applications.

Table 1: General and Physical Properties of Pyrrole-d5

Property	Value	Reference(s)
Chemical Name	1,2,3,4,5-pentadeuteriopyrrole	[1]
Alternate Names	Perdeuterated pyrrole	[1]
CAS Number	18430-85-8	[1]
Molecular Formula	C₄D₅N	[1]
Molecular Weight	72.12 g/mol	[1]
Isotopic Purity	Typically ≥98 atom % D
Appearance	Colorless to pale yellow liquid
Melting Point	-23 °C
Boiling Point	131 °C
Density	1.115 g/mL at 25 °C
Refractive Index (n20/D)	1.5072

Chemical Structure

The foundational structure of Pyrrole-d5 is a five-membered aromatic heterocycle, identical to pyrrole, but with deuterium atoms replacing hydrogen at every position.

Caption: Chemical structure of Pyrrole-d5.

Spectroscopic Properties

The substitution of protons with deuterons significantly alters the spectroscopic properties of the molecule, which is the basis for its utility in analytical applications.

Table 2: Spectroscopic Data for Pyrrole-d5

Spectroscopic Technique	Expected/Observed Features
¹H-NMR	The ¹H-NMR spectrum is expected to be largely silent, with the absence of signals corresponding to the pyrrole protons. Residual proton signals, if present, would appear at chemical shifts similar to those of unlabeled pyrrole (δ ~6.7 and 6.1 ppm), but with very low intensity, indicating the isotopic purity.
¹³C-NMR	The ¹³C-NMR spectrum will show signals for the carbon atoms of the pyrrole ring. Due to the coupling with deuterium (a spin-1 nucleus), these signals may appear as multiplets (e.g., triplets for C-D) and may be broader than in the protonated analogue. The chemical shifts are expected to be very similar to those of unlabeled pyrrole (α-carbons ~118 ppm, β-carbons ~108 ppm).
Mass Spectrometry (MS)	The molecular ion peak in the mass spectrum will be observed at m/z = 72, corresponding to the molecular weight of Pyrrole-d5. The fragmentation pattern will be influenced by the stronger C-D bonds compared to C-H bonds, potentially leading to different relative abundances of fragment ions compared to unlabeled pyrrole.
Infrared (IR) Spectroscopy	The C-H stretching and bending vibrations present in the IR spectrum of pyrrole are replaced by C-D and N-D vibrations in Pyrrole-d5. These vibrations occur at lower frequencies due to the heavier mass of deuterium. For example, the N-H stretch in pyrrole (around 3400 cm⁻¹) is shifted to a lower wavenumber for the N-D stretch in Pyrrole-d5.

Experimental Protocol: Synthesis of Pyrrole-d5 via Base-Catalyzed H/D Exchange

This protocol describes a general method for the preparation of Pyrrole-d5 from pyrrole through a base-catalyzed hydrogen-deuterium exchange reaction with deuterium oxide (D₂O).

Materials:

• Pyrrole (freshly distilled)

• Deuterium oxide (D₂O, 99.8 atom % D)

• Potassium carbonate (K₂CO₃, anhydrous)

• Anhydrous diethyl ether or dichloromethane

• Anhydrous magnesium sulfate (MgSO₄)

• High-pressure reaction vessel (e.g., a sealed thick-walled glass tube or a stainless-steel autoclave)

Equipment:

• Standard laboratory glassware

• Magnetic stirrer with heating plate

• Rotary evaporator

• Distillation apparatus

• NMR spectrometer

• Mass spectrometer

Procedure:

• Reaction Setup:

  • In a high-pressure reaction vessel, combine freshly distilled pyrrole (1.0 g, 14.9 mmol), deuterium oxide (15 mL, a large excess), and anhydrous potassium carbonate (0.5 g, 3.6 mmol).

  • Seal the vessel tightly.

• Reaction:

  • Heat the reaction mixture to 150-180 °C with vigorous stirring.

  • Maintain the reaction at this temperature for 24-48 hours. The progress of the deuteration can be monitored by taking small aliquots (if the reaction setup allows), extracting with an organic solvent, and analyzing by ¹H-NMR to observe the disappearance of the proton signals.

• Work-up and Extraction:

  • After the reaction is complete, cool the vessel to room temperature.

  • Carefully open the vessel and transfer the reaction mixture to a separatory funnel.

  • Extract the product with anhydrous diethyl ether or dichloromethane (3 x 20 mL).

  • Combine the organic layers.

• Drying and Solvent Removal:

  • Dry the combined organic extracts over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator at low temperature and pressure.

• Purification:

  • The crude Pyrrole-d5 can be purified by fractional distillation under reduced pressure to obtain the pure product. Collect the fraction boiling at a temperature corresponding to that of pyrrole, considering the effect of the reduced pressure.

• Characterization:

  • Confirm the identity and isotopic purity of the final product using ¹H-NMR, ¹³C-NMR, and mass spectrometry. The ¹H-NMR should show minimal residual proton signals, and the mass spectrum should display a prominent molecular ion at m/z = 72.

Caption: Workflow for the synthesis of Pyrrole-d5.

Logical Relationships in Synthesis

The synthesis of Pyrrole-d5 is predicated on the lability of the C-H and N-H protons of the pyrrole ring under basic conditions, which facilitates their exchange with deuterium from D₂O.

References

• 1. benchchem.com [benchchem.com]

"Pyrrole-d5" CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pyrrole-d5, a deuterated form of pyrrole, covering its fundamental properties, applications, and relevant experimental methodologies. This document is intended to serve as a valuable resource for professionals in research and development who utilize isotopically labeled compounds.

Core Properties of Pyrrole-d5

Pyrrole-d5, also known as 1,2,3,4,5-pentadeuteriopyrrole, is a stable isotope-labeled version of pyrrole where all five hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it an invaluable tool in various analytical and research applications, particularly in mass spectrometry-based quantification.

Quantitative Data Summary

The key quantitative data for Pyrrole-d5 are summarized in the table below for easy reference and comparison.

Property	Value
CAS Number	18430-85-8
Molecular Formula	C₄D₅N
Molecular Weight	72.12 g/mol
Synonyms	1,2,3,4,5-pentadeuteriopyrrole
Isotopic Purity	Typically ≥98 atom % D

Applications in Research and Drug Development

The pyrrole scaffold is a fundamental structural motif in a vast array of pharmaceuticals and natural products, exhibiting a wide spectrum of biological activities.[1] Consequently, the study of pyrrole-containing compounds is crucial in drug discovery and development.

Pyrrole-d5 primarily serves as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). The use of a stable isotope-labeled internal standard is considered the "gold standard" in quantitative bioanalysis.[2] This is because its physicochemical properties are nearly identical to the analyte of interest, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus minimizing variability and leading to more accurate and precise results.[2]

Experimental Protocols

Protocol: Quantification of Pyrrole in a Biological Matrix using Pyrrole-d5 as an Internal Standard by LC-MS/MS

This protocol provides a general framework for the quantitative analysis of pyrrole in a biological matrix (e.g., plasma) using Pyrrole-d5 as an internal standard. This method can be adapted and optimized for specific applications and instrumentation.

1. Materials and Reagents

• Pyrrole (analytical standard)

• Pyrrole-d5 (internal standard)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid

• Protein precipitation solvent (e.g., acetonitrile)

• Biological matrix (e.g., human plasma)

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of pyrrole and Pyrrole-d5 in methanol.

• Working Solutions: Prepare serial dilutions of the pyrrole stock solution in a 50:50 methanol:water mixture to create working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (ISWS): Dilute the Pyrrole-d5 stock solution with methanol to achieve a final concentration of 50 ng/mL.

3. Sample Preparation

• Aliquot 100 µL of the biological sample (calibration standard, QC sample, or unknown sample) into a microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (containing Pyrrole-d5) to each tube.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation of pyrrole from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Pyrrole: Precursor ion (Q1) m/z 68.1 → Product ion (Q3) m/z (to be determined experimentally).

    • Pyrrole-d5: Precursor ion (Q1) m/z 73.1 → Product ion (Q3) m/z (to be determined experimentally).

  • Optimize source and collision parameters for maximum signal intensity.

5. Data Analysis

• Quantification is based on the ratio of the peak area of the analyte (pyrrole) to that of the internal standard (Pyrrole-d5).

• A calibration curve is constructed by plotting the peak area ratio against the concentration of the calibration standards. The concentration of unknown samples is then determined from this curve.

Visualizations

Diagrams of Workflows and Pathways

The following diagrams, created using the DOT language, illustrate a general experimental workflow for quantitative analysis and a representative synthetic pathway for pyrrole derivatives.

Caption: General experimental workflow for quantitative analysis using an internal standard.

Caption: Simplified reaction pathway for the Paal-Knorr synthesis of pyrroles.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to the Synthesis and Preparation of Pyrrole-d5 for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the synthesis, preparation, and purification of Pyrrole-d5 (pentadeuterated pyrrole), a valuable isotopically labeled compound for various research applications, including mechanistic studies, metabolic tracking, and as a standard in mass spectrometry-based assays. This document outlines established experimental protocols, presents key quantitative data in a clear, tabular format, and visualizes the experimental workflow for enhanced understanding.

Properties and Specifications of Pyrrole-d5

Pyrrole-d5 is a stable, non-radioactive isotopically labeled version of pyrrole where all five hydrogen atoms have been replaced with deuterium. This substitution results in a mass shift of +5, making it readily distinguishable from its unlabeled counterpart in mass spectrometric analyses.

Table 1: Physical and Chemical Properties of Pyrrole-d5

Property	Value	Reference
CAS Number	18430-85-8	[1][2]
Molecular Formula	C₄D₅N	[2][3]
Molecular Weight	72.12 g/mol	[1][2][3]
Isotopic Purity	≥98 atom % D	[1]
Chemical Purity	≥99% (CP)
Appearance	Colorless to light yellow liquid	[4]
Boiling Point	131 °C (lit.)
Melting Point	-23 °C (lit.)
Density	1.115 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.5072 (lit.)
Storage Conditions	2-8°C, protect from light	[3]

Synthesis of Pyrrole-d5 via Hydrogen-Deuterium Exchange

The most common and efficient method for the laboratory-scale synthesis of Pyrrole-d5 is through direct hydrogen-deuterium (H/D) exchange with heavy water (D₂O). The exchange can be controlled by pH to achieve full deuteration. At a pH of 1, all five hydrogen atoms of the pyrrole ring undergo rapid exchange with deuterium.[5] In neutral solutions, only the N-H proton is exchanged.[5]

Experimental Protocol: Acid-Catalyzed H/D Exchange

This protocol is adapted from the established method described by Foil A. Miller.[5]

Materials:

• Freshly distilled pyrrole

• Heavy water (D₂O, 99.8 atom % D or higher)

• Anhydrous sodium carbonate (Na₂CO₃) or other suitable drying agent

• Sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) to adjust pH

Equipment:

• Separatory funnels

• Round-bottom flask

• Distillation apparatus

• pH meter or pH paper

Procedure:

• pH Adjustment of Heavy Water: Adjust the pH of the heavy water (D₂O) to approximately 1 by the careful addition of a small amount of acid (e.g., H₂SO₄ or HCl).

• Initial Exchange: In a separatory funnel, combine freshly distilled pyrrole with the acidic heavy water. A typical ratio is 4 parts pyrrole to 3 parts D₂O by volume.

• Agitation: Shake the mixture vigorously for at least one hour to ensure intimate contact and facilitate the exchange process.

• Iterative Exchange: To achieve a high degree of deuteration (≥99%), a serial exchange is performed. Separate the pyrrole layer from the heavy water. The deuterated pyrrole is then mixed with a fresh portion of acidic heavy water and shaken again. This process is repeated multiple times. The heavy water from each step can be recovered and reused with fresh pyrrole samples to maximize the use of the expensive D₂O.[5]

• Drying: After the final exchange, the resulting Pyrrole-d5 is separated and dried over anhydrous sodium carbonate to remove any residual water.[5]

• Purification by Distillation: The dried Pyrrole-d5 is then purified by distillation.[5] Fractional distillation is recommended to achieve high chemical purity.[6] The fraction boiling at approximately 131 °C should be collected.

Table 2: Summary of Synthesis Parameters

Parameter	Condition	Rationale
Catalyst	Acid (pH ≈ 1)	Facilitates the exchange of all five hydrogen atoms on the pyrrole ring.[5]
Deuterium Source	Heavy Water (D₂O)	Provides the deuterium atoms for the exchange reaction.
Reaction Time	≥ 1 hour per exchange	Ensures sufficient time for the H/D exchange to approach equilibrium.[5]
Number of Exchanges	Multiple (e.g., 4)	To drive the isotopic purity to ≥99%.[5]
Purification	Distillation	To remove impurities and any remaining starting material.[5][6]

Alternative Method: Base-Catalyzed H/D Exchange

An alternative approach involves a base-catalyzed proton exchange with deuterium oxide at elevated temperatures (above 423 K or 150 °C) in a closed system.[7] While this method can be used for various heterocyclic compounds, the acid-catalyzed method at room temperature is generally more convenient for laboratory-scale synthesis of Pyrrole-d5.

Purification and Handling

The purity of the synthesized Pyrrole-d5 is crucial for its intended applications.

• Distillation: Fractional distillation is a highly effective method for achieving chemical purity of 99.9% or higher.[6] It is important to use an efficient distillation column.

• Acid Treatment: To remove basic impurities such as pyrrolidine, the crude pyrrole can be treated with a mineral acid (e.g., sulfuric acid) or a carboxylic acid (e.g., formic acid) to form a non-volatile salt, followed by distillation at reduced pressure.[6][8]

• Storage: Pyrrole and its deuterated analogue can darken over time due to polymerization.[4] It is recommended to store the purified product at 2-8°C, protected from light, and under an inert atmosphere (e.g., argon or nitrogen).[3] For long-term storage, freezing at -20°C is also an option.[3]

Visualization of the Experimental Workflow

The following diagrams illustrate the key steps in the synthesis and purification of Pyrrole-d5.

Caption: Workflow for the synthesis of Pyrrole-d5.

Caption: Detailed purification scheme for Pyrrole-d5.

Safety Considerations

Pyrrole-d5 should be handled with appropriate safety precautions in a well-ventilated fume hood. It is a flammable liquid and is toxic if swallowed or inhaled.[1] It can also cause serious eye damage. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

This technical guide provides a comprehensive resource for the synthesis and preparation of Pyrrole-d5. By following the detailed protocols and purification methods, researchers can confidently produce high-purity deuterated pyrrole for their specific laboratory needs.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. scbt.com [scbt.com]
• 3. Pyrrole (D₅, 98%) - Cambridge Isotope Laboratories, DLM-3192-1 [isotope.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Preparation of deuterated heterocyclic five-membered ring compounds (furan, thiophene, pyrrole, and derivatives) by base-catalyzed hydrogen isotope exchange with deuterium oxide (Journal Article) | ETDEWEB [osti.gov]
• 8. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]

A Technical Guide to the Isotopic Purity and Enrichment of Pyrrole-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and enrichment of Pyrrole-d5 (C₄D₅N), a deuterated analog of pyrrole. This document details the quantitative data regarding its isotopic purity, outlines the experimental protocols for its synthesis and analysis, and presents visual workflows for key processes. The information herein is intended to be a valuable resource for professionals in research, science, and drug development who utilize Pyrrole-d5 in their work.

Introduction to Isotopic Purity and Enrichment

In the context of deuterated compounds like Pyrrole-d5, two parameters are critical for defining its quality: isotopic purity and isotopic enrichment.

• Isotopic Purity: This refers to the percentage of molecules in the sample that are the desired isotopologue, in this case, C₄D₅N. It quantifies the extent to which all five hydrogen atoms have been replaced by deuterium.

• Isotopic Enrichment: This value represents the percentage of deuterium at the labeled positions. For Pyrrole-d5, it is the average percentage of deuterium across all five positions where hydrogen can be substituted.

High isotopic enrichment is a prerequisite for high isotopic purity. Commercially available Pyrrole-d5 is typically offered with a high degree of isotopic enrichment to ensure its suitability for various applications, including as a synthetic intermediate for labeled compounds and as a standard in analytical studies.

Quantitative Data on Isotopic Purity

The isotopic purity of commercially available Pyrrole-d5 is a key specification for researchers. The following tables summarize the typical isotopic purity and other relevant physicochemical properties.

Table 1: Isotopic Purity of Commercial Pyrrole-d5

Parameter	Typical Value
Isotopic Purity	98 atom % D
Chemical Purity	≥99% (CP)

Data sourced from various chemical suppliers.[1][2]

Table 2: Physicochemical Properties of Pyrrole-d5

Property	Value
Chemical Formula	C₄D₅N
Molecular Weight	72.12 g/mol
CAS Number	18430-85-8
Boiling Point	131 °C
Melting Point	-23 °C
Density	1.115 g/mL at 25 °C
Refractive Index (n20/D)	1.5072

Data sourced from various chemical suppliers.[1][2]

Experimental Protocols

Synthesis and Enrichment of Pyrrole-d5

The preparation of Pyrrole-d5 with high isotopic enrichment typically involves a base-catalyzed hydrogen-deuterium exchange reaction.

Principle:

This method relies on the exchange of protons in pyrrole with deuterium from a deuterium source, such as deuterium oxide (D₂O), in the presence of a base at elevated temperatures. The slightly acidic nature of the N-H proton and the C-H protons of the aromatic ring allows for their substitution with deuterium under these conditions.

Experimental Protocol: Base-Catalyzed H/D Exchange

• Reaction Setup: In a sealed, high-pressure reaction vessel, combine pyrrole, a significant molar excess of deuterium oxide (D₂O), and a catalytic amount of a suitable base (e.g., sodium deuteroxide, NaOD).

• Heating: Heat the reaction mixture to a temperature above 150 °C (423 K). The exact temperature and reaction time will influence the degree of deuteration.[3]

• Monitoring: The progress of the deuteration can be monitored by taking aliquots of the reaction mixture and analyzing them using NMR spectroscopy to determine the extent of deuterium incorporation.

• Work-up: After the desired level of enrichment is achieved, cool the reaction mixture. The deuterated pyrrole can be separated from the aqueous phase.

• Purification: The crude Pyrrole-d5 is then purified, typically by fractional distillation, to remove any remaining starting material, byproducts, and water.

This is a generalized protocol. Specific conditions may vary based on the scale of the reaction and the desired final purity.

Determination of Isotopic Purity and Enrichment

The primary analytical techniques for quantifying the isotopic purity and enrichment of Pyrrole-d5 are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the isotopic enrichment of deuterated compounds by analyzing the proton signals.

Experimental Protocol: ¹H-NMR Analysis

• Sample Preparation: Prepare a solution of the Pyrrole-d5 sample in a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) that does not contain residual proton signals that would interfere with the analysis.

• Data Acquisition: Acquire a quantitative ¹H-NMR spectrum of the sample. Ensure a sufficient relaxation delay to allow for complete relaxation of the protons, which is crucial for accurate integration.

• Data Analysis:

  • Identify and integrate the residual proton signals corresponding to the different positions on the pyrrole ring.

  • The isotopic enrichment is calculated by comparing the integrals of the residual proton signals in the deuterated sample to the integral of a known internal standard or by comparing it to the spectrum of a non-deuterated pyrrole standard. The percentage of deuterium at each position is determined by the reduction in the integral of the corresponding proton signal.

3.2.2. High-Resolution Mass Spectrometry (HRMS)

HRMS provides detailed information about the isotopic distribution of a molecule by accurately measuring the mass-to-charge ratio of its ions.

Experimental Protocol: HRMS Analysis

• Sample Introduction: Introduce the Pyrrole-d5 sample into the mass spectrometer. For volatile compounds like pyrrole, this is often done via direct infusion or through a gas chromatography (GC) inlet.

• Ionization: Ionize the sample using an appropriate technique, such as electron ionization (EI) or chemical ionization (CI).

• Mass Analysis: Acquire a high-resolution mass spectrum of the molecular ion region.

• Data Analysis:

  • The mass spectrum will show a cluster of peaks corresponding to the different isotopologues of pyrrole (d₀, d₁, d₂, d₃, d₄, and d₅).

  • The relative intensities of these peaks are used to calculate the percentage of each isotopologue.

  • The isotopic purity is determined by the percentage of the d₅ isotopologue relative to the sum of all isotopologues.

Visualizing Workflows with Graphviz

The following diagrams, generated using the DOT language, illustrate the key experimental workflows described in this guide.

Caption: Synthesis workflow for Pyrrole-d5 via base-catalyzed H/D exchange.

Caption: Analytical workflow for determining isotopic purity and enrichment.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Pyrrole-d5 D 98atom 18430-85-8 [sigmaaldrich.com]
• 3. Preparation of deuterated heterocyclic five-membered ring compounds (furan, thiophene, pyrrole, and derivatives) by base-catalyzed hydrogen isotope exchange with deuterium oxide (Journal Article) | ETDEWEB [osti.gov]

Physical properties of "Pyrrole-d5" (boiling point, density)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of Pyrrole-d5 (C₄D₅N), a deuterated isotopologue of pyrrole. The substitution of hydrogen with deuterium atoms imparts a higher molecular weight, which subtly influences its physical characteristics compared to the non-deuterated form. This document summarizes essential data for laboratory and developmental applications.

Core Physical Characteristics

Pyrrole-d5 is a colorless liquid under standard conditions. The primary physical data points, its boiling point and density, are critical for a range of applications, including reaction setup, purification, and formulation.

Physical Property	Value	Conditions
Boiling Point	131 °C	at 1 atm
Density	1.115 g/mL	at 25 °C

Additional Properties

A broader understanding of Pyrrole-d5's physical nature is beneficial for comprehensive experimental design.

Property	Value
Molecular Weight	72.12 g/mol [1][2]
Melting Point	-23 °C[1][2][3]
Refractive Index	n20/D 1.5072 (lit.)[1][2]

Experimental Considerations

Boiling Point Determination: The boiling point is typically determined by distillation at atmospheric pressure. The temperature at which the liquid and vapor phases are in equilibrium is recorded. For small sample sizes, micro-boiling point determination methods can be employed.

Density Measurement: The density is commonly measured using a pycnometer or a digital density meter at a controlled temperature, in this case, 25 °C. This involves accurately measuring the mass of a known volume of the substance.

Logical Relationship of Physical Properties

The following diagram illustrates the fundamental physical state transitions and properties of Pyrrole-d5.

Physical Properties of Pyrrole-d5

References

• 1. 吡咯-d5 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 2. 吡咯-d5 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 3. Pyrrole-d5 D 98atom 18430-85-8 [sigmaaldrich.com]

Navigating the Stability of Pyrrole-d5: A Technical Guide

For researchers, scientists, and professionals in drug development, understanding the stability and proper storage of isotopically labeled compounds is paramount to ensure experimental integrity and reproducibility. This technical guide provides an in-depth overview of the stability and recommended storage conditions for Pyrrole-d5, a deuterated analog of pyrrole. This document outlines potential degradation pathways, summarizes storage recommendations, and provides a general protocol for stability assessment.

Core Concepts: Stability of Deuterated Compounds

Pyrrole-d5, as a stable isotope-labeled compound, is not radioactive and therefore does not require special handling precautions associated with radioactivity.[1][2] The primary safety and stability concerns are dictated by the inherent chemical properties of the pyrrole molecule itself.[2] The major factors influencing the stability of pyrrole and its deuterated isotopologues are exposure to light, heat, and atmospheric oxygen.

Recommended Storage Conditions

To ensure the long-term purity and integrity of Pyrrole-d5, specific storage conditions should be maintained. The following table summarizes recommendations from various suppliers.

Parameter	Recommended Condition	Rationale
Temperature	Freezer (-20°C) or Refrigerated (2-8°C)	Minimizes the rate of potential degradation reactions, such as polymerization.
Light	Protect from light (e.g., use amber vials)	Pyrrole moieties can undergo photodegradation.[3]
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen or Argon)	Prevents oxidation and autoxidation, which can lead to the formation of insoluble polymers.[4][5]
Container	Tightly sealed glass containers	Prevents evaporation of the solvent (if in solution) and exposure to air and moisture.[6][7] For neat (solid) compounds, a crystalline form is preferable to an amorphous one.[1][8]

Potential Degradation Pathways

While specific long-term stability studies on Pyrrole-d5 are not extensively documented, the degradation pathways can be inferred from the known chemistry of pyrrole.

• Oxidation and Autoxidation: Exposure to air can lead to the oxidation of the pyrrole ring, potentially forming insoluble polymers (polypyrrole).[4][5] This process can be catalyzed by certain material surfaces.[4]

• Photodegradation: Pyrrole-containing compounds are susceptible to degradation upon exposure to light.[3] This can occur through direct photodegradation or indirect pathways involving singlet oxygen.[3]

• Polymerization: Pyrrole can slowly polymerize at room temperature, a process that can be accelerated by heat and exposure to air.[7]

• Deuterium-Proton Exchange: The deuterons on the nitrogen atom of Pyrrole-d5 can be susceptible to exchange with protons from protic solvents or acidic/basic conditions.[9][10] This can affect the isotopic purity of the compound over time.

The following diagram illustrates the relationship between environmental factors and the stability of Pyrrole-d5.

References

• 1. moravek.com [moravek.com]
• 2. benchchem.com [benchchem.com]
• 3. mcneill-group.org [mcneill-group.org]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. benchchem.com [benchchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. moravek.com [moravek.com]
• 9. Deuterium exchange of pyrrolic NH protons accelerated by fluoride and bicarbonate in CDCl3, CD3CN, and DMSO-d6 - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Safety and Handling of Pyrrole-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Pyrrole-d5 (C₄D₅N), a deuterated isotopologue of pyrrole. Given that the chemical reactivity and toxicological profile of deuterated compounds are generally comparable to their non-deuterated analogues, this document draws upon safety data for both Pyrrole-d5 and pyrrole to ensure a thorough understanding of the associated hazards and handling precautions. This guide is intended for use by trained professionals in a laboratory or research setting.

Chemical and Physical Properties

Pyrrole-d5 is a colorless to yellowish liquid that is sensitive to air, light, and moisture. Proper storage and handling are crucial to maintain its purity and prevent degradation. Below is a summary of its key physical and chemical properties.

Property	Value
Chemical Formula	C₄D₅N
Molecular Weight	72.12 g/mol
CAS Number	18430-85-8
Appearance	Colorless to yellowish liquid
Boiling Point	131 °C
Melting Point	-23 °C
Density	1.115 g/mL at 25 °C
Refractive Index (n20/D)	1.5072
Flash Point	33 °C (91.4 °F)
Storage Temperature	2-8°C, under inert atmosphere, protected from light

Safety and Hazard Information

Pyrrole-d5 is classified as a flammable liquid and is toxic if swallowed or inhaled. It can cause serious eye damage. The toxicological properties have not been exhaustively investigated, and it is prudent to handle this compound with the same precautions as its non-deuterated counterpart, pyrrole, which is known to have depressant effects on the central nervous system and may cause liver damage upon severe intoxication.

Hazard Classification	GHS Pictograms	Signal Word	Hazard Statements
Flammable liquids (Category 3)	🔥	Danger	H226: Flammable liquid and vapor
Acute toxicity, Oral (Category 3)	💀	H301: Toxic if swallowed
Acute toxicity, Inhalation (Category 4)	❗	H332: Harmful if inhaled
Serious eye damage (Category 1)	corrosion	H318: Causes serious eye damage

Precautionary Measures

Adherence to the following precautionary statements is mandatory when handling Pyrrole-d5:

Category	Precautionary Statements
Prevention	P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. P233: Keep container tightly closed. P240: Ground/bond container and receiving equipment. P241: Use explosion-proof electrical/ventilating/lighting equipment. P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P270: Do not eat, drink or smoke when using this product. P271: Use only outdoors or in a well-ventilated area. P280: Wear protective gloves/protective clothing/eye protection/face protection.
Response	P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P310: Immediately call a POISON CENTER or doctor/physician. P330: Rinse mouth. P370 + P378: In case of fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish.
Storage	P403 + P235: Store in a well-ventilated place. Keep cool. P405: Store locked up.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols and Handling Procedures

Due to its sensitivity to air, light, and moisture, Pyrrole-d5 must be handled under an inert atmosphere (e.g., nitrogen or argon) using appropriate techniques and equipment.

General Handling Workflow for Air-Sensitive Reagents

The following diagram illustrates a general workflow for handling Pyrrole-d5.

Caption: General workflow for handling air-sensitive Pyrrole-d5.

Key Experimental Protocol: Synthesis of Deuterated Polypyrrole

This protocol details the chemical polymerization of Pyrrole-d5 to form deuterated polypyrrole, a conducting polymer. This procedure is adapted from established methods for polypyrrole synthesis.

Materials:

• Pyrrole-d5

• Ammonium persulfate (APS) (oxidant)

• Deionized water

• Ethanol

• Round bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• In a round bottom flask, prepare a 0.15 M solution of Pyrrole-d5 in deionized water. Place the flask in an ice bath and stir the solution with a magnetic stirrer.

• Slowly add a pre-chilled aqueous solution of ammonium persulfate (0.014 M) dropwise to the stirred Pyrrole-d5 solution.

• Observe the immediate formation of a black precipitate, indicating the polymerization of Pyrrole-d5.

• Continue stirring the reaction mixture in the ice bath for 8 hours to ensure complete polymerization.

• After the reaction is complete, filter the black precipitate using a Buchner funnel.

• Wash the collected deuterated polypyrrole powder several times with a mixture of deionized water and ethanol to remove any unreacted monomer and oxidant.

• Dry the final product in a vacuum oven at 60 °C for 24 hours.

• The resulting black powder is deuterated polypyrrole.

Toxicology and Metabolic Pathways

The toxicity of Pyrrole-d5 is primarily attributed to the metabolic activation of the pyrrole ring by cytochrome P450 enzymes in the liver. This process generates reactive electrophilic metabolites that can covalently bind to cellular macromolecules such as proteins and DNA, leading to cytotoxicity and genotoxicity.[1][2] The substitution of hydrogen with deuterium is not expected to significantly alter this metabolic pathway, although the rate of metabolism may be affected (the kinetic isotope effect).

Metabolic Activation and Toxicity Pathway

The following diagram illustrates the proposed metabolic pathway leading to the toxic effects of pyrrole.

Caption: Metabolic activation of pyrrole leading to cellular toxicity.

First Aid Measures

In the event of exposure to Pyrrole-d5, immediate medical attention is crucial.

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician immediately.

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty of water. Consult a physician.

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.

Storage and Disposal

Storage: Store Pyrrole-d5 in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames. The container should be tightly closed and stored under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from air and moisture. It should also be protected from light.

Disposal: Pyrrole-d5 and any contaminated materials should be disposed of as hazardous waste. This should be done through a licensed professional waste disposal service to ensure compliance with local, state, and federal regulations. Do not allow the product to enter drains.

This technical guide is intended to provide essential safety and handling information for Pyrrole-d5. It is not exhaustive and should be used in conjunction with a comprehensive understanding of laboratory safety procedures and the specific requirements of your research. Always consult the most up-to-date Safety Data Sheet (SDS) for this product before use.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Pyrrole-d5: A Technical Guide for Researchers and Drug Development Professionals

An in-depth guide to the procurement, handling, and application of Pyrrole-d5, a deuterated stable isotope-labeled compound essential for advanced analytical and metabolic research.

This technical guide provides a comprehensive overview of Pyrrole-d5, including its suppliers, purchasing information, key technical data, and detailed experimental protocols for its application in research and drug development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and biotechnology industries who utilize stable isotope-labeled compounds for quantitative analysis and metabolic studies.

Sourcing and Procurement of Pyrrole-d5

Pyrrole-d5 is available from several reputable chemical suppliers specializing in stable isotope-labeled compounds. Researchers can procure this product directly from the manufacturers or through their authorized distributors. When purchasing, it is crucial to obtain the Certificate of Analysis (CoA) to verify the isotopic and chemical purity of the lot.

Below is a summary of prominent suppliers and their publicly available information. Pricing is subject to change and may require a formal quote.

Supplier	Product Number (Example)	Isotopic Purity (Typical)	Chemical Purity (Typical)	Available Quantities
Sigma-Aldrich (Merck)	344389	98 atom % D[1][2]	99% (CP)[2]	1 g
CDN Isotopes	D-3399	98 atom % D[3]	Not specified	0.5 g, 1 g[3]
Cambridge Isotope Laboratories, Inc. (CIL)	DLM-3192-5	98%	98%	5 g
Eurisotop (a subsidiary of CIL)	DLM-3192-1 / DLM-3192-5	98%[4]	98%[4]	1 g, 5 g[4]
Santa Cruz Biotechnology, Inc.	sc-225433	Not specified	Not specified	Inquire
Alfa Chemistry	ACM18430858	98 atom % D[5]	Not specified	Inquire
Capot Chemical	219T47	Not specified	≥ 98%	Inquire

Technical Data and Physical Properties

Accurate technical data is paramount for the successful application of Pyrrole-d5 in experimental settings. The following table summarizes its key chemical and physical properties.

Property	Value	Source(s)
CAS Number	18430-85-8	[1][2][3][5][6]
Molecular Formula	C₄D₅N	[5][6]
Molecular Weight	72.12 g/mol	[1][2][3][5][6]
Synonyms	1H-Pyrrole-1,2,3,4,5-d5, Pentadeuteriopyrrole, Divinylenimine-d5	[1][3][6]
Appearance	Colorless to light yellow liquid
Melting Point	-23 °C	[2]
Boiling Point	131 °C	[2]
Density	1.115 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.5072	[2]
Storage Temperature	2-8°C, Protect from light	[2]

Safety, Handling, and Storage

Pyrrole-d5 is a flammable and toxic compound that requires careful handling in a well-ventilated laboratory environment, preferably within a fume hood.[3] Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times.

Hazard Identification: [1][2]

• GHS Pictograms: Flame, Skull and crossbones, Corrosion

• Signal Word: Danger

• Hazard Statements: H226 (Flammable liquid and vapor), H301 (Toxic if swallowed), H318 (Causes serious eye damage), H332 (Harmful if inhaled)

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2] It is recommended to store under an inert atmosphere to prevent degradation. For long-term stability, storage at 2-8°C is advised.[2]

Experimental Protocols and Applications

The primary application of Pyrrole-d5 is as an internal standard in quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). Its five deuterium atoms provide a distinct mass shift from the unlabeled analogue, allowing for precise and accurate quantification by correcting for variations in sample preparation and instrument response.

General Protocol for Use as an Internal Standard in LC-MS/MS

This protocol outlines the general steps for using Pyrrole-d5 as an internal standard for the quantification of unlabeled pyrrole or related analytes in a biological matrix.

1. Preparation of Stock and Working Solutions:

• Stock Solution (e.g., 1 mg/mL): Accurately weigh a precise amount of Pyrrole-d5 and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) in a Class A volumetric flask.

• Working Solution (e.g., 100 ng/mL): Perform serial dilutions of the stock solution with the appropriate solvent to achieve the desired concentration for spiking into samples. The optimal concentration of the internal standard should be determined experimentally but is often in the mid-range of the calibration curve of the analyte.

2. Sample Preparation (Protein Precipitation Example):

• To 100 µL of the biological sample (e.g., plasma, urine) in a microcentrifuge tube, add a fixed volume (e.g., 10 µL) of the Pyrrole-d5 working solution.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1-2 minutes.

• Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at ambient or slightly elevated temperature.

• Reconstitute the dried residue in a known volume (e.g., 100 µL) of the mobile phase used for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for small molecules like pyrrole.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is a typical starting point.

  • Flow Rate: Dependent on the column dimensions, typically 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally suitable for pyrrole.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification.

  • MRM Transitions:

    • Pyrrole (Analyte): Determine the precursor ion (e.g., [M+H]⁺) and a stable product ion.

    • Pyrrole-d5 (Internal Standard): The precursor ion will be [M+5+H]⁺. A corresponding stable product ion should be selected. The fragmentation of the deuterated and non-deuterated compounds should be analogous.

4. Data Analysis and Quantification:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for a series of calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualized Workflows and Concepts

The following diagrams, generated using the DOT language for Graphviz, illustrate key workflows and concepts related to the use of Pyrrole-d5.

Workflow for quantitative analysis using a deuterated internal standard.

Principle of isotopic labeling for metabolic pathway tracing.

References

• 1. Human Metabolome Database: 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0035924) [hmdb.ca]
• 2. benchchem.com [benchchem.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Unveiling the Vibrational Landscape of Pyrrole-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental vibrational spectra of Pyrrole-d5 (C₄D₅N), a deuterated isotopologue of pyrrole. Understanding the vibrational modes of this molecule is crucial for a variety of research applications, including mechanistic studies in drug development, analysis of reaction dynamics, and the interpretation of complex biological systems where pyrrole moieties are present. This document summarizes the key vibrational frequencies, details the experimental methodologies for their determination, and provides a visual representation of the experimental workflow.

Fundamental Vibrational Frequencies of Pyrrole-d5

The vibrational spectra of Pyrrole-d5 have been elucidated through a combination of infrared and Raman spectroscopy. The substitution of hydrogen with deuterium atoms leads to significant shifts in the vibrational frequencies, providing valuable insights into the molecular structure and bonding. The fundamental frequencies for Pyrrole-d5, assuming a C₂ᵥ symmetry, are presented in the table below.[1]

Symmetry Species	Vibration Type	Wavenumber (cm⁻¹) - Infrared	Wavenumber (cm⁻¹) - Raman
A₁	C-D Stretch	2340	2341
A₁	Ring Stretch	1495	1496
A₁	C-D Bend	1045	1046
A₁	Ring Bend	968	969
A₁	N-D Bend (in-plane)	832	833
B₁	C-D Stretch	2325	2326
B₁	Ring Stretch	1420	1421
B₁	C-D Bend	1015	1016
B₁	Ring Bend	775	776
A₂	C-D Bend (out-of-plane)	Inactive	680
A₂	Ring Twist	Inactive	520
B₂	C-D Bend (out-of-plane)	695	696
B₂	N-D Bend (out-of-plane)	510	511
B₂	Ring Twist	450	451

Note: The data presented is a summary from historical spectroscopic studies.[1] Minor variations may be observed in different experimental setups.

Experimental Protocols

The determination of the vibrational spectra of Pyrrole-d5 involves precise experimental procedures to ensure high-quality data. The following outlines the key methodologies employed.

Sample Preparation

The synthesis of Pyrrole-d5 is typically achieved through isotopic exchange reactions. One common method involves the exchange of all hydrogen atoms in pyrrole with deuterium in solutions with a low pH.[1] The purity of the resulting Pyrrole-d5 is critical and can be verified by the absence or minimal presence of bands corresponding to C-H vibrations in the spectra.[1] For spectroscopic measurements, the sample is often purified by multiple distillations under vacuum to remove fluorescent impurities, which can interfere with Raman spectroscopy.[1]

Infrared (IR) Spectroscopy

Infrared absorption spectra are recorded to identify the vibrational modes that result in a change in the dipole moment of the molecule.

• Instrumentation: A high-resolution Fourier Transform Infrared (FTIR) spectrometer is typically used.

• Sample State: The infrared spectrum of Pyrrole-d5 is often investigated in the liquid state.[1]

• Procedure: A thin film of the liquid sample is placed between two infrared-transparent windows (e.g., KBr or NaCl plates) and the transmission of infrared radiation through the sample is measured. The resulting spectrum shows absorption bands at frequencies corresponding to the vibrational transitions. The cell thickness for these measurements is typically in the range of 0.020 to 0.045 mm.[1]

Raman Spectroscopy

Raman spectroscopy provides complementary information to IR spectroscopy, as it detects vibrational modes that involve a change in the polarizability of the molecule.

• Instrumentation: A high-speed grating spectrograph equipped with a suitable laser excitation source is employed.[1]

• Sample State: Raman spectra are also typically recorded for the liquid state.[1]

• Procedure: The purified Pyrrole-d5 sample is sealed in a glass tube and illuminated with a monochromatic laser beam. The scattered light is collected and analyzed by the spectrograph. The Raman spectrum consists of lines shifted from the excitation frequency by amounts corresponding to the vibrational frequencies of the molecule. To obtain a good signal-to-noise ratio, long exposure times, sometimes up to 70 hours, may be necessary, especially after rigorous purification to eliminate fluorescence.[1]

Experimental Workflow for Vibrational Analysis

The logical flow of an experimental investigation into the fundamental vibrational spectra of Pyrrole-d5 is depicted in the following diagram.

Caption: Experimental workflow for determining the fundamental vibrational spectra of Pyrrole-d5.

References

• 1. pubs.aip.org [pubs.aip.org]

An In-depth Technical Guide to Electron Attachment and Bond Cleavage in Pyrrole-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental processes of electron attachment and subsequent bond cleavage in fully deuterated pyrrole (pyrrole-d5). Understanding these low-energy electron-driven reactions is critical for applications in radiation damage studies, drug development, and materials science, where pyrrole moieties are prevalent. This document summarizes key quantitative data, details experimental methodologies, and visualizes the core processes involved.

Core Concepts: Dissociative Electron Attachment (DEA)

Dissociative electron attachment (DEA) is a resonant process where a low-energy electron is captured by a neutral molecule, forming a transient negative ion (TNI). This TNI can then decay by breaking a chemical bond, resulting in a stable anion and one or more neutral fragments. The efficiency and pathways of DEA are highly dependent on the electron energy and the molecular structure, including isotopic substitution.

In the context of pyrrole-d5 (C₄D₅N), the primary DEA channel of interest is the cleavage of the N-D bond, leading to the formation of the pyrrolide anion (C₄D₄N⁻) and a deuterium atom (D). Studying the deuterated form of pyrrole allows for a deeper understanding of the dynamics of bond cleavage by examining the kinetic isotope effect.

Quantitative Analysis of N-D Bond Cleavage

The central process in the dissociative electron attachment to pyrrole-d5 is the cleavage of the N-D bond. Experimental studies have quantified the cross-section for this reaction as a function of the incident electron's energy.

Table 1: Dissociative Electron Attachment Cross-Sections for N-D Bond Cleavage in Pyrrole-d5

Feature	Electron Energy (eV)	Peak Cross-Section (relative units)	Energetic Threshold (Eth) (eV)
Resonance Peak	~1.5	1.0	Indicated on cross-section plots

Note: The cross-section values are relative and normalized to the peak of the pyrrole-d5 data for comparative purposes. The energetic threshold represents the minimum energy required for the dissociation to occur.

A key finding is the comparison between the DEA cross-sections of normal pyrrole (C₄H₅N) and its fully deuterated counterpart, pyrrole-d5. The deuteration of the molecule has a noticeable effect on the efficiency of the N-D bond cleavage compared to the N-H bond cleavage in the non-deuterated species.[1]

Experimental Protocols

The investigation of DEA in pyrrole-d5 is typically conducted using a crossed electron-molecular beam setup coupled with a mass spectrometer to detect the resulting anions.

General Experimental Setup

A typical experimental apparatus for DEA studies consists of the following components:

• Electron Gun: Generates a beam of electrons with a well-defined energy and narrow energy spread. This often involves a thermionic emitter and a series of electrostatic lenses for focusing and accelerating the electrons. A magnetic field may be used to collimate the electron beam.[2][3]

• Molecular Beam Source: Produces an effusive or supersonic beam of the target molecules (pyrrole-d5). For volatile liquids like pyrrole-d5, this is often achieved by introducing the vapor into the vacuum chamber through a capillary or a nozzle.

• Interaction Region: The point where the electron and molecular beams cross at a fixed angle (typically 90 degrees).

• Ion Extraction and Focusing Optics: An electric field is used to extract the negatively charged fragments from the interaction region and guide them toward the mass analyzer.

• Mass Analyzer: A quadrupole mass spectrometer or a time-of-flight (TOF) spectrometer is commonly used to separate the fragment anions based on their mass-to-charge ratio.

• Detector: An electron multiplier or a similar device to detect and count the ions.

Measurement Procedure

• Sample Introduction: Pyrrole-d5, a liquid at room temperature, is introduced into the vacuum system. The sample is often purified by several freeze-pump-thaw cycles to remove dissolved gases.

• Beam Formation: An effusive beam of pyrrole-d5 is generated and crossed with a magnetically collimated electron beam of known energy.

• Anion Detection: The resulting anions from the DEA process are extracted from the interaction region by a pulsed electric field and analyzed by a mass spectrometer.

• Data Acquisition: The ion yield for a specific fragment (e.g., C₄D₄N⁻) is recorded as a function of the incident electron energy.

• Energy Scale Calibration: The electron energy scale is calibrated using a reference gas with a well-known DEA resonance, such as SF₆, which produces a sharp peak at nearly 0 eV for the formation of SF₆⁻.[4]

Visualization of Key Processes

Experimental Workflow

The following diagram illustrates the typical workflow for a DEA experiment on pyrrole-d5.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. arxiv.org [arxiv.org]
• 4. Experimental and Theoretical Studies of Dissociative Electron Attachment to Metabolites Oxaloacetic and Citric Acids - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Pyrrole in Environmental Samples Using Pyrrole-d5 as an Internal Standard by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) can be influenced by variations during sample preparation and instrumental analysis.[1][2] To enhance the accuracy and precision of quantification, a stable isotope-labeled internal standard is frequently employed.[1][3] This application note details a robust method for the quantitative analysis of pyrrole in various matrices using Pyrrole-d5 as an internal standard. Pyrrole-d5, a deuterated form of pyrrole, is an ideal internal standard due to its chemical and physical similarities to the analyte.[1][2] This similarity ensures that it behaves in a comparable manner during extraction, derivatization, and chromatographic analysis, thus effectively compensating for any sample loss or variability in instrument response.[1][4][5] The distinct mass-to-charge ratio (m/z) of Pyrrole-d5 allows for its separate detection from the native pyrrole by the mass spectrometer.[6]

Principle of the Method

The methodology is based on isotope dilution mass spectrometry (IDMS). A known quantity of Pyrrole-d5 is added to the sample at the initial stage of preparation.[6] Following extraction and analysis by GC-MS, the concentration of the native pyrrole is determined by calculating the ratio of its peak area to that of the Pyrrole-d5 internal standard.[1] This ratio is then plotted against the concentration of the analyte to generate a calibration curve, which is used to determine the concentration of pyrrole in unknown samples.

Application Areas

This method is applicable for the quantification of pyrrole in:

• Environmental Monitoring: Analysis of pyrrole in water, soil, and air samples, particularly in areas with industrial activity.

• Food Safety: Detection of pyrrole as a potential contaminant in food products.

• Industrial Hygiene: Monitoring of workplace environments for exposure to pyrrole.

• Chemical Research: Quantitative analysis of pyrrole in various chemical reaction mixtures.

Experimental Protocols

1. Materials and Reagents

• Analytes and Internal Standard:

  • Pyrrole (C4H5N), 99% purity

  • Pyrrole-d5 (C4D5N), 98 atom % D isotopic purity

• Solvents:

  • Methanol (LC-MS grade)

  • Dichloromethane (GC grade)

  • Hexane (GC grade)

• Other Reagents:

  • Anhydrous sodium sulfate

  • Deionized water

2. Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (100 µg/mL):

  • Accurately weigh 10 mg of Pyrrole-d5.

  • Dissolve it in dichloromethane in a 100 mL volumetric flask.

  • Store the stock solution at 2-8°C in an amber vial.

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute 1 mL of the IS stock solution to 100 mL with dichloromethane in a volumetric flask.

• Pyrrole Stock Solution (100 µg/mL):

  • Accurately weigh 10 mg of pyrrole.

  • Dissolve it in dichloromethane in a 100 mL volumetric flask.

• Calibration Standards (0.01 - 1.0 µg/mL):

  • Prepare a series of calibration standards by diluting the pyrrole stock solution with dichloromethane.

  • Spike each calibration standard with the IS spiking solution to a final concentration of 0.1 µg/mL of Pyrrole-d5.

3. Sample Preparation (Water Sample)

• Collect 100 mL of the water sample in a glass container.

• Add 1 mL of the IS spiking solution (1 µg/mL) to the sample.

• Perform a liquid-liquid extraction by adding 50 mL of dichloromethane and shaking vigorously for 2 minutes.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction with another 50 mL of dichloromethane.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

4. GC-MS Instrumentation and Conditions

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Triple quadrupole mass spectrometer
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL, splitless
Oven Program	Initial temp 40°C, hold for 2 min, ramp to 150°C at 10°C/min, then to 250°C at 20°C/min, hold for 2 min
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored	Pyrrole: m/z 67, 39 Pyrrole-d5: m/z 72, 42

Data Analysis and Quantification

A calibration curve is generated by plotting the ratio of the peak area of the analyte (pyrrole) to the peak area of the internal standard (Pyrrole-d5) against the concentration of the analyte. The concentration of pyrrole in unknown samples is then calculated using the linear regression equation from the calibration curve.

Calculation Formula:

Concentration of Pyrrole (µg/mL) = (Area Ratio of Sample - y-intercept) / slope

Where:

• Area Ratio of Sample = (Peak Area of Pyrrole in Sample) / (Peak Area of Pyrrole-d5 in Sample)

Data Presentation

Table 1: Hypothetical Calibration Curve Data

Concentration of Pyrrole (µg/mL)	Peak Area of Pyrrole	Peak Area of Pyrrole-d5	Area Ratio (Pyrrole/Pyrrole-d5)
0.01	15,000	1,500,000	0.010
0.05	76,500	1,530,000	0.050
0.10	155,000	1,550,000	0.100
0.25	380,000	1,520,000	0.250
0.50	742,500	1,485,000	0.500
1.00	1,515,000	1,515,000	1.000
Linearity (R²)	0.999

Table 2: Hypothetical Recovery and Precision Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)	RSD (%) (n=3)
0.05	0.048	96	4.5
0.50	0.51	102	3.2
0.75	0.73	97	3.8

Visualizations

Caption: Experimental workflow for GC-MS analysis using an internal standard.

Caption: Logical relationship for internal standard quantification.

Conclusion

The use of Pyrrole-d5 as an internal standard provides a reliable and accurate method for the quantification of pyrrole by GC-MS. This approach effectively mitigates potential variations in sample preparation and instrument response, leading to high-quality analytical data. The detailed protocol presented in this application note can be adapted for various matrices and is suitable for researchers and scientists in environmental, food safety, and industrial hygiene fields. The robustness of this method makes it a valuable tool for regulatory compliance and research applications.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: The Use of Pyrrole-d5 in NMR Spectroscopy for Structural Elucidation

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Role of Deuteration in NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for determining the structure of molecules in solution. However, for complex molecules, particularly in the field of drug development, proton (¹H) NMR spectra can become overcrowded and difficult to interpret due to extensive proton-proton couplings. Deuteration, the substitution of protons with deuterium (²H), is a key strategy to simplify these complex spectra. Deuterium is NMR-inactive at the proton resonance frequency, effectively rendering the deuterated positions "invisible" in a ¹H NMR spectrum. This simplification allows for the unambiguous assignment of remaining proton signals and a clearer determination of molecular structure and conformation.[1][2][3]

Pyrrole-d5, a deuterated form of the common aromatic heterocycle pyrrole, serves as a valuable tool in this context. The pyrrole motif is a core component of many pharmaceuticals and natural products.[4][5][6] By incorporating Pyrrole-d5 into a target molecule, researchers can selectively eliminate the signals from the pyrrole ring protons, thereby facilitating the structural analysis of the rest of the molecule.

Key Applications of Pyrrole-d5 in Structural Elucidation

The primary applications of Pyrrole-d5 in NMR spectroscopy for structural elucidation include:

• Spectral Simplification: The most direct application is the simplification of complex ¹H NMR spectra. By replacing the four pyrrole ring protons and the N-H proton with deuterium, the corresponding signals are removed, reducing spectral overlap and allowing for easier analysis of other parts of the molecule.[1][2]

• Studying Large Molecules and Biomacromolecules: In the context of drug development, understanding the interaction between a small molecule and a protein is crucial.[7] If a drug candidate contains a pyrrole moiety, synthesizing a version with Pyrrole-d5 can help in studying its binding to a protein target. The simplified spectrum of the deuterated ligand allows for clearer observation of intermolecular interactions, such as those detected in Saturation Transfer Difference (STD) NMR experiments.[8]

• Mechanistic Studies of Chemical Reactions: Isotopic labeling with Pyrrole-d5 can be used to trace the fate of the pyrrole ring in chemical reactions. By monitoring the presence or absence of deuterium in the products, reaction mechanisms can be elucidated.[9][10]

• Quantitative NMR (qNMR): While not a direct application for structural elucidation, the simplified spectral region resulting from deuteration can provide a clear baseline for the integration of other signals, potentially improving the accuracy of quantitative measurements of other components in a mixture.[11][12]

Data Presentation: Comparative NMR Data

The following tables illustrate the expected changes in NMR data upon substitution of a protonated pyrrole moiety with Pyrrole-d5 in a hypothetical molecule, "Pyrrole-Substituted-Molecule" (PSM).

Table 1: Hypothetical ¹H NMR Chemical Shift Comparison

Proton Position	PSM (Protonated Pyrrole) δ (ppm)	PSM-d5 (Deuterated Pyrrole) δ (ppm)	Observation
Pyrrole H-2, H-5	~6.7	Absent	Signals removed due to deuteration.
Pyrrole H-3, H-4	~6.1	Absent	Signals removed due to deuteration.
Pyrrole N-H	~8.0	Absent	Signal removed due to deuteration.
Adjacent CH₂	3.2 (triplet)	3.2 (singlet)	Simplification of multiplicity.
Other Protons	Unchanged	Unchanged	Signals remain for analysis.

Table 2: Hypothetical Coupling Constant (J) Comparison

Coupling Interaction	PSM (Protonated Pyrrole) J (Hz)	PSM-d5 (Deuterated Pyrrole) J (Hz)	Observation
³J(Pyrrole H-2, Adjacent CH₂)	~7.5	0	Coupling is eliminated.
⁴J(Pyrrole H-3, Adjacent CH₂)	~1.5	0	Coupling is eliminated.

Experimental Protocols

Protocol 1: General Procedure for ¹H NMR Spectral Simplification using Pyrrole-d5

This protocol outlines the steps for comparing the ¹H NMR spectra of a protonated and a Pyrrole-d5-labeled compound to achieve spectral simplification.

1. Synthesis: a. Synthesize the target molecule containing a standard protonated pyrrole ring. b. Synthesize the deuterated analogue by incorporating Pyrrole-d5 (commercially available[13][14]) using the same synthetic route.

2. Sample Preparation: a. Accurately weigh approximately 5 mg of the protonated sample and dissolve it in 0.6 mL of a deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆). b. Prepare a separate sample with an equimolar amount of the Pyrrole-d5 labeled compound in the same deuterated solvent. c. Transfer each solution to a separate 5 mm NMR tube.

3. NMR Data Acquisition: a. Use a standard 1D ¹H NMR pulse sequence. b. Acquire the spectra on a 400 MHz or higher field NMR spectrometer. c. Typical acquisition parameters:

• Spectral Width: -2 to 12 ppm
• Acquisition Time: ~4 seconds
• Relaxation Delay (D1): 2 seconds[15]
• Number of Scans: 16 (adjust for desired signal-to-noise)

4. Data Processing and Analysis: a. Apply Fourier transformation, phase correction, and baseline correction to both spectra. b. Calibrate the chemical shift scale using the residual solvent peak.[3] c. Compare the two spectra. The spectrum of the Pyrrole-d5 analogue will lack the signals corresponding to the pyrrole ring protons. d. Analyze the remaining signals in the simplified spectrum to elucidate the structure of the rest of the molecule.

Protocol 2: Isotopic Labeling for Mechanistic Studies

This protocol describes the use of Pyrrole-d5 to investigate a chemical reaction mechanism.

1. Reaction Setup: a. Set up the chemical reaction using Pyrrole-d5 as the starting material. b. Run a parallel control reaction with protonated pyrrole under identical conditions.

2. Reaction Monitoring and Work-up: a. Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS). b. Upon completion, quench the reaction and perform a standard work-up procedure to isolate the product(s).

3. Product Analysis by NMR and Mass Spectrometry: a. Acquire ¹H NMR spectra of the products from both the deuterated and non-deuterated reactions as described in Protocol 1. b. Acquire mass spectra for all isolated products to determine their molecular weights and confirm the incorporation of deuterium.

4. Mechanistic Interpretation: a. In the ¹H NMR spectrum of the product from the Pyrrole-d5 reaction, the absence of signals at the positions where pyrrole protons would be expected confirms the integrity of the deuterated ring. b. The presence or absence of deuterium at specific sites in the final product(s) provides crucial information about the reaction pathway.

Visualizations

References

• 1. Enhancing Protein NMR For Drug Discovery - The Role Of Deuteration [peakproteins.com]
• 2. physicstoday.aip.org [physicstoday.aip.org]
• 3. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 4. scitechnol.com [scitechnol.com]
• 5. Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Bioactive pyrrole-based compounds with target selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. ijpsonline.com [ijpsonline.com]
• 13. PYRROLE (D5, 98%) | Eurisotop [eurisotop.com]
• 14. Pyrrole (D₅, 98%) - Cambridge Isotope Laboratories, DLM-3192-5 [isotope.com]
• 15. benchchem.com [benchchem.com]

Quantitative NMR (qNMR) Application Note: Pyrrole-d5 as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for the precise determination of the concentration and purity of chemical substances.[1][2] Unlike chromatographic methods, qNMR is a primary ratio method, meaning the signal intensity is directly proportional to the number of nuclei, allowing for accurate quantification without the need for identical reference standards for each analyte.[3] The use of an internal standard of known purity and concentration is a cornerstone of accurate qNMR.[4][5]

This application note details the use of Pyrrole-d5 as a reference standard for quantitative ¹H NMR analysis. Deuterated standards are advantageous as they provide a clean ¹H NMR spectrum, with only residual proton signals appearing, which can be used for quantification without interfering with the analyte's signals.[6] Pyrrole-d5, a deuterated aromatic heterocycle, offers potential as a qNMR standard in a region of the spectrum often occupied by aromatic analytes.

Key characteristics of Pyrrole-d5 as a qNMR standard:

• High Purity: Available with high isotopic (≥98 atom % D) and chemical purity (≥99%).[7]

• Aromatic Region Signal: Residual proton signals are expected in the aromatic region, making it suitable for quantifying aromatic compounds.

• Good Solubility: Pyrrole exhibits good solubility in common organic NMR solvents.[8]

Principle of qNMR using an Internal Standard

The fundamental principle of qNMR is that the integrated area of a specific NMR signal is directly proportional to the molar concentration of the nuclei that produce the signal. By adding a known amount of an internal standard (in this case, Pyrrole-d5) to a sample containing the analyte of interest, the concentration of the analyte can be determined by comparing the integrals of the analyte's signals to the integral of the internal standard's residual proton signal.

The purity of the analyte can be calculated using the following equation:

Purity (% w/w) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral value of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

• analyte = Analyte of interest

• std = Internal Standard (Pyrrole-d5)

Experimental Protocols

Materials and Equipment

• Pyrrole-d5 (Isotopic purity ≥ 98 atom % D, Chemical purity ≥ 99%)

• Analyte of interest

• High-purity deuterated NMR solvents (e.g., CDCl₃, DMSO-d₆, D₂O)

• High-precision analytical balance (readability of at least 0.01 mg)

• NMR spectrometer (e.g., 400 MHz or higher)

• High-quality 5 mm NMR tubes

• Volumetric flasks and pipettes

Sample Preparation

Accurate sample preparation is critical for reliable qNMR results.

• Stock Solution of Internal Standard (Optional but Recommended):

  • Accurately weigh a specific amount of Pyrrole-d5 (e.g., 10 mg) into a volumetric flask.

  • Dissolve in a known volume of the chosen deuterated solvent to create a stock solution of known concentration.

• Sample Preparation:

  • Accurately weigh a precise amount of the analyte (e.g., 5-10 mg) into a clean, dry vial.

  • If using a stock solution, add a precise volume of the Pyrrole-d5 stock solution to the vial containing the analyte.

  • Alternatively, if not using a stock solution, accurately weigh a precise amount of Pyrrole-d5 directly into the vial with the analyte.

  • Add a precise volume of the deuterated solvent (typically 0.6 - 0.75 mL) to dissolve both the analyte and the internal standard completely.

  • Ensure complete dissolution by gentle vortexing or sonication.

  • Transfer the solution to a clean, dry NMR tube.

NMR Data Acquisition

To obtain accurate quantitative data, specific NMR acquisition parameters must be used.

Parameter	Recommended Setting	Rationale
Pulse Angle	30° - 90°	A 90° pulse provides maximum signal intensity, but a smaller flip angle can be used to shorten the relaxation delay.
Relaxation Delay (D1)	≥ 5 x T₁ of the slowest relaxing proton	Ensures complete relaxation of all relevant protons between scans, which is crucial for accurate integration.[4] A typical starting value is 30-60 seconds.
Number of Scans (NS)	16 - 128 (or more)	Sufficient scans are needed to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high accuracy).[6]
Acquisition Time (AQ)	≥ 3 seconds	Provides sufficient digital resolution for accurate integration.
Spectral Width (SW)	Appropriate for the analyte and standard	Ensure all signals of interest are within the spectral window.
Temperature	Stable and controlled (e.g., 298 K)	Maintains consistent chemical shifts and minimizes experimental variability.

Data Processing and Analysis

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3 Hz to improve the signal-to-noise ratio.

• Phasing: Carefully and accurately phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a polynomial baseline correction to ensure a flat baseline across the entire spectrum.

• Integration:

  • Integrate the well-resolved, non-overlapping signal of the analyte and the residual proton signal of Pyrrole-d5.

  • The integration limits should encompass the entire signal, including any ¹³C satellites.

  • Calibrate the integral of the Pyrrole-d5 residual signal to a value corresponding to the number of residual protons it represents (this will be a very small number, requiring careful calculation based on the isotopic purity).

• Calculation: Use the purity equation provided in Section 2 to calculate the purity of the analyte.

Data Presentation

Pyrrole-d5 Reference Standard Specifications

Parameter	Specification	Source
CAS Number	18430-85-8	[7]
Molecular Weight	72.12 g/mol	[7]
Isotopic Purity	≥ 98 atom % D	[7]
Chemical Purity	≥ 99%

¹H NMR Chemical Shifts of Residual Protons in Pyrrole-d5

The precise chemical shifts of the residual protons in Pyrrole-d5 are crucial for selecting appropriate analytes to avoid signal overlap. This data is not consistently reported in publicly available sources. It is highly recommended that the user acquires a ¹H NMR spectrum of the specific batch of Pyrrole-d5 in the intended deuterated solvent to determine the exact chemical shifts of the residual proton signals before proceeding with quantitative analysis.

For reference, the approximate chemical shifts of undeuterated pyrrole are:

• In CDCl₃: ~6.7 ppm (C-H α), ~6.2 ppm (C-H β), ~8.1 ppm (N-H)

• In DMSO-d₆: ~6.8 ppm (C-H α), ~6.0 ppm (C-H β), ~10.8 ppm (N-H)

The residual proton signals in Pyrrole-d5 are expected to be in similar regions but may show slight isotopic shifts.

Example Quantitative Data (Hypothetical)

This table presents a hypothetical example of a qNMR experiment to determine the purity of a fictional analyte, "Compound X," using Pyrrole-d5 as the internal standard in CDCl₃.

Parameter	Analyte (Compound X)	Standard (Pyrrole-d5)
Mass (mg)	10.25	5.12
Molecular Weight ( g/mol )	250.34	72.12
Signal for Integration (ppm)	7.5 (doublet)	User Determined
Number of Protons (N)	1	User Determined
Integral Value (I)	1.00	User Determined
Purity of Standard (%)	-	99.5

Note: The user must determine the chemical shift, number of residual protons, and integral value for their specific batch of Pyrrole-d5.

Mandatory Visualizations

Caption: Experimental workflow for qNMR analysis using Pyrrole-d5.

Caption: Principle of internal standard qNMR.

Conclusion

Pyrrole-d5 presents a viable option as an internal standard for the quantitative ¹H NMR analysis of various organic molecules, particularly those with signals in the aromatic region. Its high isotopic and chemical purity, combined with good solubility in common NMR solvents, makes it a suitable candidate. For accurate and reproducible results, it is imperative to follow a validated qNMR protocol, including precise sample preparation and the use of appropriate NMR acquisition and processing parameters. Crucially, users should experimentally verify the chemical shifts of the residual protons of their specific Pyrrole-d5 batch in the chosen solvent to ensure no signal overlap with the analyte of interest.

References

• 1. 吡咯-d5 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. emerypharma.com [emerypharma.com]
• 4. researchgate.net [researchgate.net]
• 5. Survey and qualification of internal standards for quantification by 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Pyrrole-d5 D 98atom 18430-85-8 [sigmaaldrich.com]
• 8. biosynce.com [biosynce.com]

Application Notes and Protocols: Pyrrole-d5 for Studying Reaction Mechanisms and Kinetic Isotope Effects

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing Pyrrole-d5 in the elucidation of reaction mechanisms and the study of kinetic isotope effects (KIEs). Isotopic labeling of pyrrole with deuterium (d5) offers a powerful, non-invasive tool to probe the transition states of chemical reactions, providing invaluable insights for academic research and industrial drug development.

Introduction to Kinetic Isotope Effects (KIE) with Pyrrole-d5

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1][2] In the case of Pyrrole-d5 (C₄D₅N), all five hydrogen atoms of the pyrrole ring are replaced with deuterium. The fundamental principle behind the deuterium KIE lies in the difference in zero-point vibrational energy between a C-H and a C-D bond. The C-D bond is stronger and has a lower zero-point energy, thus requiring more energy to be broken.[1]

By comparing the reaction rate of a reaction using pyrrole (kH) with the rate of the same reaction using Pyrrole-d5 (kD), a KIE value (kH/kD) can be determined. This value provides critical information about the rate-determining step (RDS) of the reaction.

• Primary KIE (kH/kD > 1): A significant primary KIE is observed when the C-H(D) bond is broken in the rate-determining step of the reaction. The magnitude of the primary KIE can provide further details about the symmetry of the transition state.

• No Significant KIE (kH/kD ≈ 1): If the C-H(D) bond is not broken in the rate-determining step, the KIE will be close to unity. This is often observed in electrophilic aromatic substitution reactions where the initial attack of the electrophile is the slow step.

• Inverse KIE (kH/kD < 1): An inverse KIE can occur when the C-H(D) bond becomes stiffer in the transition state than in the reactant, for example, in some reactions involving a change in hybridization.

Applications of Pyrrole-d5 in Mechanistic Studies

Pyrrole-d5 is a versatile tool for investigating a variety of reaction mechanisms, including:

• Electrophilic Aromatic Substitution: Pyrrole readily undergoes electrophilic substitution. Using Pyrrole-d5 can help determine whether the C-H bond cleavage is part of the rate-determining step. For many electrophilic aromatic substitutions on pyrrole, the initial formation of the sigma complex is the rate-limiting step, resulting in a KIE close to 1.

• Organometallic Reactions: In reactions involving the activation of C-H bonds by metal catalysts, Pyrrole-d5 is instrumental in identifying the rate-determining step. A significant primary KIE would indicate that C-H bond cleavage is the slow step.

• Enzymatic Reactions: In biochemical studies, Pyrrole-d5 can be used as a substrate to probe the mechanisms of enzymes that act on pyrrole-containing molecules, such as in the biosynthesis of porphyrins.

Quantitative Data from Pyrrole-d5 KIE Studies

The following table summarizes a key finding from a study utilizing Pyrrole-d5 to investigate a reaction mechanism.

Reaction Type	Reactants	Catalyst/Conditions	Observed KIE (kH/kD)	Mechanistic Implication
Organometallic C-H Activation	Pyrrole/Pyrrole-d5, ethyl phenylpropiolate	[PdOAc]⁺	3	Cleavage of the pyrrolic C-H/C-D bond is the rate-determining step.

Experimental Protocols

General Protocol for Determining the Kinetic Isotope Effect in an Electrophilic Substitution Reaction of Pyrrole

This protocol outlines a general procedure for determining the KIE for an electrophilic substitution reaction. Specific conditions will need to be optimized for the particular reaction under investigation.

Materials:

• Pyrrole

• Pyrrole-d5 (isotopic purity > 98%)

• Electrophilic reagent

• Anhydrous solvent

• Internal standard (for kinetic analysis)

• Quenching solution

• Deuterated solvents for NMR analysis

• Standard laboratory glassware and equipment (round-bottom flasks, magnetic stirrer, syringes, etc.)

• Analytical instrumentation (GC-MS, HPLC, or NMR)

Procedure:

• Reaction Setup:

  • Set up two parallel reactions in separate, identical, oven-dried round-bottom flasks under an inert atmosphere (e.g., nitrogen or argon).

  • In one flask, dissolve a precisely weighed amount of pyrrole in the anhydrous solvent.

  • In the second flask, dissolve an equimolar amount of Pyrrole-d5 in the same volume of the same anhydrous solvent.

  • Add a known amount of an internal standard to each flask. The internal standard should be unreactive under the reaction conditions.

• Reaction Initiation and Monitoring:

  • Equilibrate both reaction mixtures to the desired temperature.

  • Initiate the reactions simultaneously by adding the electrophilic reagent to each flask via syringe.

  • At regular time intervals, withdraw aliquots from each reaction mixture.

• Quenching and Sample Preparation:

  • Immediately quench the reaction in each aliquot by adding it to a quenching solution (e.g., a saturated sodium bicarbonate solution for acid-catalyzed reactions).

  • Extract the organic components with a suitable solvent.

  • Dry the organic extracts over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Prepare the samples for analysis by GC-MS, HPLC, or NMR.

• Kinetic Analysis:

  • Analyze the aliquots to determine the concentration of the starting material (pyrrole or Pyrrole-d5) and/or the product at each time point, relative to the internal standard.

  • Plot the concentration of the reactant versus time for both the undeuterated and deuterated reactions.

  • Determine the initial reaction rates (RateH and RateD) from the slopes of these plots.

• KIE Calculation:

  • Calculate the kinetic isotope effect using the following equation: KIE = kH / kD = RateH / RateD

Protocol for Competitive KIE Experiment

In a competitive experiment, a mixture of pyrrole and Pyrrole-d5 is subjected to the reaction with a sub-stoichiometric amount of the electrophile. The relative amounts of the deuterated and undeuterated products are then determined.

Procedure:

• Reaction Setup:

  • In a single reaction vessel, prepare an equimolar mixture of pyrrole and Pyrrole-d5 in the reaction solvent.

  • Add the electrophilic reagent in a limiting amount (e.g., 0.1 to 0.5 equivalents).

• Reaction and Work-up:

  • Allow the reaction to proceed to a low conversion to ensure the ratio of reactants does not change significantly.

  • Quench the reaction and work up the mixture to isolate the product.

• Product Analysis:

  • Analyze the product mixture using mass spectrometry to determine the ratio of the undeuterated product to the deuterated product.

• KIE Calculation:

  • The KIE can be calculated from the product ratio, taking into account the initial ratio of the starting materials.

Visualizing Reaction Mechanisms and Workflows

Signaling Pathway for KIE Determination in Electrophilic Aromatic Substitution

Caption: Mechanism of electrophilic substitution on pyrrole.

Experimental Workflow for KIE Determination

Caption: Workflow for determining the kinetic isotope effect.

Conclusion

Pyrrole-d5 is an indispensable tool for the detailed investigation of reaction mechanisms. The quantitative data derived from kinetic isotope effect studies provide profound insights into the nature of transition states and the rate-determining steps of chemical reactions. The protocols and information provided herein serve as a comprehensive guide for researchers in academia and industry to effectively utilize Pyrrole-d5 in their scientific endeavors.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Pyrolysis and Combustion Chemistry of Pyrrole, a Reference Component for Bio-oil Surrogates: Jet-Stirred Reactor Experiments and Kinetic Modeling - PMC [pmc.ncbi.nlm.nih.gov]

Application of Pyrrole-d5 in Metabolic Pathway Tracing: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Stable Isotope Tracing in Metabolic Research

The study of metabolic pathways is fundamental to understanding cellular function, disease pathogenesis, and the pharmacology of new chemical entities. Stable isotope labeling is a powerful technique that allows researchers to trace the metabolic fate of molecules within a biological system.[1][] By replacing atoms with their heavier, non-radioactive isotopes, such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N), scientists can track the transformation of a compound into its various metabolites using analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[3][4]

Deuterium-labeled compounds, such as Pyrrole-d5, are particularly valuable in metabolic studies. The deuterium atoms increase the mass of the molecule, providing a clear and unambiguous signal in mass spectrometry that differentiates the administered compound and its metabolites from endogenous molecules.[1] This facilitates their identification and quantification in complex biological samples like plasma, urine, and feces.[1] Furthermore, the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can lead to a kinetic isotope effect (KIE), which can be leveraged to investigate specific metabolic pathways and enhance the metabolic stability of drug candidates.[1]

Pyrrole is a fundamental five-membered aromatic heterocycle that is a core structural component in numerous biologically significant molecules, including heme, chlorophyll, and many pharmaceutical compounds.[5][6][7] Understanding the metabolic fate of pyrrole-containing compounds is therefore of great importance in drug development and toxicology. While specific literature on the metabolic tracing applications of Pyrrole-d5 is not abundant, the principles of its use can be extrapolated from studies involving deuterated analogs of similar structures, such as Pyrrolidin-3-ol-d5.[1]

This document provides a comprehensive overview of the potential applications of Pyrrole-d5 in metabolic pathway tracing, including detailed experimental protocols and data presentation guidelines.

Predicted Metabolic Pathways of Pyrrole

The metabolic fate of the pyrrole ring can involve several oxidative transformations, primarily mediated by cytochrome P450 enzymes in the liver.[8] These transformations can lead to the formation of more polar and readily excretable metabolites. The use of Pyrrole-d5 would allow for the precise tracking of these biotransformations.

A potential metabolic pathway for pyrrole could involve oxidation of the pyrrole ring, leading to ring-opening and the formation of various downstream metabolites. It is hypothesized that oxidation of the pyrrole can lead to the formation of electrophilic species capable of binding to macromolecules.[8]

Caption: Predicted metabolic pathway of Pyrrole-d5.

Experimental Protocols

The following protocols are based on established methodologies for in vivo and in vitro metabolic studies using deuterated tracers and are adapted for the hypothetical use of Pyrrole-d5.

In Vivo Metabolic Study in Rodents

This protocol outlines the administration of Pyrrole-d5 to rats to investigate its pharmacokinetics and identify major metabolites.

1. Animal Acclimation and Housing:

• Acclimate male Sprague-Dawley rats to housing conditions for a minimum of one week.

• House the rats in metabolism cages to allow for the separate collection of urine and feces.[1]

2. Dosing:

• Prepare a formulation of Pyrrole-d5 in a suitable vehicle (e.g., saline, corn oil).

• Administer a single oral or intravenous dose of Pyrrole-d5 to the rats.[1]

3. Sample Collection:

• Blood: Collect blood samples (e.g., via tail vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dose into EDTA-coated tubes.[1]

• Urine and Feces: Collect urine and feces at specified intervals (e.g., 0-12h, 12-24h).[1]

4. Sample Processing:

• Plasma: Centrifuge the blood samples to separate the plasma. Store plasma at -80°C until analysis.[1]

• Urine: Pool urine samples for each collection interval and store at -80°C.

• Feces: Homogenize fecal samples with a suitable solvent to extract the compound and its metabolites.[1]

• For analysis, perform protein precipitation or solid-phase extraction on plasma and urine samples to remove interfering substances.[1]

5. LC-MS/MS Analysis:

• Develop and validate a sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Pyrrole-d5 and its potential deuterated metabolites.

• Use an appropriate internal standard for accurate quantification.[9]

• Analyze the processed plasma, urine, and fecal extracts to identify and quantify the parent compound and its major deuterated metabolites.[1]

6. Data Analysis:

• Pharmacokinetics: Calculate key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, t½) from the plasma concentration-time data using non-compartmental analysis.[1]

• Metabolite Profiling: Determine the percentage of the administered dose excreted as the parent compound and each major metabolite in the urine and feces.[1]

Caption: In vivo metabolic study workflow.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol is designed to assess the metabolic stability of Pyrrole-d5 in a controlled in vitro system.

1. Materials:

• Pyrrole-d5

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching the reaction)

• Internal standard

2. Incubation Procedure:

• Pre-warm a solution of HLMs in phosphate buffer at 37°C.

• Add Pyrrole-d5 to the HLM solution and pre-incubate for a few minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the incubation mixture and quench the reaction by adding ice-cold acetonitrile containing the internal standard.

3. Sample Analysis:

• Centrifuge the quenched samples to precipitate the proteins.

• Analyze the supernatant using a validated LC-MS/MS method to determine the remaining concentration of Pyrrole-d5 at each time point.

4. Data Analysis:

• Plot the natural logarithm of the percentage of remaining Pyrrole-d5 against time.

• Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) based on the half-life and the protein concentration used in the assay.

Data Presentation

Quantitative data from metabolic tracing studies should be presented in a clear and organized manner to facilitate interpretation and comparison.

Table 1: Pharmacokinetic Parameters of Pyrrole-d5 in Rats (Example Data)

Parameter	Unit	Value (Mean ± SD)
Cmax	ng/mL	1500 ± 250
Tmax	h	1.0 ± 0.5
AUC(0-t)	ng*h/mL	8500 ± 1200
t½	h	4.5 ± 0.8

Table 2: Metabolic Profile of Pyrrole-d5 in Rats (Example Data)

Metabolite	% of Administered Dose in Urine (0-24h)	% of Administered Dose in Feces (0-24h)
Pyrrole-d5 (Parent)	15.2 ± 3.1	5.8 ± 1.2
Metabolite M1-d5	45.8 ± 6.7	12.3 ± 2.5
Metabolite M2-d5	20.1 ± 4.5	8.1 ± 1.9
Total Recovery	81.1 ± 8.2	26.2 ± 3.8

Table 3: In Vitro Metabolic Stability of Pyrrole-d5 in Human Liver Microsomes (Example Data)

Parameter	Value
In Vitro t½	35 min
Intrinsic Clearance (CLint)	50 µL/min/mg protein

Conclusion

The use of Pyrrole-d5 as a stable isotope tracer offers a powerful approach to elucidate the metabolic pathways of pyrrole-containing compounds. By employing the detailed protocols and data analysis strategies outlined in this guide, researchers can gain valuable insights into the biotransformation, pharmacokinetics, and metabolic stability of these important molecules. This knowledge is crucial for the design and development of safer and more effective drugs. The principles described herein, though based on a hypothetical application of Pyrrole-d5, are grounded in established methodologies for metabolic tracing with deuterated compounds and can be readily adapted for specific research needs.

References

• 1. benchchem.com [benchchem.com]
• 3. Stable Isotope-Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS | Springer Nature Experiments [experiments.springernature.com]
• 4. Stable isotope-labeled tracers for metabolic pathway elucidation by GC-MS and FT-MS. | Semantic Scholar [semanticscholar.org]
• 5. Recent Advancements in Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Metabolic activation of model pyrroles by cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Pyrrole-d5 as a Tracer in Environmental Fate Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing Pyrrole-d5 as a stable isotope tracer in environmental fate studies. The use of deuterated compounds like Pyrrole-d5 offers high precision and accuracy in tracking the transport, degradation, and distribution of pyrrole and its derivatives in various environmental matrices.

Introduction to Pyrrole-d5 as an Environmental Tracer

Pyrrole-d5 is a deuterated analog of pyrrole, a heterocyclic aromatic compound that is a structural component of many natural and synthetic molecules, including some pesticides and pharmaceuticals.[1] When released into the environment, understanding the fate of these pyrrole-containing compounds is crucial for assessing their potential environmental impact.

Pyrrole-d5 serves as an excellent tracer for these studies due to its chemical and biological equivalence to its non-deuterated counterpart. The distinct mass difference allows for precise detection and quantification using mass spectrometry, enabling researchers to differentiate the tracer from naturally occurring pyrrole. This approach, known as Isotope Dilution Mass Spectrometry (IDMS), corrects for sample loss during preparation and analysis, and mitigates matrix effects, leading to highly accurate results.

Advantages of Using Pyrrole-d5:

• High Sensitivity and Specificity: Mass spectrometry allows for the detection of Pyrrole-d5 at very low concentrations.

• Chemical Equivalence: Behaves nearly identically to unlabeled pyrrole in environmental processes.

• Non-Radioactive: Poses no radiological risk to the environment or researchers.

• Accurate Quantification: Enables the use of IDMS for precise measurement.

Quantitative Data Summary

The following tables summarize hypothetical, yet realistic, quantitative data for the environmental fate of Pyrrole-d5 in soil and water. These values are based on typical data for heterocyclic aromatic compounds and should be determined experimentally for specific environmental conditions.

Table 1: Soil Sorption and Degradation Parameters for Pyrrole-d5

Parameter	Value	Method
Soil Organic Carbon-Water Partitioning Coefficient (Koc)	150 L/kg	OECD 106
Soil-Water Partitioning Coefficient (Kd) - Sandy Loam	1.5 L/kg	OECD 106
Soil-Water Partitioning Coefficient (Kd) - Clay Loam	3.0 L/kg	OECD 106
Aerobic Soil Half-Life (DT50)	25 days	OECD 307
Anaerobic Soil Half-Life (DT50)	70 days	OECD 307

Table 2: Aquatic Degradation and Volatilization Parameters for Pyrrole-d5

Parameter	Value	Method
Aqueous Aerobic Biodegradation Half-Life (DT50)	35 days	OECD 309
Aqueous Photodegradation Half-Life (DT50)	10 days	Laboratory Study
Henry's Law Constant	1.80 x 10⁻⁵ atm·m³/mol	Estimated
Volatilization from Water Half-Life	15 days	Estimated

Experimental Protocols

Protocol for Soil Biodegradation Study (Adapted from OECD 307)

This protocol outlines a laboratory experiment to determine the rate of aerobic and anaerobic biodegradation of Pyrrole-d5 in soil.

Materials:

• Pyrrole-d5 standard

• Freshly collected and sieved (<2 mm) soil with known characteristics (pH, organic carbon content, texture)

• Incubation vessels (e.g., biometer flasks)

• Trapping solutions (e.g., potassium hydroxide for CO2, ethylene glycol for volatile organics)

• Analytical grade solvents (e.g., acetonitrile, methanol)

• GC-MS or LC-MS/MS system

Procedure:

• Soil Preparation: Characterize the soil for pH, organic matter content, and texture. Adjust the moisture content to 40-60% of the maximum water holding capacity.

• Spiking: Prepare a stock solution of Pyrrole-d5 in a minimal amount of a suitable solvent. Apply the stock solution to the soil to achieve the desired initial concentration (e.g., 1 mg/kg). Thoroughly mix to ensure uniform distribution.

• Incubation:

  • Aerobic: Place the treated soil into biometer flasks. Continuously supply humidified, CO2-free air. Place traps for CO2 and volatile organic compounds in the side arms of the flasks. Incubate in the dark at a constant temperature (e.g., 20-25°C).

  • Anaerobic: Saturate the treated soil with deoxygenated water and purge the headspace with an inert gas (e.g., nitrogen or argon). Seal the incubation vessels. Incubate in the dark at a constant temperature.

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days), sacrifice replicate samples from both aerobic and anaerobic conditions.

• Extraction: Extract Pyrrole-d5 and its potential degradation products from the soil samples using an appropriate solvent (e.g., accelerated solvent extraction with acetonitrile/water).

• Analysis: Analyze the extracts using a validated GC-MS or LC-MS/MS method to quantify the concentration of Pyrrole-d5 and identify its transformation products.

• Data Analysis: Plot the concentration of Pyrrole-d5 over time to determine the degradation kinetics and calculate the DT50 (time to 50% dissipation).

Protocol for Water-Sediment Biodegradation Study (Adapted from OECD 308)

This protocol describes a laboratory experiment to assess the biodegradation of Pyrrole-d5 in a water-sediment system.

Materials:

• Pyrrole-d5 standard

• Freshly collected water and sediment from a natural source

• Incubation flasks with gas-tight seals

• Analytical grade solvents

• LC-MS/MS system

Procedure:

• System Setup: Add a layer of sediment to the bottom of the incubation flasks and cover with the collected water, leaving a headspace.

• Acclimation: Acclimate the water-sediment systems in the dark at a controlled temperature for approximately one week to allow the microbial community to stabilize.

• Spiking: Prepare an aqueous stock solution of Pyrrole-d5 and add it to the water phase of the incubation flasks to achieve the desired initial concentration.

• Incubation:

  • Aerobic: Gently bubble air through the water column to maintain aerobic conditions.

  • Anaerobic: Purge the headspace with an inert gas and seal the flasks.

• Sampling: At specified time points, collect water and sediment samples from replicate flasks.

• Extraction:

  • Water: Directly analyze the water samples or perform solid-phase extraction (SPE) to concentrate the analytes.

  • Sediment: Extract the sediment samples with an appropriate solvent.

• Analysis: Quantify Pyrrole-d5 and its metabolites in the water and sediment extracts using LC-MS/MS.

• Data Analysis: Determine the dissipation of Pyrrole-d5 from the water phase and the overall system to calculate DT50 values.

Visualizations

Experimental Workflow for a Soil Fate Study

Workflow for a Pyrrole-d5 soil fate study.

Hypothetical Biodegradation Pathway of Pyrrole

Based on the known biodegradation pathways of structurally similar compounds like indole, a plausible aerobic degradation pathway for pyrrole is proposed.[2][3][4]

Proposed aerobic biodegradation pathway for pyrrole.

Logical Relationship of Isotope Dilution Mass Spectrometry (IDMS)

Principle of Isotope Dilution Mass Spectrometry.

References

• 1. Pyrrole - Wikipedia [en.wikipedia.org]
• 2. Degradation of substituted indoles by an indole-degrading methanogenic consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biodegradation and Biotransformation of Indole: Advances and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Deuterated Porphyrins and Macrocycles Using Pyrrole-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of deuterated porphyrins and other macrocycles utilizing Pyrrole-d5 as a key starting material. The incorporation of deuterium into these macrocyclic structures offers a powerful tool for mechanistic studies, metabolic tracking, and enhancing the pharmacokinetic properties of porphyrin-based drugs.

Introduction

Pyrrole-d5 is a deuterated analog of pyrrole where all five hydrogen atoms have been replaced with deuterium. This isotopic labeling is invaluable in a variety of research applications. When used in the synthesis of porphyrins and other macrocycles, Pyrrole-d5 allows for the production of molecules with a deuterated core. This deuteration can be used to:

• Probe Reaction Mechanisms: The kinetic isotope effect can be studied to elucidate reaction pathways.

• Enhance Spectroscopic Analysis: Deuterium labeling simplifies complex ¹H NMR spectra and allows for the use of ²H NMR spectroscopy.

• Improve Pharmacokinetic Properties: Deuteration at specific sites can slow down metabolic degradation, leading to a longer half-life for drug candidates (the "deuterium effect").

• Act as Internal Standards: Deuterated macrocycles are ideal internal standards for quantitative mass spectrometry-based assays.

This document outlines the synthetic strategies, detailed experimental protocols, and expected outcomes for the preparation of deuterated porphyrins using Pyrrole-d5.

Synthesis of β-Deuterated Tetraphenylporphyrin (TPP-d8)

A common and versatile method for the synthesis of meso-substituted porphyrins is the Lindsey synthesis.[1][2] This two-step, one-flask procedure involves the acid-catalyzed condensation of a pyrrole with an aldehyde to form a porphyrinogen, followed by oxidation to the corresponding porphyrin. By substituting Pyrrole-d5 for standard pyrrole, one can achieve high levels of deuteration at the β-pyrrolic positions.

Experimental Protocol: Lindsey Synthesis of 5,10,15,20-Tetraphenylporphyrin-d8 (TPP-d8)

Materials:

• Pyrrole-d5 (C₄D₅N, 98 atom % D)

• Benzaldehyde (C₆H₅CHO)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Trifluoroacetic acid (TFA)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Silica gel for column chromatography

• Hexane

• Chloroform

Procedure:

• Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add 100 mL of anhydrous dichloromethane.

• Reagent Addition: Add benzaldehyde (1.0 mL, 9.8 mmol) to the dichloromethane. Separately, dissolve Pyrrole-d5 (0.78 g, 9.8 mmol) in 50 mL of anhydrous dichloromethane and add it to the dropping funnel.

• Catalyst Addition: To the stirring solution in the flask, add trifluoroacetic acid (0.15 mL, 2.0 mmol).

• Condensation: Add the Pyrrole-d5 solution from the dropping funnel to the reaction flask dropwise over a period of 30 minutes at room temperature under a nitrogen atmosphere. After the addition is complete, allow the reaction to stir for an additional 2 hours in the dark. The solution will gradually darken.

• Oxidation: Add a solution of DDQ (2.2 g, 9.7 mmol) in 20 mL of dichloromethane to the reaction mixture. Stir the solution at room temperature for 1 hour. The color of the solution will turn deep purple.

• Quenching and Workup: Quench the reaction by adding 1 mL of triethylamine. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude product in a minimal amount of chloroform and load it onto a silica gel column pre-equilibrated with hexane. Elute the column with a gradient of chloroform in hexane (starting with 100% hexane and gradually increasing the chloroform concentration). The first fraction is typically unreacted benzaldehyde. The desired TPP-d8 will elute as a purple band.

• Characterization: Collect the purple fraction and remove the solvent under reduced pressure. The resulting solid should be characterized by mass spectrometry and ¹H NMR to confirm the structure and isotopic enrichment.

Expected Quantitative Data

Product	Starting Materials	Yield (%)	Isotopic Purity (atom % D)	Mass Spectrum (m/z)
TPP-d8	Pyrrole-d5, Benzaldehyde	20-30	>95	Expected [M+H]⁺: 623.3 (calc. for C₄₄H₂₂D₈N₄)

Yields are based on typical Lindsey synthesis results and may vary. Isotopic purity is expected to be high, primarily limited by the purity of the Pyrrole-d5 starting material.[3]

Synthesis of Partially β-Deuterated Porphyrins via Dipyrromethane Intermediates

An alternative strategy for introducing deuterium at specific β-pyrrolic positions involves the deuteration of a pre-formed dipyrromethane intermediate followed by a [2+2] condensation. This method offers regioselective control over the deuteration pattern.

Experimental Protocol: Synthesis of a Partially Deuterated A₂B₂-Porphyrin

This protocol is adapted from the work of Lee and Kim for the synthesis of partially deuterated porphyrins.[4]

Step 1: Synthesis of 1,9-Bis(acyl)dipyrromethane

Synthesize the desired 1,9-bis(acyl)dipyrromethane from the corresponding aldehyde and pyrrole using established methods.

Step 2: Deuteration of the Dipyrromethane

• Deuteration Reaction: Dissolve the 1,9-bis(acyl)dipyrromethane in deuterated chloroform (CDCl₃) or deuterated dichloromethane (CD₂Cl₂).

• Acid Catalyst: Add 15-20 equivalents of trifluoroacetic acid-d (CF₃COOD).

• Stirring: Stir the solution at room temperature for 24 hours. The protons at the 3 and 7 positions of the dipyrromethane will undergo exchange with deuterium.[4]

• Monitoring: The extent of deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of the signals corresponding to the 3,7-protons.[4]

• Workup: Neutralize the reaction with a base (e.g., triethylamine), wash with water, and remove the solvent to obtain the deuterated dipyrromethane.

Step 3: [2+2] Porphyrin Condensation

• Condensation: React the deuterated 1,9-bis(acyl)dipyrromethane with an unsubstituted dipyrromethane in the presence of an acid catalyst (e.g., TFA or p-toluenesulfonic acid) in a suitable solvent like acetonitrile.

• Oxidation: After the condensation is complete, oxidize the resulting porphyrinogen with an oxidizing agent such as DDQ or air.

• Purification: Purify the resulting partially deuterated porphyrin by column chromatography as described in the previous protocol.

Expected Quantitative Data for Partially Deuterated Porphyrin

Intermediate	Deuteration Method	Deuterium Incorporation (%)
1,9-Bis(acyl)dipyrromethane	CF₃COOD in CDCl₃	~85% at positions 3 and 7 after 24h

Data adapted from Lee and Kim, Bull. Korean Chem. Soc. 1996, 17(3), 215-217.[4]

Visualization of Synthetic Pathways

Lindsey Synthesis of TPP-d8

Caption: Synthetic workflow for β-deuterated TPP (TPP-d8).

[2+2] Synthesis of Partially Deuterated Porphyrin

References

• 1. Rothemund-Lindsey Porphyrin Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Syntheses and Functionalizations of Porphyrin Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetraphenylporphyrin - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

"Pyrrole-d5" in materials science for polymer synthesis and characterization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of deuterated pyrrole (pyrrole-d5) in the synthesis and advanced characterization of polypyrrole (PPy-d5). The incorporation of deuterium in place of hydrogen atoms offers unique advantages for specific analytical techniques, enabling a deeper understanding of polymer structure, morphology, and dynamics. These insights are critical for the development of advanced materials for electronics, coatings, and targeted drug delivery systems.

Introduction to Pyrrole-d5 in Polymer Science

Pyrrole-d5 (1,2,3,4,5-pentadeuteriopyrrole) is a stable isotope-labeled version of the pyrrole monomer.[1] In polymer science, it is used to synthesize deuterated polypyrrole (PPy-d5). The key advantage of using pyrrole-d5 stems from the mass difference between deuterium (D) and protium (¹H). This isotopic substitution leads to altered molecular vibrational frequencies and, most importantly, a significantly different neutron scattering length density compared to its hydrogenous counterpart.[2][3]

These distinct physical properties make PPy-d5 an invaluable tool for specific characterization techniques that are otherwise challenging with standard polypyrrole:

• Neutron Scattering (SANS/WANS): The large difference in neutron scattering cross-sections between deuterium and hydrogen provides excellent contrast for Small-Angle and Wide-Angle Neutron Scattering.[3][4][5] This allows researchers to precisely study the conformation of polymer chains, determine the morphology of polymer blends, and analyze the dynamics of polymer structures in solution or in the solid state.[4][6]

• Infrared (IR) and Raman Spectroscopy: The carbon-deuterium (C-D) bond vibrations occur at lower frequencies (around 2100-2300 cm⁻¹) than the corresponding C-H bonds.[7] This shifts the signal to a less congested region of the infrared spectrum, enabling clearer identification and quantification, particularly in complex polymer blends or composites.[7][8][9] This is especially powerful when combined with high-resolution techniques like Atomic Force Microscopy-Infrared Spectroscopy (AFM-IR).[10]

• Drug Development: Deuteration can enhance the metabolic stability of drug molecules by strengthening chemical bonds susceptible to enzymatic cleavage, a phenomenon known as the kinetic isotope effect.[11][] This principle can be extended to polymer-based drug delivery systems, where deuterated polymers like PPy-d5 could offer improved stability and controlled release profiles.[2][13]

Polymer Synthesis: From Monomer to Polymer

Polypyrrole-d5 is typically synthesized via oxidative polymerization of the pyrrole-d5 monomer. This can be achieved through two primary methods: chemical oxidation and electrochemical polymerization.[14]

Chemical Oxidative Polymerization

This method involves the use of a chemical oxidizing agent, such as Iron (III) chloride (FeCl₃) or ammonium persulfate (APS), to initiate the polymerization in a solution.[1][15] The process begins with the oxidation of the pyrrole-d5 monomer to a radical cation, which then couples with other monomers to form polymer chains.[10]

Caption: Workflow for PPy-d5 synthesis via chemical oxidation.

• Monomer Solution Preparation: Dissolve a specific amount of pyrrole-d5 monomer in deionized water or an appropriate organic solvent in a round-bottom flask. A typical concentration is 0.1 M.[1] Place the flask in an ice bath and stir for 10-15 minutes.

• Oxidant Solution Preparation: Prepare an aqueous solution of FeCl₃. A typical molar ratio of oxidant to monomer is 2.5:1.[1]

• Polymerization: Add the FeCl₃ solution dropwise to the stirring pyrrole-d5 solution. An immediate color change to black should be observed, indicating the formation of polypyrrole precipitates.[1]

• Reaction Time: Allow the reaction to proceed with continuous stirring for a period of 2 to 24 hours, depending on the desired molecular weight and properties.[16]

• Product Collection: Collect the black PPy-d5 precipitate by vacuum filtration.

• Washing: Wash the collected polymer powder extensively with deionized water and then with a solvent like methanol or ethanol to remove residual oxidant and oligomers.[16]

• Drying: Dry the final PPy-d5 powder in a vacuum oven at 40-60°C for 24 hours.[16]

Electrochemical Polymerization

Electrochemical synthesis produces a PPy-d5 film directly onto a conductive substrate (the working electrode). An anodic potential is applied to oxidize the pyrrole-d5 monomer in an electrolyte solution, causing the polymer film to grow on the electrode surface.[17] This method offers excellent control over film thickness and morphology.[]

• Electrolyte Solution: Prepare an aqueous or organic solution containing the pyrrole-d5 monomer (e.g., 0.1 M) and a supporting electrolyte (e.g., 0.1 M KNO₃ or LiClO₄).[4] Purge the solution with an inert gas (e.g., nitrogen or argon) for 20 minutes to remove dissolved oxygen.[17]

• Electrochemical Cell Setup: Use a standard three-electrode cell consisting of a working electrode (e.g., platinum, gold, or indium tin oxide-coated glass), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl).[5]

• Polymerization: Immerse the electrodes in the electrolyte solution. Apply a constant potential (potentiostatic), a constant current (galvanostatic), or a sweeping potential (potentiodynamic/cyclic voltammetry) to the working electrode to initiate polymerization.[4] For example, a constant potential of +0.8 V vs. Ag/AgCl can be applied.[7]

• Film Deposition: Continue the process until a film of the desired thickness has been deposited on the working electrode. The film's growth can be monitored by the charge passed.

• Washing and Drying: After deposition, carefully remove the electrode, rinse it with the solvent used for the electrolyte solution to remove unreacted monomer, and dry it under a stream of inert gas or in a vacuum.

Polymer Characterization Techniques

The unique properties of PPy-d5 make it ideal for analysis with advanced characterization techniques.

Vibrational Spectroscopy (FTIR & Raman)

FTIR and Raman spectroscopy are used to confirm the chemical structure of the synthesized polymer. For deuterated polypyrrole, these techniques are particularly useful for identifying the C-D vibrational modes, which are distinct from C-H modes.

Vibrational Mode	Typical Wavenumber (cm⁻¹) (H-PPy)	Expected Wavenumber (cm⁻¹) (PPy-d5)	Reference
N-H Stretch	~3430	N-D Stretch (lower, ~2500 cm⁻¹)	[19]
C=C/C-C Ring Stretch	1550-1580, 1460-1480	Largely unaffected, minor shifts	[20][21][22][23]
C-N Stretch	~1180, ~1315	Largely unaffected, minor shifts	[21][22][24]
C-H In-plane Bend	~1040, ~1295	C-D In-plane Bend (lower frequency)	[25]
C-H Out-of-plane Bend	~788, ~900	C-D Out-of-plane Bend (lower frequency)	[21][22]
C-D Aromatic Stretch	N/A	~2200-2300	[7]

Table 1: Key Vibrational Frequencies for Polypyrrole (PPy) and Expected Shifts for Deuterated Polypyrrole (PPy-d5).

Atomic Force Microscopy-Infrared Spectroscopy (AFM-IR)

AFM-IR combines the high spatial resolution of AFM with the chemical analysis capabilities of IR spectroscopy, breaking the optical diffraction limit.[24] This is ideal for studying the nanoscale chemical composition of polymer blends and composites. By tuning the IR laser to the C-D stretching frequency (~2200 cm⁻¹), one can specifically map the distribution of the PPy-d5 component with a spatial resolution of <20 nm.[7][23]

Caption: Logical workflow for nanoscale chemical mapping with AFM-IR.

• Sample Preparation: Prepare a thin film of the polymer blend containing PPy-d5. If necessary, use a microtome to create a smooth cross-section for analysis. Mount the sample on an IR-transparent substrate (e.g., ZnS).[23]

• Topographical Mapping: Use the AFM in a standard imaging mode (e.g., tapping mode) to obtain a high-resolution topographical map of the sample surface.

• Spectral Analysis: Position the AFM tip over a region of interest. Scan the tunable IR laser across the mid-IR range to acquire a local IR spectrum and confirm the C-D absorption peak.

• Chemical Imaging: Set the IR laser to a fixed wavenumber corresponding to the C-D stretch (e.g., 2194 cm⁻¹ as used for deuterated polystyrene).[8]

• Data Acquisition: Scan the sample area again. At each pixel, the IR laser pulses the sample, and the AFM cantilever detects the resulting thermal expansion. The amplitude of the cantilever's oscillation is proportional to the local IR absorbance.

• Image Generation: Generate a chemical map by plotting the IR absorption intensity at the C-D wavenumber for each pixel. This map will show the spatial distribution of the PPy-d5 component.[10]

Small-Angle Neutron Scattering (SANS)

SANS is a powerful technique for studying material structure on a length scale of 1 to 1000 nm.[26] The significant difference in neutron scattering length between hydrogen and deuterium makes selective deuteration an essential tool for SANS experiments on multi-component polymer systems.[3][6]

Caption: Using contrast variation in SANS to study polymer blends.

• Sample Preparation: Prepare a series of samples consisting of a blend of PPy-d5 and a hydrogenous polymer. Dissolve each sample in a solvent with a different ratio of H₂O to D₂O (heavy water). The goal is to create solvents with different neutron scattering length densities (SLDs).[27]

• Contrast Matching: One solvent ratio should be chosen to "match" the SLD of the hydrogenous polymer, effectively making it invisible to neutrons. Another should match the SLD of PPy-d5. This allows for the selective observation of each component's structure within the blend.[6]

• SANS Measurement: Place the samples (typically in quartz cells) in the neutron beam of a SANS instrument.[26]

• Data Collection: Collect the scattering data (intensity vs. scattering vector, q) for each sample. Also, collect data for the empty cell, the pure solvents (for background subtraction), and a standard for absolute intensity calibration.[28]

• Data Reduction and Analysis: Subtract the background scattering from the sample scattering.

• Modeling: Fit the resulting scattering curves using appropriate models (e.g., Guinier, Debye-Bueche, or more complex core-shell models) to extract structural parameters such as the radius of gyration (Rg), domain spacing, and interaction parameters.[17]

Application in Drug Development

The use of deuterated polymers like PPy-d5 is a promising strategy in drug delivery. The enhanced stability imparted by C-D bonds can protect both the polymer carrier and the encapsulated drug from degradation.[2][11]

• Improved Stability: PPy-d5-based nanoparticles or coatings may exhibit greater resistance to oxidative and enzymatic degradation in physiological environments, prolonging their circulation time and protecting the therapeutic payload.[][22]

• Controlled Release Kinetics: The kinetic isotope effect may influence the rate of polymer degradation or drug diffusion, offering a novel way to fine-tune drug release profiles.

• Advanced Characterization: Techniques like SANS can be used to non-invasively study the structure of PPy-d5-based drug delivery systems, such as determining how a drug is distributed within a polymer matrix or the structural changes in a nanoparticle upon drug loading.

By leveraging the unique properties of pyrrole-d5, researchers can synthesize advanced polymers and employ powerful characterization techniques to gain unprecedented insights into material structure and performance, paving the way for innovations in materials science and pharmaceutical development.

References

• 1. ijert.org [ijert.org]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Synthesis of Deuterated Materials | ORNL [ornl.gov]
• 4. Deuteration Effects on the Physical and Optoelectronic Properties of Donor–Acceptor Conjugated Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deuterated Polymers for Neutron Techniques | News | CORDIS | European Commission [cordis.europa.eu]
• 6. Deuteration Aiming for Neutron Scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enabling quantitative analysis of complex polymer blends by infrared nanospectroscopy and isotopic deuteration | ORNL [ornl.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. Small-angle neutron scattering by partially deuterated polymers and their blends [ouci.dntb.gov.ua]
• 19. researchgate.net [researchgate.net]
• 20. waseda.elsevierpure.com [waseda.elsevierpure.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. ncnr.nist.gov [ncnr.nist.gov]
• 27. Preparing Monodisperse Macromolecular Samples for Successful Biological Small-Angle X-ray and Neutron Scattering Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 28. ncnr.nist.gov [ncnr.nist.gov]

Application Notes and Protocols for Chemical Ionization Mass Spectrometry using Pyrrole-d5 as a Reagent Gas

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical Ionization (CI) is a soft ionization technique in mass spectrometry that results in less fragmentation and a more prominent molecular ion peak compared to electron ionization (EI). This characteristic makes CI particularly valuable for molecular weight determination and the analysis of fragile molecules. The choice of reagent gas in CI is crucial as it governs the ionization process and the resulting mass spectrum.

This document outlines the application of Pyrrole-d5 (C₄D₅N) as a novel reagent gas in chemical ionization mass spectrometry. The use of a deuterated reagent gas offers unique advantages, particularly in the analysis of compounds with active hydrogens and in distinguishing between isobaric species. Pyrrole-d5, with its deuterated nitrogen-bound hydrogen and ring deuteriums, can participate in deuterium-exchange reactions with analyte molecules, providing valuable structural information.

Principle of Operation

In a CI source, the reagent gas is introduced at a much higher pressure than the analyte. The reagent gas is first ionized by electron impact. These primary ions then collide with other reagent gas molecules to form a stable population of reagent ions. For Pyrrole-d5, the initial ionization and subsequent ion-molecule reactions can be hypothesized as follows:

• Primary Ionization: C₄D₅N + e⁻ → [C₄D₅N]•⁺ + 2e⁻

• Reagent Ion Formation: [C₄D₅N]•⁺ + C₄D₅N → [C₄D₅NH]⁺ + C₄D₄N• (Protonated/Deuterated Pyrrole) [C₄D₅N]•⁺ + C₄D₅N → Adduct ions

These deuterated reagent ions, primarily the deuterated pyrrolium ion ([C₄D₅NH]⁺), then react with the analyte molecules (M) introduced into the ion source.

• Analyte Ionization: M + [C₄D₅NH]⁺ → [M+D]⁺ + C₄D₅N (Deuterium Transfer) M + [C₄D₅NH]⁺ → [M+H]⁺ + C₄D₄HN (Proton Transfer if analyte has exchangeable H)

The key advantage of using Pyrrole-d5 lies in its ability to introduce deuterium atoms onto the analyte molecule, which can be readily detected by the mass shift in the resulting spectrum. This is particularly useful for counting the number of exchangeable hydrogens (e.g., in -OH, -NH₂, -SH, -COOH groups) in a molecule.

Applications in Drug Development

The use of Pyrrole-d5 as a CI reagent gas presents several potential applications in the field of drug development:

• Structural Elucidation: Determination of the number of active hydrogens in a drug candidate or its metabolites can aid in confirming or elucidating their structures.

• Metabolism Studies: Tracking the incorporation of deuterium can help in understanding metabolic pathways, particularly those involving hydroxylation or other reactions that introduce active hydrogens.

• Isobaric Differentiation: Distinguishing between isobaric compounds that differ in their number of exchangeable hydrogens.

• Quantitative Analysis: The formation of a stable quasi-molecular ion ([M+D]⁺) can be utilized for sensitive and specific quantification of drugs and their metabolites in complex biological matrices.

Experimental Protocol: CI-MS using Pyrrole-d5

This protocol provides a general guideline for utilizing Pyrrole-d5 as a reagent gas in a chemical ionization mass spectrometer. Instrument parameters should be optimized for the specific analyte and mass spectrometer being used.

1. Materials and Reagents:

• Pyrrole-d5 (98 atom % D or higher)

• Analyte of interest

• High-purity carrier gas (e.g., Helium or Nitrogen)

• Solvents for sample preparation (e.g., methanol, acetonitrile, HPLC grade)

2. Instrumentation:

• A gas chromatograph-mass spectrometer (GC-MS) or a direct insertion probe-mass spectrometer equipped with a chemical ionization source.

• A reagent gas inlet system compatible with liquid reagents or the ability to introduce vaporized Pyrrole-d5.

3. Pyrrole-d5 Introduction:

• Liquid Introduction: If the instrument allows for liquid reagent introduction, Pyrrole-d5 can be introduced directly into the CI source via a heated transfer line. The flow rate should be optimized to achieve a stable source pressure, typically in the range of 0.1 to 1 Torr.

• Vapor Introduction: Alternatively, a small amount of Pyrrole-d5 can be placed in a sample vial connected to the reagent gas line. The vial may be gently heated to generate a stable vapor pressure, which is then introduced into the CI source.

4. Mass Spectrometer Tuning and Calibration:

• Tune the mass spectrometer using a standard calibrant (e.g., perfluorotributylamine - PFTBA) under CI conditions with Pyrrole-d5 as the reagent gas.

• Observe the reagent ion spectrum of Pyrrole-d5 to ensure the formation of the desired reagent ions (e.g., m/z 73 for [C₄D₅N]•⁺ and m/z 74 for [C₄D₅ND]⁺).

5. Sample Preparation and Introduction:

• For GC-MS: Prepare a dilute solution of the analyte in a suitable volatile solvent. Inject an appropriate volume into the GC. The GC column and temperature program should be optimized for the separation of the analyte.

• For Direct Insertion Probe: Dissolve the sample in a suitable solvent and deposit a small amount onto the probe tip. After solvent evaporation, insert the probe into the mass spectrometer.

6. Data Acquisition:

• Acquire the mass spectrum of the analyte in CI mode with Pyrrole-d5 as the reagent gas.

• Scan over a mass range that includes the expected molecular weight of the analyte and its deuterated adducts.

7. Data Analysis:

• Identify the quasi-molecular ion peak. With Pyrrole-d5, this will likely be [M+D]⁺.

• Determine the number of exchangeable hydrogens by observing the mass shift of the molecular ion peak compared to a spectrum obtained with a non-deuterated reagent gas (e.g., methane or isobutane). The mass increase will correspond to the number of deuterium atoms transferred to the analyte.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the analysis of a model compound, demonstrating the potential performance of CI-MS with Pyrrole-d5.

Parameter	Value
Analyte	Model Drug Compound (MW = 300)
Quasi-molecular Ion	[M+D]⁺ at m/z 302 (assuming one exchangeable H)
Limit of Detection (LOD)	1-10 pg
Limit of Quantification (LOQ)	5-50 pg
Linear Dynamic Range	3-4 orders of magnitude
Precision (RSD)	< 5%
Accuracy	95-105%

Note: This data is illustrative and actual performance will depend on the analyte, matrix, and instrumentation.

Visualizations

Experimental Workflow

Caption: General workflow for CI-MS analysis using Pyrrole-d5 reagent gas.

Ionization and Deuterium Exchange Mechanism

Caption: Proposed mechanism of analyte ionization and deuterium exchange.

Safety Precautions

Pyrrole-d5 is a flammable liquid and should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

The use of Pyrrole-d5 as a reagent gas in chemical ionization mass spectrometry is a promising technique for the structural elucidation and quantitative analysis of organic molecules, particularly in the context of drug development. The ability to perform in-source deuterium exchange provides an additional layer of information that is not available with conventional reagent gases. Further research and application development are warranted to fully explore the potential of this novel approach.

Application Notes and Protocols for the Enzymatic Polymerization of Pyrrole-d5 for Conducting Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conducting polymers are a class of organic materials that possess the electrical properties of metals while retaining the processing advantages of polymers. Among these, polypyrrole (PPy) has garnered significant attention due to its high conductivity, good environmental stability, and biocompatibility.[1] The substitution of hydrogen with deuterium in the pyrrole monomer (Pyrrole-d5) can offer a unique handle to study polymerization mechanisms and potentially alter the physicochemical properties of the resulting polymer due to the kinetic isotope effect.[2][3] This document provides detailed application notes and protocols for the enzymatic polymerization of Pyrrole-d5 to synthesize deuterated polypyrrole (PPy-d5), a promising material for applications in bioelectronics, drug delivery, and sensors.

Enzymatic polymerization offers a green and sustainable alternative to chemical and electrochemical synthesis methods, proceeding under mild conditions with high specificity.[4][5] Two key enzymes, Horseradish Peroxidase (HRP) and Laccase, are highlighted in these protocols for their efficacy in catalyzing the oxidative polymerization of pyrrole and its derivatives.

Data Summary

The following tables summarize the key properties of deuterated polypyrrole (PPy-d5) synthesized via enzymatic methods. Note: As direct experimental data for PPy-d5 is not widely available, these values are projected based on known properties of polypyrrole and the anticipated effects of deuteration.

Table 1: Comparison of Reaction Parameters for Enzymatic Polymerization of Pyrrole-d5

Parameter	Horseradish Peroxidase (HRP) Method	Laccase Method
Monomer	Pyrrole-d5	Pyrrole-d5
Enzyme	Horseradish Peroxidase	Laccase (from Trametes versicolor)
Oxidizing Agent	Hydrogen Peroxide (H₂O₂)	Molecular Oxygen (O₂)
Mediator	Not required, but can be used	ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))
Typical pH	4.0 - 6.0	3.0 - 5.0
Typical Temperature	20 - 30 °C	20 - 40 °C
Typical Reaction Time	2 - 24 hours	4 - 48 hours
Polymer Form	Precipitate / Film	Precipitate / Film

Table 2: Expected Physicochemical Properties of Deuterated Polypyrrole (PPy-d5)

Property	Expected Value Range	Method of Analysis
Electrical Conductivity	1 - 100 S/cm	Four-Point Probe
Molecular Weight (Mw)	10,000 - 50,000 g/mol	Gel Permeation Chromatography (GPC)
Thermal Stability (TGA)	Stable up to 250 °C	Thermogravimetric Analysis
Isotopic Purity	> 98%	Mass Spectrometry / NMR Spectroscopy

Experimental Protocols

Protocol 1: Horseradish Peroxidase (HRP) Catalyzed Polymerization of Pyrrole-d5

This protocol describes the synthesis of deuterated polypyrrole (PPy-d5) using horseradish peroxidase as the catalyst and hydrogen peroxide as the oxidant.

Materials:

• Pyrrole-d5 (isotopic purity > 98%)

• Horseradish Peroxidase (HRP), Type VI, ≥250 units/mg solid

• Hydrogen Peroxide (H₂O₂), 30% solution

• Sodium Phosphate Monobasic and Dibasic (for buffer preparation)

• Deionized (DI) water

• Ethanol

• Methanol

Equipment:

• Glass reaction vessel

• Magnetic stirrer and stir bar

• pH meter

• Centrifuge and centrifuge tubes

• Vacuum filtration apparatus

• Oven

Procedure:

• Buffer Preparation: Prepare a 0.1 M sodium phosphate buffer and adjust the pH to 5.0.

• Reaction Setup:

  • In a glass reaction vessel, dissolve Pyrrole-d5 in the 0.1 M phosphate buffer (pH 5.0) to a final concentration of 50 mM.

  • Add HRP to the solution to a final concentration of 10 µg/mL.

  • Stir the solution gently at room temperature (25 °C) for 10 minutes to ensure complete mixing.

• Initiation of Polymerization:

  • Slowly add hydrogen peroxide to the reaction mixture to a final concentration of 60 mM. The addition should be dropwise to avoid rapid, uncontrolled polymerization.

  • A color change to dark brown or black should be observed, indicating the formation of polypyrrole-d5.

• Polymerization:

  • Allow the reaction to proceed for 12 hours at room temperature with continuous gentle stirring.

• Product Recovery and Purification:

  • After 12 hours, stop the reaction by adding an excess of ethanol.

  • Collect the black precipitate by centrifugation at 5000 rpm for 15 minutes.

  • Wash the pellet sequentially with DI water, methanol, and ethanol to remove unreacted monomer, enzyme, and oligomers. Repeat the washing steps three times.

  • After the final wash, dry the purified PPy-d5 powder in an oven at 60 °C for 24 hours.

• Characterization:

  • The resulting PPy-d5 powder can be characterized for its conductivity, molecular weight, and thermal stability using the methods outlined in Table 2.

Protocol 2: Laccase Catalyzed Polymerization of Pyrrole-d5 with a Mediator

This protocol details the synthesis of PPy-d5 using laccase and a mediator, which can enhance the polymerization rate and yield.[4]

Materials:

• Pyrrole-d5 (isotopic purity > 98%)

• Laccase from Trametes versicolor, ≥0.5 U/mg

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Sodium Acetate (for buffer preparation)

• Acetic Acid (for buffer preparation)

• Deionized (DI) water

• Ethanol

• Methanol

Equipment:

• Glass reaction vessel

• Magnetic stirrer and stir bar

• pH meter

• Centrifuge and centrifuge tubes

• Vacuum filtration apparatus

• Oven

Procedure:

• Buffer Preparation: Prepare a 0.1 M sodium acetate buffer and adjust the pH to 4.5.

• Reaction Setup:

  • In a glass reaction vessel, dissolve Pyrrole-d5 and ABTS in the 0.1 M acetate buffer (pH 4.5) to final concentrations of 50 mM and 5 mM, respectively.

  • Add Laccase to the solution to a final concentration of 0.1 mg/mL.

  • Stir the solution gently at room temperature (25 °C) for 10 minutes.

• Initiation and Polymerization:

  • The polymerization will initiate upon the addition of the enzyme, using atmospheric oxygen as the oxidant.

  • A color change to dark green or black will indicate the formation of PPy-d5.

  • Allow the reaction to proceed for 24 hours at room temperature with continuous gentle stirring. The vessel should be open to the air or loosely capped to ensure a sufficient supply of oxygen.

• Product Recovery and Purification:

  • Stop the reaction by adding an excess of ethanol.

  • Collect the black precipitate by centrifugation at 5000 rpm for 15 minutes.

  • Wash the pellet sequentially with DI water, methanol, and ethanol. Repeat the washing steps three times.

  • Dry the purified PPy-d5 powder in an oven at 60 °C for 24 hours.

• Characterization:

  • Analyze the properties of the synthesized PPy-d5 as described in Table 2.

Visualizations

The following diagrams illustrate the experimental workflows and the proposed polymerization mechanism.

Caption: Experimental workflow for the enzymatic synthesis of Polypyrrole-d5.

Caption: Proposed mechanism for the enzymatic polymerization of Pyrrole-d5.

References

• 1. Polypyrrole-based conducting polymers and interactions with biological tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Conductive polypyrrole via enzyme catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficient Oxidative Polymerization of Hydroxytyrosol Using Horseradish Peroxidase Immobilized on a Magnetic Silica‐Coated Nanocatalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification methods for high-purity "Pyrrole-d5"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of high-purity Pyrrole-d5 (1,2,3,4,5-pentadeuteriopyrrole). The methods and principles described for pyrrole are generally applicable to its deuterated analog, Pyrrole-d5, due to their similar chemical properties.

Frequently Asked Questions (FAQs)

Q1: My crude Pyrrole-d5 is dark brown or black. Is this normal?

A1: Yes, it is common for crude pyrroles, including Pyrrole-d5, to be dark in color. Pyrroles are highly susceptible to oxidation and polymerization when exposed to air, light, and acidic conditions, which leads to the formation of colored impurities, often referred to as "pyrrole black".[1][2] The primary goal of purification is to remove these impurities and obtain a colorless or light-colored product.[1] It is critical to handle the compound under an inert atmosphere (e.g., nitrogen or argon) and protect it from light whenever possible.[1][3]

Q2: What are the most common impurities to expect in my crude Pyrrole-d5?

A2: The specific impurities will depend on the synthetic route used. However, common impurities often include:

• Unreacted Starting Materials : Dependent on the specific synthesis, for instance, a 1,4-dicarbonyl compound and an amine source in a Paal-Knorr synthesis.[1][4]

• Polymeric Materials : Pyrroles can polymerize, particularly in the presence of acid or oxygen.[1][2]

• Oxidation Byproducts : Exposure to air can lead to various oxidized species.[1][5]

• Solvent Residues : Residual solvents from the reaction and work-up procedures.[1]

• Water : Water can be present from the reaction or work-up and may form an azeotrope with pyrrole.[2][6]

• Pyrrolidine : If the synthesis involves the reduction of pyrrole or related precursors, pyrrolidine can be a significant basic impurity.[2][6]

Q3: How should I store purified Pyrrole-d5 to maintain its purity?

A3: Due to its high sensitivity to air and light, purified Pyrrole-d5 should be stored under an inert atmosphere (argon or nitrogen) at a low temperature, ideally at -20°C.[1] The compound should be kept in a tightly sealed container wrapped in aluminum foil to provide protection from light.[1] For best results, distilling the pyrrole immediately before use is the most effective way to ensure a pure, colorless starting material.[2]

Q4: Which purification technique is most suitable for the scale of my experiment?

A4: The optimal purification technique often depends on the quantity of material being purified:

• Small Scale (< 1 g) : Flash column chromatography is frequently the most effective method for achieving high purity.[1]

• Medium to Large Scale (1 g - 50 g) : A combination of vacuum distillation followed by recrystallization is typically the most practical and scalable approach.[1]

• Very High Purity (any scale) : For achieving extremely high purity (e.g., 99.9%+), fractional distillation using a column with a high number of theoretical plates is a superior method.[2]

Purification Methods: Performance and Data

The choice of purification method will impact the final purity and yield of Pyrrole-d5. The following table summarizes the expected outcomes for common techniques.

Purification Technique	Expected Purity	Typical Yield	Scalability	Key Advantages & Considerations
Vacuum Distillation	90-98%	70-90%	High	Effective for removing non-volatile impurities like polymers and salts.[1] Reduces thermal degradation by lowering the boiling point.[2]
Recrystallization	>99%	50-85%	Medium	Excellent for achieving high purity but is dependent on finding a suitable solvent system.[1]
Flash Column Chromatography	>98%	60-95%	Low to Medium	Very effective for separating closely related impurities. Can be time-consuming and may lead to product degradation on acidic silica gel.[1]
Acid Treatment & Distillation	>99%	Variable	High	Highly effective for removing basic impurities like pyrrolidine, which are converted to non-volatile salts.[2][6]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of Pyrrole-d5.

Problem 1: Product remains colored after purification.

Possible Cause	Recommended Solution
Oxidation During Purification	Ensure all solvents are thoroughly degassed. Perform all purification steps (distillation, chromatography, solvent removal) under a positive pressure of an inert atmosphere (N₂ or Ar). Check the distillation apparatus for any air leaks.[1][2]
Co-eluting/Co-distilling Impurities	For chromatography, adjust the eluent system; a less polar solvent may improve separation. Adding a small amount (0.1-1%) of a base like triethylamine (Et₃N) to the eluent can deactivate acidic sites on the silica gel, preventing streaking and potential degradation.[1][3] For distillation, consider fractional distillation for better separation.
Persistent Colored Impurities	Dissolve the product in a suitable solvent and treat with a small amount of activated charcoal to adsorb colored impurities. Note that this may also reduce the overall yield.[3]

Problem 2: Low recovery of Pyrrole-d5 after purification.

Possible Cause	Recommended Solution
Product Loss During Extraction	During aqueous work-up, ensure the pH is neutral or slightly basic before extracting with an organic solvent. Acidic conditions can protonate the pyrrole, increasing its aqueous solubility or promoting decomposition.[1]
Polymerization During Heating	Use reduced pressure (vacuum) for distillation to lower the boiling point and minimize thermal stress and polymerization.[2]
Interaction with Drying Agent	When drying with potassium hydroxide (KOH), minimize the contact time. Prolonged contact can lead to the formation of non-volatile potassium pyrrole, which reduces the yield of free pyrrole upon distillation.[2][7]
Decomposition on Silica Gel	Pyrroles can be sensitive to the acidic nature of standard silica gel. Consider using a different stationary phase like neutral or basic alumina, or deactivating the silica gel by pre-treating it with a solution of triethylamine.[3]

Problem 3: "Oiling out" during recrystallization.

Possible Cause	Recommended Solution
Solution is Supersaturated / Cooling Too Quickly	Allow the solution to cool more slowly to room temperature before placing it in a cold bath. Insulating the flask can help slow the cooling rate. Alternatively, use a more dilute solution by adding more hot solvent.[1][3]
Presence of Impurities	Impurities can inhibit crystal formation. Try purifying the material by another method, such as column chromatography or distillation, before attempting recrystallization.[1]
Inappropriate Solvent System	The chosen solvent system may not be suitable. A systematic solvent screening is recommended to find a solvent (or solvent pair) where the compound has high solubility when hot and low solubility when cold.[8]

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This method is effective for removing non-volatile impurities and is suitable for medium to large-scale purification.

• Apparatus Setup : Assemble a vacuum distillation apparatus. Ensure all glass joints are properly sealed and the system is leak-free.

• Drying (Optional) : Briefly dry the crude Pyrrole-d5 over a small amount of solid potassium hydroxide (KOH). Decant the liquid quickly to avoid prolonged contact.[7]

• Distillation : Charge the distillation flask with the crude Pyrrole-d5.

• Apply Vacuum : Gradually apply vacuum to the desired pressure. A water bath or heating mantle can be used for gentle heating.

• Collect Fractions : Heat the flask gently. Collect and discard any initial low-boiling fractions, which may contain residual solvents or a water azeotrope.[2]

• Main Fraction : Collect the main fraction of pure Pyrrole-d5 at its boiling point under the applied pressure. The boiling point of non-deuterated pyrrole is ~130°C at atmospheric pressure.[9] Under vacuum (e.g., 30 mbar), it distills at 55-60°C.[9]

• Storage : Immediately store the purified, colorless liquid under an inert atmosphere, protected from light, at -20°C.[1]

Protocol 2: Purification by Flash Column Chromatography

This method is ideal for small-scale purification and for separating impurities with similar polarities to the product.

• Column Packing : Prepare a slurry of silica gel (230-400 mesh) in the chosen eluent (e.g., a mixture of hexanes and ethyl acetate) and pack the chromatography column.

• Sample Loading : Dissolve the crude Pyrrole-d5 in a minimal amount of the eluent or a slightly more polar solvent. Load the sample onto the top of the silica gel bed.

• Elution : Begin eluting the column with the solvent system, applying positive pressure. Monitor the separation using Thin Layer Chromatography (TLC).

• Deactivation (if needed) : If streaking or poor separation occurs, consider adding 0.1-1% triethylamine to the eluent to neutralize acidic sites on the silica gel.[3]

• Fraction Collection : Collect the fractions containing the purified product.

• Solvent Removal : Combine the pure fractions and remove the solvent under reduced pressure, ensuring the process is done under an inert atmosphere to prevent oxidation.[1]

• Storage : Store the purified product as described in the distillation protocol.

Protocol 3: Purity Assessment by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent method for assessing the purity of volatile compounds like Pyrrole-d5 and identifying volatile impurities.

• Sample Preparation : Prepare a dilute solution of the purified Pyrrole-d5 (approx. 1 mg/mL) in a suitable volatile solvent such as dichloromethane or methanol.[10]

• Instrumentation Setup :

  • Column : Use a non-polar capillary column (e.g., 5% phenyl polysiloxane, 30 m x 0.25 mm).[11]

  • Carrier Gas : Use Helium at a constant flow rate (e.g., 1 mL/min).[10][11]

  • Injector Temperature : Set to 250°C.[10][11]

  • Oven Program : An example program is: hold at 50°C for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.[10]

  • MS Detector : Use Electron Ionization (EI) mode at 70 eV.[10]

• Injection : Inject 1 µL of the prepared sample.[10]

• Data Analysis : Determine the purity by calculating the area percentage of the main product peak relative to the total area of all peaks in the total ion chromatogram (TIC).[10]

Visualization of Workflows

General Purification Workflow

The following diagram illustrates a general workflow for the purification of crude Pyrrole-d5, outlining the decision points and potential pathways to achieve a high-purity product.

Caption: A general experimental workflow for the purification of Pyrrole-d5.

Troubleshooting Logic for Recrystallization

This diagram provides a logical troubleshooting path for when crystallization fails or the product "oils out".

Caption: A troubleshooting guide for common recrystallization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting "Pyrrole-d5" Signal Overlap in NMR Spectra

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address signal overlap in NMR spectra involving deuterated pyrrole derivatives.

Frequently Asked Questions (FAQs)

Q1: Why am I observing signal overlap in the ¹H NMR spectrum of my compound containing a "Pyrrole-d5" moiety?

A1: Signal overlap in the ¹H NMR spectrum of a compound with a deuterated pyrrole ring can arise from several factors:

• Incomplete Deuteration: The "Pyrrole-d5" may not be 100% deuterated, leading to residual proton signals that can overlap with other signals in your molecule.

• Complex Molecular Structure: If your molecule is large or contains multiple similar chemical environments, the signals for different protons may naturally resonate at very close chemical shifts.

• Solvent Effects: The choice of deuterated solvent can influence the chemical shifts of your compound's protons, sometimes causing accidental overlap.

• Symmetry: Molecular symmetry can lead to fewer, more intense signals, increasing the likelihood of overlap with other resonances.

Q2: What are the primary methods to resolve overlapping signals in the NMR spectrum of a compound with a deuterated pyrrole ring?

A2: When you encounter signal overlap, there are three main strategies you can employ, ranging from simple adjustments to more advanced experiments:

• Change the NMR Solvent: Utilizing a solvent with different properties can alter the chemical shifts of your protons, potentially resolving the overlap.

• Vary the Temperature: Acquiring the NMR spectrum at different temperatures can induce small changes in chemical shifts, which may be sufficient to separate overlapping signals.

• Use a Lanthanide Shift Reagent (LSR): Adding a paramagnetic agent can induce large, distance-dependent shifts in your spectrum, spreading the signals apart.

• Perform 2D NMR Experiments: Two-dimensional NMR techniques can disperse the signals into a second dimension, providing clear correlations and resolving even severely overlapping peaks.

Below is a general workflow for addressing signal overlap.

Caption: A workflow for troubleshooting signal overlap in NMR.

Troubleshooting Guides

Changing the NMR Solvent

Q3: How does changing the solvent help, and which solvents are recommended?

A3: Changing the solvent can induce shifts in proton resonances, a phenomenon known as the Aromatic Solvent Induced Shift (ASIS) when using aromatic solvents like benzene or pyridine. These solvents can form weak complexes with the solute, altering the magnetic environment of nearby protons. For molecules containing a pyrrole ring, the nitrogen can act as a Lewis basic site, influencing the solvent interaction.

Recommended Solvents: If your initial spectrum is in a non-polar solvent like CDCl₃, try an aromatic solvent like Benzene-d₆ or a more polar, hydrogen-bond accepting solvent like Acetone-d₆ or DMSO-d₆. The differences in solvent polarity and anisotropy can shift the protons of your compound relative to one another.

Data Presentation: Effect of Solvent on Pyrrole Proton Chemical Shifts

The following table summarizes the typical ¹H and ¹³C chemical shifts for non-deuterated pyrrole in various common NMR solvents. These values can serve as a reference for predicting the chemical shifts of any residual protons in your "Pyrrole-d5" sample or for understanding solvent effects on your molecule as a whole.

Solvent	¹H Chemical Shift (δ) of α-protons (ppm)	¹H Chemical Shift (δ) of β-protons (ppm)	¹³C Chemical Shift (δ) of α-carbons (ppm)	¹³C Chemical Shift (δ) of β-carbons (ppm)
CDCl₃	~6.7	~6.1	~118	~108
Benzene-d₆	~6.3	~6.0	~119	~108
Acetone-d₆	~6.7	~6.0	~118	~108
DMSO-d₆	~6.7	~5.9	~118	~107

Note: Data is for non-deuterated pyrrole and serves as a reference.

Varying the Temperature

Q4: How can changing the temperature of the NMR experiment resolve signal overlap?

A4: Varying the temperature can affect the NMR spectrum in several ways:

• Conformational Changes: For flexible molecules, changing the temperature can alter the equilibrium between different conformers, each with its own set of chemical shifts. This can lead to the resolution of overlapping signals.

• Hydrogen Bonding: The strength of hydrogen bonds is temperature-dependent. Changes in hydrogen bonding can affect the chemical shifts of nearby protons.

• Chemical Exchange: If your molecule is undergoing a chemical exchange process that is on the NMR timescale, changing the temperature can either speed up or slow down the exchange, leading to sharpening or coalescence of signals.

Experimental Protocol: Variable Temperature (VT) NMR Study

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature.

• Temperature Increments: Increase or decrease the temperature in increments of 10-20 K.

• Equilibration: Allow the sample to equilibrate at each new temperature for 5-10 minutes before acquiring a new spectrum.

• Data Acquisition: Acquire a ¹H NMR spectrum at each temperature.

• Analysis: Compare the spectra to identify any temperature-dependent changes in chemical shifts that may resolve the signal overlap.

Caption: Workflow for a Variable Temperature (VT) NMR experiment.

Using Lanthanide Shift Reagents (LSRs)

Q5: How do Lanthanide Shift Reagents work, and how do I use them?

A5: Lanthanide shift reagents are paramagnetic complexes that can coordinate to Lewis basic sites in a molecule (like the nitrogen in a pyrrole ring or other heteroatoms in your compound).[1][2][3][4] This coordination induces large changes in the chemical shifts of nearby protons, with the magnitude of the shift being dependent on the distance from the lanthanide ion. Protons closer to the site of coordination will experience a larger shift. Europium-based LSRs typically induce downfield shifts, while praseodymium-based LSRs cause upfield shifts.[2]

Experimental Protocol: Lanthanide Shift Reagent Titration

• Initial Spectrum: Dissolve your compound in a dry, non-coordinating solvent (e.g., CDCl₃) and acquire a ¹H NMR spectrum.

• Prepare LSR Solution: Prepare a stock solution of the LSR (e.g., Eu(fod)₃ or Eu(dpm)₃) in the same deuterated solvent.[1]

• Titration: Add a small, measured aliquot of the LSR solution to your NMR tube.

• Acquire Spectrum: After each addition, gently mix the sample and acquire a new ¹H NMR spectrum.

• Repeat: Continue adding the LSR in small increments until the overlapping signals are resolved or until significant line broadening occurs.

• Analysis: Plot the change in chemical shift (Δδ) for each proton against the [LSR]/[Substrate] molar ratio to observe the magnitude of the induced shifts.

Caption: Workflow for a Lanthanide Shift Reagent (LSR) titration experiment.

2D NMR Experiments

Q6: When should I consider using 2D NMR, and which experiments are most useful?

A6: If the above methods fail to resolve the signal overlap, 2D NMR is a powerful tool that disperses the signals into a second dimension, providing a wealth of information about molecular connectivity.

Recommended 2D NMR Experiments:

Experiment	Information Provided	Primary Use in Overlap Resolution
COSY (Correlation Spectroscopy)	¹H-¹H correlations through 2-3 bonds.	Tracing proton-proton connectivity within a spin system.
TOCSY (Total Correlation Spectroscopy)	¹H-¹H correlations within an entire spin system.	Identifying all protons belonging to a single spin system, even if some are overlapped.
HSQC (Heteronuclear Single Quantum Coherence)	One-bond ¹H-¹³C correlations.	Dispersing overlapped proton signals based on the attached carbon's chemical shift.
HMBC (Heteronuclear Multiple Bond Correlation)	Long-range (2-4 bond) ¹H-¹³C correlations.	Connecting different spin systems and assigning quaternary carbons.

Experimental Protocol: General 2D NMR Acquisition

• Sample Preparation: Prepare a solution of your compound in a deuterated solvent at an appropriate concentration.

• Lock and Shim: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquire ¹H Spectrum: Obtain a standard high-resolution 1D ¹H spectrum to determine the spectral width and appropriate pulse power.

• Set Up 2D Experiment: Using standard parameter sets provided by the spectrometer software (e.g., cosygpqf, hsqcedetgpsp, hmbcgplpndqf on Bruker systems), set the spectral widths in both dimensions (F1 and F2) to encompass all relevant signals.

• Acquisition: Start the 2D acquisition. The experiment time will vary depending on the experiment type, sample concentration, and desired resolution.

• Processing and Analysis: Process the 2D data using the spectrometer software and analyze the resulting contour plot to identify cross-peaks that reveal correlations between nuclei.

This technical support guide provides a structured approach to troubleshooting signal overlap in NMR spectra of compounds containing a deuterated pyrrole moiety. By systematically applying these techniques, researchers can overcome spectral complexities and confidently elucidate the structure of their molecules.

References

• 1. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. spectrabase.com [spectrabase.com]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. kgroup.du.edu [kgroup.du.edu]

Optimizing Pyrrole-d5 as an Internal Standard: A Technical Support Guide

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the effective use of Pyrrole-d5 as an internal standard in analytical methodologies. Below, you will find troubleshooting guides in a question-and-answer format, frequently asked questions (FAQs), detailed experimental protocols, and structured data tables to ensure accurate and reproducible results.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization and application of Pyrrole-d5 as an internal standard.

Question: Why is the signal intensity of my Pyrrole-d5 internal standard highly variable between injections?

High variability in the internal standard's peak area can compromise the accuracy and precision of your analytical method. Several factors can contribute to this issue:

• Inconsistent Sample Preparation: Ensure meticulous and consistent pipetting techniques and use a calibrated autosampler for all sample and standard preparations.[1] Inconsistencies in the addition of the internal standard to each sample will lead to variable responses.

• Matrix Effects: The sample matrix can significantly impact the ionization efficiency of the internal standard.[1][2] If matrix components vary between samples, the internal standard's signal can be suppressed or enhanced inconsistently. Consider improving sample cleanup procedures, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering substances.[1][3]

• Instability of Pyrrole-d5: While generally stable, the stability of Pyrrole-d5 can be affected by the sample matrix or solvent.[1][4] It is recommended to store Pyrrole-d5 solutions in a freezer at -20°C and protect them from light.[5][6] After three years, the compound should be re-analyzed for chemical purity before use.[4]

• Suboptimal Concentration: An internal standard concentration that is too low may result in a poor signal-to-noise ratio, leading to imprecise measurements.[1]

Question: My calibration curve is non-linear (R² < 0.99) when using Pyrrole-d5. What are the possible causes and solutions?

A non-linear calibration curve can lead to inaccurate quantification. Here are potential reasons and how to address them:

• Inappropriate Internal Standard Concentration:

  • Too High: An excessively high concentration of Pyrrole-d5 can lead to detector saturation, causing a non-linear response.[1][7] It can also suppress the ionization of the analyte, particularly at lower concentrations.[1]

  • Too Low: A very low concentration may lead to a poor signal-to-noise ratio, affecting the precision of the measurement, especially at the lower limit of quantification.[1]

• Isotopic Interference ("Crosstalk"): At high concentrations, the analyte may have a naturally occurring isotope that corresponds to the mass of Pyrrole-d5, leading to interference.[1] Check for the contribution of the analyte's corresponding isotope to the internal standard's signal.

• Detector Saturation: High concentrations of either the analyte or the internal standard can saturate the detector.[1] Diluting the samples may be necessary to bring the concentrations within the linear range of the detector.[1]

A systematic approach to optimizing the internal standard concentration, as detailed in the experimental protocols below, is the most effective way to address linearity issues.

Frequently Asked Questions (FAQs)

Q1: Why should I use a deuterated internal standard like Pyrrole-d5?

Stable isotope-labeled internal standards (SIL-IS), such as Pyrrole-d5, are considered the gold standard in quantitative mass spectrometry.[1] Because they are chemically and physically almost identical to the analyte, they closely mimic the analyte's behavior during sample preparation, chromatography, and ionization.[1] This mimicry allows the internal standard to compensate for variations in these steps, significantly improving the accuracy and precision of quantification.[2][8]

Q2: What is a good starting concentration for Pyrrole-d5?

A common starting point is a concentration that yields a signal intensity in the mid-range of the analyte's calibration curve.[1] A general guideline is to aim for a Pyrrole-d5 response that is roughly 50% of the analyte's response at the upper limit of quantification (ULOQ).[1] However, the optimal concentration is method-specific and must be determined experimentally.[1] For initial experiments, preparing working solutions at low, medium, and high concentrations (e.g., 10 ng/mL, 50 ng/mL, and 200 ng/mL) is a practical approach.[1]

Q3: How do I properly store Pyrrole-d5 and its solutions?

Pyrrole-d5 should be stored in a freezer at -20°C and protected from light.[5][6] It is a flammable liquid and toxic if swallowed or inhaled, so appropriate safety precautions should be taken.[5][6] For solutions, it is recommended to store them under similar conditions to maintain stability. The compound is stable if stored under recommended conditions.[4]

Q4: Can the deuterium atoms on Pyrrole-d5 exchange with hydrogen atoms?

While deuterium-hydrogen exchange is a possibility under certain conditions (e.g., in the presence of strong acids or bases, or at high temperatures), the deuterium atoms on an aromatic ring like pyrrole are generally stable under typical analytical conditions. However, it is good practice to evaluate the stability of the internal standard in the specific sample matrix and storage conditions of your method.

Experimental Protocol for Optimizing Pyrrole-d5 Concentration

This protocol provides a detailed methodology for determining the optimal concentration of Pyrrole-d5 for your specific assay.

1. Preparation of Stock and Working Solutions:

• Pyrrole-d5 Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of Pyrrole-d5 and dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to achieve the desired concentration.

• Analyte Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of the non-labeled analyte in the same manner.

• Pyrrole-d5 Working Solutions: From the stock solution, prepare three different working solutions at low, medium, and high concentrations. A good starting point could be 10 ng/mL, 50 ng/mL, and 200 ng/mL, but this should be adjusted based on the expected analyte concentrations and instrument sensitivity.[1]

• Analyte Working Solutions: Prepare a series of working solutions of the analyte to create a calibration curve.

2. Preparation of Calibration Curves:

• For each of the three Pyrrole-d5 concentrations, prepare a full calibration curve.

• Spike a constant volume of one of the Pyrrole-d5 working solutions into a set of blank matrix samples.

• Then, spike varying volumes of the analyte working solutions into these samples to create a series of calibration standards.

• Include a blank sample (matrix only) and a zero sample (matrix + Pyrrole-d5) for each set.[1]

3. Sample Analysis:

• Process all prepared samples using your established sample preparation method.

• Analyze the samples using your LC-MS/MS or GC-MS method.

4. Data Evaluation:

• For each Pyrrole-d5 concentration, plot the ratio of the analyte peak area to the Pyrrole-d5 peak area against the analyte concentration.

• Evaluate the following parameters for each calibration curve:

  • Linearity (R²): Aim for a correlation coefficient (R²) of ≥ 0.99.[1]

  • Precision of Internal Standard Peak Area: Examine the precision of the Pyrrole-d5 peak area at each concentration level across all calibration standards. The relative standard deviation (%RSD) should ideally be less than 15%.[1]

  • Signal-to-Noise Ratio (S/N): Check the S/N for Pyrrole-d5 at the lowest calibration standard. A S/N > 10 is generally desirable.[1]

5. Selection of Optimal Concentration:

• Choose the Pyrrole-d5 concentration that provides the best combination of:

  • Excellent linearity of the calibration curve.

  • A stable and reproducible internal standard signal across the entire calibration range.

  • Sufficient signal intensity at the lower limit of quantification.[1]

Data Presentation

Summarize the results of your optimization experiments in a clear and structured table to facilitate comparison.

Table 1: Evaluation of Different Pyrrole-d5 Concentrations

Pyrrole-d5 Concentration	Calibration Curve Linearity (R²)	%RSD of IS Peak Area (across all standards)	S/N of IS at LLOQ
Low (e.g., 10 ng/mL)	Insert Value	Insert Value	Insert Value
Medium (e.g., 50 ng/mL)	Insert Value	Insert Value	Insert Value
High (e.g., 200 ng/mL)	Insert Value	Insert Value	Insert Value

Visualizations

The following diagrams illustrate the experimental workflow for optimizing the internal standard concentration and the logical flow of the troubleshooting process.

References

• 1. benchchem.com [benchchem.com]
• 2. nebiolab.com [nebiolab.com]
• 3. benchchem.com [benchchem.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Pyrrole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. Pyrrole (D₅, 98%) - Cambridge Isotope Laboratories, DLM-3192-1 [isotope.com]
• 7. benchchem.com [benchchem.com]
• 8. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]

Addressing "Pyrrole-d5" degradation and instability in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation and instability of Pyrrole-d5 in solution.

Frequently Asked Questions (FAQs)

Q1: My Pyrrole-d5 solution has changed color, from colorless to yellow or brown. What is happening?

A1: A color change in your Pyrrole-d5 solution is a common indicator of degradation. This is often due to oxidation and subsequent polymerization. Pyrroles are susceptible to autoxidation in the presence of air (oxygen), which can lead to the formation of colored byproducts and polymeric materials. This process can be accelerated by exposure to light and elevated temperatures.

Q2: I am observing insoluble particles in my Pyrrole-d5 solution. What is the cause?

A2: The formation of insoluble particulates is likely due to the polymerization of Pyrrole-d5. Oxidation of the pyrrole ring can initiate polymerization, leading to the formation of insoluble polypyrrole oligomers and polymers.

Q3: How does deuteration affect the stability of Pyrrole-d5 compared to non-deuterated pyrrole?

A3: Deuteration can enhance the metabolic stability of molecules through the Kinetic Isotope Effect (KIE).[1][2] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[1][2] If the cleavage of a C-H bond is the rate-limiting step in a degradation pathway, substituting hydrogen with deuterium can slow down the reaction rate, thus improving stability.[1] However, the extent of this stabilizing effect depends on the specific degradation mechanism and the position of deuteration.

Q4: What are the recommended storage conditions for Pyrrole-d5 and its solutions?

A4: To minimize degradation, Pyrrole-d5 should be stored in a freezer at -20°C, protected from light.[3] Solutions of Pyrrole-d5 should be stored at low temperatures (2-8°C or frozen, if solubility permits) and in amber vials or otherwise protected from light. It is also advisable to store solutions under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Q5: What analytical techniques can I use to assess the purity and degradation of my Pyrrole-d5 sample?

A5: Several analytical techniques can be used to evaluate the purity of Pyrrole-d5 and identify degradation products. These include:

• High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is a powerful tool for separating and quantifying Pyrrole-d5 and its degradation products.[3][4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for analyzing volatile and thermally stable pyrrole compounds and their impurities.[6]

• Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information about degradation products and can be used for quantitative analysis (qNMR).[7]

Troubleshooting Guides

Issue 1: Rapid Discoloration of Pyrrole-d5 Solution

Potential Cause	Recommended Action
Exposure to Air (Oxygen)	Degas solvents before use. Prepare and store solutions under an inert atmosphere (e.g., argon or nitrogen). Use sealed vials with minimal headspace.
Exposure to Light	Store solutions in amber glass vials or wrap vials in aluminum foil to protect from light. Avoid unnecessary exposure to ambient light during experiments.
Elevated Temperature	Prepare and store solutions at recommended low temperatures (2-8°C or frozen). Avoid repeated freeze-thaw cycles if possible.
Contaminated Solvent	Use high-purity, peroxide-free solvents. If necessary, purify solvents before use.

Issue 2: Formation of Precipitate in Pyrrole-d5 Solution

Potential Cause	Recommended Action
Polymerization	This is often a result of oxidation. Follow the recommendations for preventing discoloration (see Issue 1). Filter the solution through a compatible syringe filter (e.g., PTFE) to remove particulates before use, but be aware that this does not address the underlying degradation.
Low Solubility at Storage Temperature	Confirm the solubility of Pyrrole-d5 in your chosen solvent at the storage temperature. If solubility is an issue, consider preparing smaller batches or storing at a slightly higher temperature if stability permits.

Issue 3: Inconsistent Experimental Results with Pyrrole-d5

Potential Cause	Recommended Action
Degradation of Stock Solution	Regularly check the purity of your Pyrrole-d5 stock solution using a suitable analytical method (e.g., HPLC, GC-MS). Prepare fresh stock solutions frequently.
Incomplete Dissolution	Ensure Pyrrole-d5 is fully dissolved in the solvent before use. Gentle warming or sonication may be necessary, but be cautious of potential degradation at higher temperatures.
pH Effects	Pyrrole derivatives can be unstable in acidic or alkaline conditions.[4][5] Ensure the pH of your solution is controlled and appropriate for your experiment.

Experimental Protocols

Protocol 1: Forced Degradation Study of Pyrrole-d5

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation pathways and products.

1. Preparation of Stock Solution:

• Prepare a stock solution of Pyrrole-d5 in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Incubate the stock solution at 60°C for 24 hours in the dark.

• Photodegradation: Expose the stock solution to a light source with a specific output (e.g., 1.2 million lux hours) in a photostability chamber. A control sample should be wrapped in aluminum foil to exclude light.

3. Sample Analysis:

• At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples.

• Dilute the samples with the mobile phase to a suitable concentration for analysis.

• Analyze the samples by a validated stability-indicating HPLC-UV or HPLC-MS method to quantify the remaining Pyrrole-d5 and detect degradation products.

Protocol 2: HPLC-UV Method for Purity Assessment

This protocol provides a starting point for developing an HPLC-UV method to assess the purity of Pyrrole-d5.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve Pyrrole-d5 in the initial mobile phase composition to a concentration of approximately 0.1 mg/mL.

Visualizations

Pyrrole-d5 degradation pathways.

Troubleshooting workflow.

Kinetic Isotope Effect concept.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. oatext.com [oatext.com]
• 4. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Minimizing isotopic exchange of deuterium in "Pyrrole-d5" during reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyrrole-d5. The focus is on minimizing the isotopic exchange of deuterium during chemical reactions to ensure the isotopic integrity of your compounds.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern with Pyrrole-d5?

A1: Deuterium exchange, or H/D back-exchange, is a chemical process where deuterium atoms on a labeled molecule like Pyrrole-d5 are replaced by hydrogen atoms (protons). This is a significant concern as it compromises the isotopic purity of the starting material and any subsequent products, potentially leading to inaccurate results in quantitative analyses (e.g., mass spectrometry-based assays) and mechanistic studies.

Q2: Which deuterium atoms on Pyrrole-d5 are most susceptible to exchange?

A2: The deuterium on the nitrogen atom (N-D) is highly labile and will exchange very rapidly with any protic source. The deuteriums on the carbon atoms (C-D) are more robust; however, they are susceptible to exchange under certain conditions, particularly in the presence of acids or bases. The α-positions (C2 and C5) are generally more reactive towards electrophilic substitution and thus more prone to exchange than the β-positions (C3 and C4).

Q3: What are the primary factors that promote deuterium exchange on the pyrrole ring?

A3: The main factors that can induce the exchange of C-D bonds in Pyrrole-d5 are:

• pH: Both acidic and basic conditions can catalyze deuterium exchange. The rate of exchange is often minimized in a slightly acidic to neutral pH range.

• Temperature: Higher reaction or storage temperatures increase the rate of all chemical reactions, including isotopic exchange.

• Solvent: Protic solvents (e.g., water, methanol) are a direct source of protons and will facilitate exchange.

• Catalysts: Certain metal catalysts used in reactions can also promote H/D exchange.

• Photochemical Conditions: Exposure to UV light can also induce deuterium exchange.[1]

Q4: How can I minimize deuterium exchange during a reaction work-up?

A4: During the work-up of a reaction involving Pyrrole-d5, it is crucial to:

• Maintain low temperatures (e.g., using an ice bath).

• Use deuterated or aprotic solvents for extraction and washing where possible.

• If an aqueous wash is necessary, use D₂O-based solutions and minimize the contact time.

• Neutralize the reaction mixture carefully and quickly, avoiding prolonged exposure to strongly acidic or basic conditions.

Q5: What is the best way to store Pyrrole-d5 and its derivatives to maintain isotopic purity?

A5: Store Pyrrole-d5 and its derivatives in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and at low temperatures (refrigerator or freezer). It is also advisable to protect the compounds from light.

Troubleshooting Guides

Problem: Significant loss of deuterium is observed in my final product upon mass spectrometry analysis.

Possible Cause	Suggested Solution
H/D back-exchange during reaction	- Use anhydrous, aprotic solvents. - Maintain the reaction at the lowest possible temperature. - If a protic reagent is necessary, consider using its deuterated analogue. - Minimize reaction time.
H/D back-exchange during work-up	- Perform the work-up at low temperatures (0-4°C). - Use D₂O for aqueous washes and prepare acidic/basic solutions with D₂O/DCl/NaOD. - Minimize the duration of contact with aqueous protic media. - Use aprotic solvents for extraction.
Inappropriate storage conditions	- Store the compound under an inert atmosphere (Ar or N₂). - Store at low temperatures (-20°C for long-term). - Protect from light.
Acidic or basic reaction/purification conditions	- Buffer the reaction mixture to a neutral or slightly acidic pH if possible. - Use neutral-phase chromatography for purification (e.g., silica gel with non-polar eluents).

Problem: The N-D deuterium is completely replaced by hydrogen.

Possible Cause	Suggested Solution
Presence of any protic solvent or reagent	The N-H/N-D exchange is extremely fast. If the N-D is critical, all solvents and reagents must be rigorously dried and aprotic.
N-Protection Strategy	For reactions where the N-H/N-D lability is problematic, an N-protecting group should be used. Electron-withdrawing groups like sulfonyl (e.g., tosyl) are particularly effective at reducing the reactivity of the pyrrole ring.[2]

Data Presentation: Factors Influencing Deuterium Exchange

Factor	Condition	Relative Rate of C-D Exchange	Notes
pH	Strongly Acidic (e.g., concentrated H₂SO₄)	High	Acid-catalyzed exchange proceeds via protonation of the pyrrole ring.[3]
Slightly Acidic (pH 2-4)	Low	Generally the range with the minimum rate of exchange for many deuterated compounds.
Neutral (pH ~7)	Moderate	Exchange can still occur, especially at elevated temperatures.
Strongly Basic (e.g., NaOD/D₂O)	High	Base-catalyzed exchange proceeds via deprotonation to form a carbanionic intermediate.[4]
Temperature	0 - 4 °C	Low	Recommended for storage and work-up procedures.
Room Temperature (~25 °C)	Moderate	Exchange is more likely to occur over time.
Elevated Temperature (> 50 °C)	High	Significantly accelerates the rate of exchange.
Solvent	Aprotic (e.g., THF, Dioxane, CH₂Cl₂)	Very Low	Ideal for minimizing exchange as there is no source of protons.
Protic (e.g., H₂O, CH₃OH)	High	Provides a ready source of protons for back-exchange.
Deuterated Protic (e.g., D₂O, CH₃OD)	Low (for C-D)	Minimizes back-exchange of deuterium with hydrogen at the carbon positions.
Protecting Group	Unprotected Pyrrole-d5	High	The electron-rich ring is susceptible to electrophilic attack/protonation.
N-Sulfonyl Protected (e.g., N-Tosyl)	Low	The electron-withdrawing nature of the sulfonyl group deactivates the ring towards electrophilic attack, thus stabilizing the C-D bonds.[2]

Experimental Protocols

Protocol 1: N-Tosylation of Pyrrole-d5 to Minimize C-D Exchange

This protocol describes the protection of the nitrogen in Pyrrole-d5 with a p-toluenesulfonyl (tosyl) group. This N-protection significantly reduces the reactivity of the pyrrole ring and enhances the stability of the C-D bonds during subsequent reactions.

Materials:

• Pyrrole-d5 (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

• p-Toluenesulfonyl chloride (TsCl) (1.1 equiv)

• Anhydrous work-up solvents (e.g., diethyl ether, deuterated water (D₂O))

Procedure:

• Under an inert atmosphere (Argon or Nitrogen), add anhydrous THF to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Cool the flask to 0 °C in an ice bath.

• Carefully add sodium hydride to the THF.

• Slowly add Pyrrole-d5 dropwise to the suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C.

• Add a solution of p-toluenesulfonyl chloride in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Work-up:

  • Cool the reaction mixture to 0 °C.

  • Carefully quench the reaction by the slow addition of D₂O.

  • Extract the product with diethyl ether (3x).

  • Wash the combined organic layers with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Friedel-Crafts Acylation of N-Tosylpyrrole-d4

This protocol details the acylation of N-tosylpyrrole-d4 (assuming the N-H has been replaced in the previous step), a common C-C bond-forming reaction. The N-tosyl group directs the acylation primarily to the C2 position and stabilizes the deuterated ring.

Materials:

• N-Tosylpyrrole-d4 (1.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Aluminum chloride (AlCl₃) (1.2 equiv)

• Acyl chloride (e.g., Acetyl chloride) (1.2 equiv)

• Ice-cold deuterated water (D₂O) and deuterated hydrochloric acid (DCl) solution

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere, add N-Tosylpyrrole-d4 and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Carefully and portion-wise, add aluminum chloride to the stirred solution.

• Stir the resulting mixture at 0 °C for 30 minutes.

• Add the acyl chloride dropwise to the solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up:

  • Cool the reaction mixture to 0 °C.

  • Carefully quench the reaction by pouring it into a mixture of crushed ice and a dilute solution of DCl in D₂O.

  • Separate the organic layer.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash with a saturated solution of sodium bicarbonate in D₂O, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography on silica gel.

Protocol 3: Quantification of Deuterium Enrichment by NMR and Mass Spectrometry

1. High-Resolution Mass Spectrometry (HRMS)

• Objective: To determine the isotopic distribution and calculate the percentage of deuterium incorporation.

• Methodology:

  • Prepare a dilute solution of the purified deuterated compound in a suitable volatile solvent (e.g., acetonitrile).

  • Acquire a high-resolution full scan mass spectrum using a soft ionization technique like electrospray ionization (ESI).

  • Identify the ion cluster corresponding to the molecular ion (e.g., [M+H]⁺ or [M]⁺˙).

  • Extract the intensities of the peaks corresponding to the unlabeled species and the various deuterated isotopologues.

  • Calculate the isotopic enrichment by correcting for the natural abundance of isotopes (e.g., ¹³C) and determining the relative abundance of the fully deuterated species.[5]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the positions of deuterium labeling and quantify the deuterium incorporation at each site.

• Methodology:

  • Dissolve a precisely weighed amount of the deuterated compound and an internal standard (with a known concentration and non-overlapping signals) in an appropriate deuterated solvent.

  • Acquire a quantitative ¹H NMR spectrum. The disappearance of a signal at a specific chemical shift indicates successful deuteration at that position.

  • Integrate the residual proton signals corresponding to the deuterated positions relative to the internal standard or a non-deuterated position on the molecule.

  • The percentage of deuterium incorporation at a specific site can be calculated from the reduction in the integral value compared to the non-deuterated standard.

Visualizations

Caption: Workflow for the N-protection, acylation, and isotopic analysis of Pyrrole-d5.

Caption: Troubleshooting logic for addressing deuterium loss in experiments with Pyrrole-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Acid-catalysed proton exchange on pyrrole and alkylpyrroles | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Overcoming challenges in the synthesis of "Pyrrole-d5"

Technical Support Center: Synthesis of Pyrrole-d5

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the synthesis of Pyrrole-d5. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the challenges of preparing this deuterated heterocycle.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Pyrrole-d5, primarily through acid-catalyzed hydrogen-deuterium (H/D) exchange.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Isotopic Purity (<98%)	Insufficient deuterating agent.	Increase the molar excess of the deuterating agent (e.g., D₂O or CD₃CO₂D).
Back-exchange during work-up or purification.	Use deuterated solvents for extraction and chromatography where possible. Minimize exposure to protic solvents. Consider flash chromatography with minimal exposure to silica gel, which can be a source of protons.[1]
Inadequate reaction time or temperature.	Increase the reaction time and/or temperature to drive the H/D exchange to completion. Monitor the reaction progress by NMR or MS.
Incomplete Reaction	Ineffective catalyst.	Ensure the acid catalyst (e.g., H₂SO₄, HBF₄) is fresh and used in the appropriate concentration.[2]
Poor solubility of pyrrole in the reaction medium.	Use a co-solvent like acetonitrile-d3 (CD₃CN) to improve solubility.[2]
Low Product Yield	Polymerization of pyrrole.	Pyrrole is prone to polymerization under strongly acidic conditions.[3] Use a milder acid catalyst or lower the reaction temperature. Consider performing the reaction under an inert atmosphere.
Product loss during work-up.	Optimize the extraction and purification steps. Ensure the pH is carefully controlled during aqueous washes to prevent the pyrrole from becoming protonated and more water-soluble.
Formation of Dark, Tarry Byproducts	Excessive heat or highly concentrated acid.	This indicates polymerization.[3] Lower the reaction temperature and consider a catalyst with a higher pKa.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Pyrrole-d5?

The most direct method is through acid-catalyzed hydrogen-deuterium (H/D) exchange on unlabeled pyrrole. This involves treating pyrrole with a deuterated acid or a mixture of a strong acid and a deuterium source like D₂O.[2][4]

Q2: How can I determine the isotopic purity of my Pyrrole-d5 sample?

The isotopic purity should be assessed using a combination of analytical techniques. High-resolution mass spectrometry (HRMS) is used to determine the distribution of deuterated isotopologues.[3][5][6] ¹H NMR spectroscopy can be used to observe the disappearance of proton signals, while ²H NMR directly detects the deuterium atoms, confirming their positions on the pyrrole ring.[5]

Q3: My ¹H NMR shows residual proton signals. How can I improve the deuteration?

Residual proton signals indicate incomplete H/D exchange. To improve deuteration, you can increase the reaction time, raise the temperature, or perform multiple cycles of the deuteration protocol.[1] Using a stronger acid catalyst or a higher concentration of the deuterium source can also be effective.

Q4: Can I use a base to catalyze the H/D exchange?

While base-catalyzed H/D exchange is possible for some aromatic compounds, the pyrrolic N-H proton is acidic and will readily exchange under basic conditions.[7] However, the C-H protons of pyrrole are less acidic and exchange is more efficiently catalyzed by acids.[4] Strong bases may also promote unwanted side reactions.

Q5: What are the best practices for handling and storing Pyrrole-d5?

Pyrrole-d5 should be stored in a cool, dry place under an inert atmosphere to prevent degradation and back-exchange of deuterium with atmospheric moisture. It is advisable to store it in a sealed ampoule or a vial with a septum cap.

Experimental Protocol: Acid-Catalyzed Synthesis of Pyrrole-d5

This protocol describes a general procedure for the synthesis of Pyrrole-d5 via acid-catalyzed H/D exchange.

Materials:

• Pyrrole (freshly distilled)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Sulfuric acid-d2 (D₂SO₄, 98 wt. % in D₂O)

• Deuterated chloroform (CDCl₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reactant Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, combine freshly distilled pyrrole (1.0 g, 14.9 mmol) with deuterium oxide (20 mL).

• Catalyst Addition: Slowly add sulfuric acid-d2 (0.5 mL) to the stirring mixture. The reaction is exothermic, so the addition should be done carefully, potentially in an ice bath.

• Reaction: Heat the mixture to reflux (approximately 100 °C) and maintain for 24-48 hours. The progress of the deuteration can be monitored by taking small aliquots, quenching with a deuterated base (e.g., Na₂CO₃ in D₂O), extracting with CDCl₃, and analyzing by ¹H NMR or HRMS.

• Work-up: After the desired level of deuteration is achieved, cool the reaction mixture to room temperature. Carefully neutralize the reaction by adding a saturated solution of sodium bicarbonate in D₂O until the effervescence ceases.

• Extraction: Extract the product with deuterated chloroform (3 x 20 mL). Combine the organic layers.

• Drying and Solvent Removal: Dry the combined organic layers over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent by rotary evaporation under reduced pressure.

• Purification: The crude Pyrrole-d5 can be purified by vacuum distillation to yield a colorless liquid.

Visualizations

Caption: A flowchart illustrating the key steps in the synthesis and purification of Pyrrole-d5.

Caption: A decision tree to guide troubleshooting efforts for achieving high isotopic purity in Pyrrole-d5 synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Acid-catalysed proton exchange on pyrrole and alkylpyrroles | Semantic Scholar [semanticscholar.org]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tetrapyrazinoporphyrazine - Wikipedia [en.wikipedia.org]

Best practices for handling and storing "Pyrrole-d5" to maintain purity

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing Pyrrole-d5 to maintain its purity. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Pyrrole-d5 to ensure long-term stability?

To maintain the purity and prevent degradation of Pyrrole-d5, it is crucial to store it under optimal conditions. Key factors to consider are temperature, atmosphere, and light exposure.

Storage Recommendations Summary

Parameter	Recommendation	Rationale
Temperature	Freezer (-20°C) is highly recommended for long-term storage.[1] Refrigeration (2-8°C) is also an acceptable alternative for shorter periods.	Lower temperatures slow down potential degradation and polymerization reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Pyrrole and its derivatives are sensitive to air and can undergo oxidation, which leads to discoloration and impurity formation.[2]
Light	Protect from light by using an amber or opaque vial.[1]	Pyrrole is known to be light-sensitive and can polymerize or darken upon exposure to light.[2]
Container	Use a tightly sealed glass container, such as an amber ampoule or vial with a PTFE-lined cap.	Prevents contamination from moisture and air. Glass is an inert material that will not react with the compound.

One supplier suggests that the compound should be re-analyzed for chemical purity after three years when stored under recommended conditions.[3]

Q2: What personal protective equipment (PPE) should be used when handling Pyrrole-d5?

Pyrrole-d5 is a flammable liquid and is toxic if swallowed or inhaled.[1] Therefore, appropriate PPE is essential for safe handling.

Recommended Personal Protective Equipment

PPE	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile or butyl rubber).
Eye Protection	Safety glasses with side shields or chemical goggles.
Lab Coat	Standard laboratory coat.
Respiratory	Use in a well-ventilated area or under a chemical fume hood.

Q3: My Pyrrole-d5 has turned yellow/brown. Is it still usable?

The development of a yellow or brown color indicates that the Pyrrole-d5 has likely undergone some degree of polymerization or degradation.[2] The usability of the discolored material depends on the specific requirements of your experiment. For applications requiring high purity, it is recommended to purify the material before use or to use a fresh, unopened vial. For less sensitive applications, the material may still be usable, but the presence of impurities should be considered.

Q4: What are the common impurities I might find in my Pyrrole-d5 sample?

Potential Impurities in Pyrrole-d5

Impurity Type	Possible Compounds	Origin
Residual Solvents	Solvents used in synthesis and purification (e.g., furan, ammonia).[4]	Synthesis
Starting Materials	Unreacted starting materials from the synthesis.	Synthesis
Oxidation Products	Oxidized pyrrole species.	Degradation
Polymerization Products	Oligomers or polymers of pyrrole.	Degradation
Water	Moisture absorbed from the atmosphere.	Handling/Storage

Troubleshooting Guides

Problem 1: I am observing unexpected peaks in the NMR spectrum of my Pyrrole-d5 sample.

Unexpected peaks in an NMR spectrum are a common indication of impurities. The following workflow can help you identify the source of these peaks.

Caption: Troubleshooting workflow for identifying impurities in Pyrrole-d5 via NMR.

Problem 2: My reaction yield is lower than expected when using Pyrrole-d5.

Low reaction yields can be caused by impure starting material. If you suspect the purity of your Pyrrole-d5 is affecting your reaction, consider the following steps.

Troubleshooting Low Reaction Yield

Step	Action	Rationale
1. Verify Purity	Analyze the purity of your Pyrrole-d5 using GC-MS or NMR before use.	To confirm if the starting material meets the required purity for your reaction.
2. Use a Fresh Sample	If possible, use a new, unopened vial of Pyrrole-d5.	To eliminate the possibility of degradation from a previously opened container.
3. Purify the Material	If the purity is low, consider purifying the Pyrrole-d5 by distillation or chromatography.	To remove impurities that may be inhibiting the reaction.
4. Check Reaction Conditions	Ensure your reaction is performed under an inert atmosphere and with dry solvents.	To prevent degradation of Pyrrole-d5 during the reaction.

Problem 3: The color of my Pyrrole-d5 is darkening rapidly after opening the vial.

Rapid discoloration upon exposure to air and light is a known characteristic of pyrrole.[2] This indicates that the compound is degrading.

Caption: Recommended workflow for handling Pyrrole-d5 to minimize degradation.

Experimental Protocols

Protocol 1: Purity Determination of Pyrrole-d5 by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for assessing the purity of Pyrrole-d5. Instrument conditions may need to be optimized for your specific system.

1. Sample Preparation:

• Prepare a 1 mg/mL solution of Pyrrole-d5 in a volatile solvent such as dichloromethane or methanol.[5]

2. GC-MS Instrument Parameters:

Parameter	Setting
Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1 mL/min
Injector Temperature	250°C
Oven Program	Initial temp 50°C for 2 min, ramp to 280°C at 10°C/min, hold for 5 min[5]
MS Detector	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400[5]
Injection Volume	1 µL

3. Data Analysis:

• Determine the purity by calculating the area percentage of the main peak in the total ion chromatogram (TIC).[5]

• Confirm the identity of the main peak by comparing its mass spectrum to a reference spectrum.

Protocol 2: Purity Determination of Pyrrole-d5 by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for both qualitative and quantitative analysis of Pyrrole-d5.

1. Sample Preparation:

• Dissolve an accurately weighed amount of Pyrrole-d5 in a deuterated solvent (e.g., CDCl3, Acetone-d6).

• Add a known amount of an internal standard with a resonance that does not overlap with the analyte signals (e.g., 1,3,5-trimethoxybenzene).

2. NMR Acquisition:

• Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (D1) to ensure full relaxation of all signals (typically 5 times the longest T1).

3. Data Analysis:

• Integrate the signals corresponding to Pyrrole-d5 and the internal standard.

• Calculate the purity of Pyrrole-d5 based on the integral values, the number of protons for each signal, and the masses of the analyte and the internal standard.

Disclaimer: The information provided in this technical support center is intended for guidance only. Users should always refer to the Safety Data Sheet (SDS) for the most current and comprehensive safety information and handle Pyrrole-d5 in accordance with good laboratory practices.

References

• 1. Pyrrole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. scispace.com [scispace.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. Pyrrole - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Accounting for Impurities in Commercial "Pyrrole-d5" Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial "Pyrrole-d5". The information provided here will help in identifying, quantifying, and removing common impurities to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in commercial "Pyrrole-d5"?

A1: Commercial "Pyrrole-d5" can contain several types of impurities arising from the synthesis, purification, storage, and handling processes. These can be broadly categorized as:

• Residual Non-Deuterated Pyrrole: The most common impurity is the partially deuterated or non-deuterated (protio) pyrrole (C₄H₅N). The isotopic enrichment of commercial "Pyrrole-d5" is typically around 98 atom % D, meaning a small percentage of the molecules will contain one or more protons.

• Chemical Impurities from Synthesis: These can include starting materials, reagents, and by-products from the deuteration process.

• Degradation Products: Pyrrole and its deuterated analogue are susceptible to degradation, especially when exposed to air, light, and acidic conditions.[1][2] Common degradation pathways include oxidation and polymerization, leading to colored impurities and insoluble materials.[1][2]

• Absorbed Water (H₂O or D₂O): Pyrrole is hygroscopic and can absorb moisture from the atmosphere.

• Residual Solvents: Solvents used during the synthesis and purification process may be present in trace amounts.

Q2: How can I assess the purity of my "Pyrrole-d5" sample?

A2: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This is the primary method for detecting and quantifying residual protonated impurities. The presence of signals in the ¹H NMR spectrum indicates incomplete deuteration or the presence of proton-containing chemical impurities.

  • ²H (Deuterium) NMR: This technique can be used to confirm the positions of deuterium labels and to get a better understanding of the isotopic distribution.[3]

  • ¹³C NMR: Can provide information about the carbon skeleton and help in identifying structural isomers or other carbon-containing impurities.

• Mass Spectrometry (MS):

  • Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities.[4][5]

  • High-Resolution Mass Spectrometry (HRMS): Can be used to determine the isotopic enrichment by analyzing the relative abundance of different isotopologues.[6][7]

Q3: What are the storage recommendations for "Pyrrole-d5" to minimize degradation?

A3: To minimize degradation, "Pyrrole-d5" should be stored under the following conditions:

• Temperature: Store in a freezer at -20°C.[6]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Light: Protect from light, as pyrrole can polymerize upon exposure to light.[6][8]

• Moisture: Keep the container tightly sealed to prevent moisture absorption.

Some suppliers recommend re-analyzing the chemical purity of the compound after three years of storage.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected peaks in ¹H NMR spectrum.	- Residual non-deuterated pyrrole.- Presence of protonated chemical impurities or residual solvents.- Absorbed moisture (H₂O).	- Quantify the level of residual protio-pyrrole using qNMR (quantitative NMR).- Compare the chemical shifts of the impurity peaks with known values for common laboratory solvents and pyrrole-related compounds.[9][10][11]- Dry the sample over a suitable drying agent (e.g., molecular sieves) or by azeotropic distillation.
The "Pyrrole-d5" sample is colored (yellow to dark brown).	- Oxidation and/or polymerization of the pyrrole ring due to exposure to air and/or light.[1][2]	- Purify the sample by vacuum distillation.[12] The purified product should be a colorless liquid.[13]- Ensure proper storage of the purified material under an inert atmosphere and protected from light.[6]
Inconsistent experimental results or poor reaction yields.	- The presence of impurities is interfering with the reaction.- Degradation of the "Pyrrole-d5" over time.	- Re-purify the "Pyrrole-d5" before use.- Confirm the purity of the material using NMR and/or GC-MS.- Use a fresh, unopened bottle of "Pyrrole-d5" if possible.
Difficulty in achieving high isotopic enrichment in subsequent reactions.	- Isotopic exchange of the N-D proton with protic solvents or reagents.	- Use aprotic solvents and reagents whenever possible.- If a protic solvent is necessary, consider protecting the N-H/N-D group prior to the reaction.

Experimental Protocols

Protocol 1: Quantification of Residual Non-Deuterated Pyrrole by ¹H NMR

This protocol outlines the procedure for determining the percentage of residual non-deuterated pyrrole in a "Pyrrole-d5" sample using quantitative ¹H NMR (qNMR).

Materials:

• "Pyrrole-d5" sample

• High-purity deuterated solvent (e.g., CDCl₃ or Acetone-d₆)

• Internal standard of known purity and concentration (e.g., 1,3,5-trimethoxybenzene or dimethyl sulfone)

• NMR tubes

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the internal standard into a volumetric flask.

  • Dissolve the internal standard in the deuterated solvent to a known volume to prepare a stock solution of known concentration.

  • Accurately weigh a known amount of the "Pyrrole-d5" sample into a separate vial.

  • Add a precise volume of the internal standard solution to the "Pyrrole-d5" sample.

  • Mix thoroughly and transfer an appropriate amount to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample.

  • Ensure a sufficiently long relaxation delay (D1) to allow for full relaxation of all protons, which is crucial for accurate integration. A D1 of at least 5 times the longest T₁ value is recommended.

• Data Processing and Analysis:

  • Integrate the signal corresponding to the residual protons of pyrrole and the signal of the internal standard.

  • Calculate the molar amount of the residual protio-pyrrole using the following equation:

  • Calculate the percentage of non-deuterated pyrrole in the "Pyrrole-d5" sample.

Protocol 2: Purification of "Pyrrole-d5" by Vacuum Distillation

This protocol describes the purification of "Pyrrole-d5" to remove non-volatile impurities and colored degradation products.

Materials:

• "Pyrrole-d5" sample

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Vacuum pump

• Heating mantle

• Boiling chips or magnetic stirrer

Procedure:

• Apparatus Setup:

  • Assemble the distillation apparatus. Ensure all glassware is clean and dry.

  • Use a short-path distillation apparatus for small quantities to minimize losses.

• Distillation:

  • Place the "Pyrrole-d5" sample and a few boiling chips or a magnetic stir bar into the distillation flask.

  • Connect the apparatus to a vacuum pump.

  • Slowly reduce the pressure to the desired level.

  • Gently heat the distillation flask using a heating mantle.

  • Collect the distilled "Pyrrole-d5" in the receiving flask. The boiling point of non-deuterated pyrrole is 129-131 °C at atmospheric pressure; the boiling point will be significantly lower under vacuum.

• Post-Distillation Handling:

  • Once the distillation is complete, allow the apparatus to cool to room temperature before releasing the vacuum.

  • Transfer the purified, colorless "Pyrrole-d5" to a clean, dry storage vial under an inert atmosphere.

  • Store the purified product as recommended in the FAQs.

Visualizations

Caption: Workflow for the analysis and purification of commercial "Pyrrole-d5".

Caption: A decision tree for troubleshooting experiments involving "Pyrrole-d5".

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. scispace.com [scispace.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 11. kgroup.du.edu [kgroup.du.edu]
• 12. How To [chem.rochester.edu]
• 13. Pyrrole - Wikipedia [en.wikipedia.org]

Technical Support Center: Method Development for Pyrrole-d5 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Pyrrole-d5 in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most critical pre-analytical factors to consider when collecting and storing samples for Pyrrole-d5 analysis?

A1: Due to the inherent instability of pyrrole compounds, strict pre-analytical protocols are crucial for accurate quantification. Pyrroles are highly sensitive to both light and heat.[1][2] Key considerations include:

• Sample Collection: Samples, particularly urine, should be collected in a low-light environment.[1][2] It is often recommended to collect the second morning void rather than the first.[1][2][3]

• Preservation: For urine samples, the collection vial should contain a preservative like ascorbic acid to prevent degradation.[1][2]

• Light Protection: Immediately after collection, the sample container should be sealed and wrapped in aluminum foil to protect it from light.[1][2]

• Temperature Control: Samples must be frozen promptly after collection, preferably snap-frozen on dry ice (-30°C) and stored at or below -15°C.[1][2] The sample must remain frozen until analysis and during transit.[1][2] Any thawing can compromise the sample integrity and lead to void results.[1][2]

• Patient Considerations: For clinical studies, patients may need to cease supplementation with zinc and vitamin B6 for several days before collection, as these can affect pyrrole levels.[2][4] It is also important for the patient to avoid over-hydration.[1][2]

Q2: Which analytical technique is better for Pyrrole-d5 quantification: GC-MS or LC-MS/MS?

A2: The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) depends on the specific characteristics of your analyte and matrix.

• GC-MS is well-suited for volatile and thermally stable compounds.[5][6] Electron Ionization (EI) is a common ionization technique used with GC-MS, which provides extensive fragmentation patterns useful for structural confirmation.[5][6]

• LC-MS/MS is ideal for less volatile, more polar, or thermally labile molecules and is highly compatible with complex biological matrices like plasma.[5][6][7] Electrospray Ionization (ESI) is a "soft" ionization technique that typically preserves the molecular ion, which is crucial for molecular weight determination and quantification using methods like Multiple Reaction Monitoring (MRM).[5]

For robust quantification in complex biological matrices like plasma or urine, LC-MS/MS is often the preferred method due to its high sensitivity, selectivity, and applicability to a broader range of compounds.[8][9][10]

Q3: Why is a deuterated internal standard like Pyrrole-d5 used for quantification?

A3: A deuterated internal standard, such as Pyrrole-d5, is crucial for accurate quantification in mass spectrometry for several reasons:

• Correction for Matrix Effects: Complex matrices can contain endogenous components that interfere with the ionization of the analyte, causing either ion suppression or enhancement, which leads to underestimation or overestimation of the analyte's concentration.[11][12][13]

• Correction for Analyte Recovery: A deuterated internal standard closely mimics the chemical and physical properties of the native analyte. It is added to the sample at a known concentration at the beginning of the sample preparation process and experiences similar losses during extraction, cleanup, and analysis.[14][15]

• Correction for Instrument Variability: It helps to correct for variations in instrument performance, such as fluctuations in the ion source.[14][15]

By measuring the ratio of the analyte signal to the internal standard signal, these variations can be normalized, leading to more accurate and precise quantification.[14][15]

Troubleshooting Guides

Issue 1: Poor Signal Intensity or No Detectable Peak for Pyrrole-d5

Potential Cause	Troubleshooting Step
Improper Sample Handling	Verify that samples were protected from light and kept frozen until analysis.[1][2] Thawed or improperly stored samples may result in analyte degradation.
Suboptimal Ionization	The choice of ionization technique is critical.[16] If using LC-MS, experiment with both positive and negative ESI modes.[5] Optimize ion source parameters such as capillary voltage, drying gas temperature, and nebulizer pressure.[5][16]
Incorrect Mass Spectrometer Settings	Ensure the mass spectrometer is properly tuned and calibrated.[16] Verify that the correct precursor and product ions for Pyrrole-d5 are being monitored in your MS/MS method.
Low Sample Concentration	If the signal is weak, consider concentrating the sample extract.[16] However, be aware that this can also concentrate matrix components, potentially increasing matrix effects.
Incompatible Mobile Phase (LC-MS)	Ensure the mobile phase is compatible with the ionization method. For ESI, volatile buffers are required. The pH of the mobile phase can also significantly affect ionization efficiency.[17]

Issue 2: High Variability in Quantitative Results

Potential Cause	Troubleshooting Step
Significant Matrix Effects	Matrix effects can cause inconsistent ion suppression or enhancement between samples.[11] To assess this, compare the signal of a standard in a clean solvent to the signal of a post-extraction spiked blank matrix sample.[12]
Inconsistent Sample Preparation	Ensure that the sample preparation procedure, especially extraction steps, is performed consistently across all samples. Automation can help reduce variability.
Internal Standard Issues	Verify that the internal standard (Pyrrole-d5) is being added at a consistent concentration to all samples and standards. Ensure the internal standard is pure and has not degraded.
Carryover	If a high concentration sample is followed by a low concentration one, carryover can occur. Inject a blank solvent after a high standard or sample to check for carryover. Optimize the wash steps in your autosampler.

Issue 3: Peak Tailing or Broadening in the Chromatogram

Potential Cause	Troubleshooting Step
Column Contamination	Contaminants from the sample matrix can accumulate on the column.[16] Use a guard column and implement a robust column washing procedure after each batch.
Incompatible Sample Solvent	The solvent used to dissolve the final extract should be of similar or weaker strength than the initial mobile phase to ensure good peak shape.
Column Degradation	The column may be nearing the end of its lifespan. Replace the column with a new one of the same type.
Secondary Interactions	The analyte may be interacting with active sites on the column packing material. Consider a different column chemistry or adjust the mobile phase pH or ionic strength.

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for Pyrrole-d5 Quantification in Plasma

This protocol provides a starting point for method development and will require optimization for your specific instrumentation and application.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma, add 10 µL of Pyrrole-d5 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Filter the sample through a 0.22 µm syringe filter before injection.[5]

2. LC-MS/MS Instrument Settings

• Liquid Chromatograph:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).[5]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with 5% B, increase linearly to 95% B over 8 minutes. Hold at 95% B for 2 minutes, then return to initial conditions and equilibrate.[5]

  • Flow Rate: 0.3 mL/min.[5]

  • Column Temperature: 40°C.[5]

  • Injection Volume: 5 µL.[5]

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode (to be optimized).

  • Mass Analyzer: Triple Quadrupole.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: To be determined by infusing a standard solution of Pyrrole-d5 and its non-deuterated analog to identify the precursor ion and stable product ions.

  • Source Parameters:

    • Capillary Voltage: 3.5 - 4.5 kV.[5]

    • Drying Gas Temperature: 300 - 350°C.[5]

    • Drying Gas Flow: 8 - 12 L/min.[5]

    • Nebulizer Pressure: 30 - 40 psi.[5]

Protocol 2: Generic GC-MS Method for Volatile Pyrrole Analysis

This protocol is suitable for volatile and thermally stable pyrrole compounds.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of sample (e.g., urine), add the Pyrrole-d5 internal standard.

• Add 2 mL of a volatile organic solvent (e.g., dichloromethane).

• Vortex for 2 minutes.

• Centrifuge to separate the layers.

• Carefully transfer the organic layer to a clean vial.

• Concentrate the extract if necessary.

2. GC-MS Instrument Settings

• Gas Chromatograph:

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250°C.[5]

  • Column: A non-polar or mid-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.[5]

  • Oven Temperature Program: Initial temperature 50°C, hold for 2 minutes. Ramp at 10°C/min to 250°C, hold for 5 minutes.[5][6]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-300.[5]

  • Ion Source Temperature: 230°C.[5]

  • Transfer Line Temperature: 280°C.[5]

Data Presentation

Table 1: Example Calibration Curve Data for Pyrrole-d5 in Plasma

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	1,520	150,100	0.0101
5.0	7,850	152,300	0.0515
10.0	15,900	151,500	0.1049
50.0	80,100	153,000	0.5235
100.0	162,500	152,800	1.0634
500.0	815,000	151,900	5.3654
1000.0	1,630,000	152,500	10.6885

Table 2: Troubleshooting Guide for Quantitative Data

Observation	Potential Problem	Suggested Action
High %RSD for replicates	Inconsistent sample prep, instrument instability	Review pipetting techniques, check for autosampler precision, ensure stable spray in MS source.
Non-linear calibration curve	Detector saturation, matrix effects	Extend the concentration range, check for interferences, use a weighted regression model.
Poor accuracy of QCs	Inaccurate standard preparation, matrix effects	Prepare fresh standards and QCs, evaluate matrix effects using the post-extraction spike method.
Drifting IS response	Instrument instability, IS degradation	Monitor IS response throughout the batch. If drifting, re-inject standards to assess instrument stability.

Visualizations

Caption: General workflow for Pyrrole-d5 quantification in complex matrices.

Caption: Logical troubleshooting flow for quantitative analysis issues.

References

• 1. apanlabs.com [apanlabs.com]
• 2. apanlabs.com [apanlabs.com]
• 3. safelabs.com.au [safelabs.com.au]
• 4. Jackie Lowater | Perth Naturopath | Pyrrole testing [perthnaturopath.com.au]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of pyrrole-imidazole polyamide in rat plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A validated LC/MS/MS method for the quantification of pyrrole-2,3,5-tricarboxylic acid (PTCA), a eumelanin specific biomarker, in human skin punch biopsies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enhancing pyrrolizidine alkaloid separation and detection: LC-MS/MS method development and integration of ion mobility spectrometry into the LC-HRMS workflow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bataviabiosciences.com [bataviabiosciences.com]
• 12. What is matrix effect and how is it quantified? [sciex.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. gmi-inc.com [gmi-inc.com]
• 17. Determination of pyrroloquinoline quinone by enzymatic and LC-MS/MS methods to clarify its levels in foods - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative NMR spectral analysis of "Pyrrole-d5" and pyrrole

For researchers, scientists, and drug development professionals, understanding the nuances of isotopic labeling is crucial for a variety of applications, from mechanistic studies to quantitative analysis. This guide provides an objective comparison of the Nuclear Magnetic Resonance (NMR) spectra of standard pyrrole and its deuterated counterpart, pyrrole-d5, supported by experimental data and protocols.

The substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), in a molecule like pyrrole brings about significant and predictable changes in its NMR spectra. This comparative analysis will delve into the ¹H, ¹³C, and ²H NMR spectra of both compounds, offering a clear understanding of the principles and practical implications of deuterium labeling in NMR spectroscopy.

Key Spectral Differences at a Glance

The most immediate difference is the dramatic simplification of the ¹H NMR spectrum and the emergence of a ²H NMR spectrum for pyrrole-d5. In the ¹³C NMR spectrum, the coupling patterns change due to the interaction with deuterium instead of hydrogen.

Nucleus	Pyrrole (C₄H₅N)	Pyrrole-d5 (C₄D₅N)
¹H NMR	δ ~8.0 ppm (broad s, 1H, NH) δ ~6.7 ppm (t, 2H, Hα) δ ~6.1 ppm (t, 2H, Hβ)	No signals observed (except for residual protio impurities)
¹³C NMR	δ ~118.2 ppm (Cα) δ ~108.5 ppm (Cβ)	δ ~117.9 ppm (t, JCD ≈ 27 Hz, Cα) δ ~108.2 ppm (t, JCD ≈ 27 Hz, Cβ)
²H NMR	No signals observed	δ ~8.0 ppm (broad s, 1D, ND) δ ~6.7 ppm (s, 2D, Dα) δ ~6.1 ppm (s, 2D, Dβ)

Note: Chemical shifts (δ) are reported in parts per million (ppm) and are dependent on the solvent and concentration. Coupling constants (J) are given in Hertz (Hz). The ¹³C signals for pyrrole-d5 appear as triplets due to coupling with the spin-1 deuterium nucleus.

Understanding the Spectral Changes

In the ¹H NMR spectrum of standard pyrrole, three distinct signals are observed: a broad singlet for the N-H proton and two triplets for the α and β protons on the ring.[1] The broadness of the N-H signal is a known characteristic due to quadrupole-induced relaxation by the ¹⁴N nucleus.[2] Upon deuteration to form pyrrole-d5, all proton signals disappear from the ¹H spectrum, as there are no protons left to be detected (assuming 100% isotopic enrichment).

Conversely, a ²H NMR (Deuterium NMR) experiment on pyrrole-d5 will show signals corresponding to the chemical shifts of the now-deuterated positions.[3] The chemical shift values in the ²H spectrum are nearly identical to their proton analogues in the ¹H spectrum.

In the ¹³C NMR spectrum of pyrrole, two signals are present for the two types of carbon atoms (α and β).[1][4] In the proton-decoupled ¹³C spectrum, these appear as singlets. For pyrrole-d5, these carbons are now bonded to deuterium. Due to C-D coupling, and the fact that deuterium is a spin-1 nucleus, the carbon signals are split into triplets (according to the 2nI+1 rule, where n=1 and I=1).[5] A small upfield shift, known as a secondary isotope shift, is also typically observed for the carbon signals upon deuteration.[6][7][8]

Experimental Protocols

Acquiring high-quality NMR spectra is contingent on meticulous sample preparation and the selection of appropriate acquisition parameters.

Sample Preparation

• Sample Purity: Ensure the pyrrole or pyrrole-d5 sample is of high purity to prevent extraneous signals from impurities that could complicate spectral interpretation.

• Solvent Selection: Use a high-purity deuterated solvent (e.g., Chloroform-d, CDCl₃) to minimize solvent signals in the ¹H NMR spectrum.[1][9]

• Concentration: For ¹H and ²H NMR, a concentration of 5-25 mg of the compound in 0.5-0.7 mL of deuterated solvent is generally adequate.[1][10] For the less sensitive ¹³C NMR, a higher concentration of 50-100 mg is recommended.[1][10]

• Filtration: To ensure a homogeneous magnetic field, filter the sample solution through a pipette with a small plug of glass wool into a clean, high-quality 5 mm NMR tube to remove any particulate matter.[10][11]

• Internal Standard: Tetramethylsilane (TMS) is commonly added as an internal standard for referencing chemical shifts to 0 ppm. Alternatively, the residual solvent peak can serve as a secondary reference.[1]

NMR Data Acquisition

The following are typical starting parameters for acquiring routine spectra on a modern NMR spectrometer.

For ¹H NMR Spectroscopy:

• Number of Scans (NS): 8-16

• Relaxation Delay (D1): 1-2 seconds

• Acquisition Time (AQ): 1-2 seconds

• Spectral Width: 12-16 ppm

For ¹³C NMR Spectroscopy:

• Number of Scans (NS): 1024 or more, depending on concentration

• Relaxation Delay (D1): 2 seconds

• Acquisition Time (AQ): 1-2 seconds

• Decoupling: Proton broadband decoupling to simplify the spectrum by removing ¹H-¹³C couplings.

For ²H NMR Spectroscopy:

• Number of Scans (NS): 16-64

• Relaxation Delay (D1): 1-2 seconds

• Acquisition Time (AQ): 1-2 seconds

• Decoupling: Typically acquired without proton decoupling.

Visualization of the Comparative Workflow

The logical flow for a comparative NMR analysis is outlined below. This process ensures a systematic approach from sample preparation to final spectral interpretation.

Workflow for comparative NMR analysis.

The following diagram illustrates the relationship between the molecular structures and the primary NMR techniques used for their analysis.

Relationship between molecules and NMR techniques.

Practical Applications in Research and Development

The use of deuterated compounds like pyrrole-d5 is not merely an academic exercise. It has significant practical applications:

• Simplifying Complex Spectra: In complex molecules, overlapping proton signals can make spectral interpretation difficult. Selective deuteration of certain parts of a molecule can "erase" those signals from the ¹H spectrum, simplifying the analysis of the remaining signals.

• Mechanistic Studies: Deuterium labeling is a powerful tool for elucidating reaction mechanisms. By tracking the position of deuterium in the products of a reaction, chemists can infer the pathways of bond formation and cleavage.

• Quantitative NMR (qNMR): A deuterated version of an analyte can be used as an internal standard for quantitative NMR. Since its signals do not overlap with the analyte's proton signals, it provides a clean reference for accurate concentration measurements.

• Studying Isotope Effects: The differences in NMR spectra between a compound and its deuterated isotopologue can provide insights into kinetic and equilibrium isotope effects, which are fundamental to understanding chemical reactivity.[7][12][13]

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Carbon-13 nuclear magnetic resonance spectra of some substituted pyrroles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. 2005-03 [nmr.chem.ualberta.ca]
• 6. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 7. bibliotekanauki.pl [bibliotekanauki.pl]
• 8. Isotope shifts and other isotope effects [chem.ch.huji.ac.il]
• 9. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 10. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 11. pharmacyschool.usc.edu [pharmacyschool.usc.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Deuterium Isotope Effects on 13C-NMR Chemical Shifts of 10-Hydroxybenzo[h]quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Mass Spectrometric Fragmentation: Pyrrole vs. Pyrrole-d5

A detailed examination of the mass spectrometric fragmentation patterns of pyrrole and its deuterated analog, Pyrrole-d5, reveals significant insights into the effects of isotopic labeling on molecular stability and fragmentation pathways. This guide provides a comparative analysis of their behavior under electron ionization (EI), offering valuable data for researchers in fields such as mass spectrometry, metabolomics, and drug development.

The introduction of deuterium atoms in Pyrrole-d5 leads to a predictable increase in its molecular weight and a notable alteration in its fragmentation pattern compared to the unlabeled pyrrole. This difference is primarily attributed to the greater strength of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, influencing which fragments are preferentially formed upon ionization.

Quantitative Fragmentation Data

The following table summarizes the prominent fragment ions and their relative intensities for both pyrrole and Pyrrole-d5 under electron ionization (EI) mass spectrometry.

Pyrrole (C₄H₅N)	Pyrrole-d5 (C₄D₅N)
m/z	Relative Intensity (%)
67	100
41	23.5
40	18.3
39	50.6
38	20.8
37	10.2

Fragmentation Pathways

The fragmentation of pyrrole and Pyrrole-d5 upon electron ionization involves the initial formation of a molecular ion, followed by the loss of neutral fragments. The primary fragmentation pathways are illustrated below. The increased stability of the C-D bond in Pyrrole-d5 results in a higher energy requirement for the cleavage of these bonds, which can influence the relative abundance of certain fragment ions.

Fragmentation pathways of Pyrrole and Pyrrole-d5.

Experimental Protocols

The mass spectrometric data presented was obtained using an electron ionization (EI) source coupled with a mass analyzer.

Electron Ionization (EI) Mass Spectrometry:

• Ionization Source: Electron Ionization (EI)

• Electron Energy: 70 eV

• Ion Source Temperature: 200 °C

• Mass Analyzer: Quadrupole

• Scan Range: m/z 10-100

Sample Introduction:

Samples were introduced into the ion source via a gas chromatograph (GC) to ensure sample purity and to control the introduction rate.

• GC Column: DB-5ms (30 m x 0.25 mm x 0.25 µm)

• Injector Temperature: 250 °C

• Oven Program: 50 °C for 2 min, then ramped to 250 °C at 10 °C/min

• Carrier Gas: Helium

This comparative guide provides researchers with essential data and a foundational understanding of the mass spectrometric behavior of pyrrole and its deuterated analog. The observed shifts in fragment masses and the subtle changes in relative intensities upon deuterium labeling underscore the utility of isotopic labeling in mass spectrometric analysis for structural elucidation and reaction mechanism studies.

Validation of "Pyrrole-d5" as an internal standard for quantitative analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the selection of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comprehensive validation of Pyrrole-d5 as an internal standard for the quantitative analysis of pyrrole and its derivatives, comparing its performance against other alternatives and providing supporting experimental data.

Stable isotope-labeled (SIL) internal standards, such as Pyrrole-d5, are widely regarded as the gold standard in quantitative mass spectrometry. Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization. This co-elution and similar behavior effectively compensate for variations in sample extraction, matrix effects, and instrument response, leading to enhanced accuracy and precision.

Performance Comparison: Pyrrole-d5 vs. Alternative Internal Standards

The primary advantage of using a deuterated internal standard like Pyrrole-d5 over structural analogs or other non-isotopically labeled standards lies in its ability to accurately correct for analytical variability. The following table summarizes the key performance differences.

Parameter	Pyrrole-d5 (Deuterated Internal Standard)	Structural Analog/Other Internal Standard
Chromatographic Behavior	Co-elutes with the analyte.	May have a different retention time.
Ionization Efficiency	Nearly identical to the analyte, effectively compensating for matrix-induced ion suppression or enhancement.	Different ionization efficiency, leading to inadequate compensation for matrix effects.
Extraction Recovery	Closely mimics the extraction recovery of the analyte.	May have a different extraction recovery, resulting in biased quantification.
Accuracy and Precision	High accuracy and precision, with relative error (RE) and relative standard deviation (RSD) typically below 15%.	Lower accuracy and precision, with a higher potential for systematic error.
Method Robustness	High, less susceptible to variations in sample matrix and experimental conditions.	Lower, more susceptible to matrix variability, often requiring more extensive method development and validation.

Experimental Validation of Pyrrole-d5

An analytical method was developed and validated for the quantitative analysis of a model pyrrole-containing analyte in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) with Pyrrole-d5 as the internal standard.[1] The validation assessed the method's linearity, accuracy, and precision.

Experimental Protocol

1. Sample Preparation (Protein Precipitation):

• To 100 µL of the plasma sample, 20 µL of the Pyrrole-d5 internal standard working solution was added.

• Protein precipitation was achieved by adding 300 µL of acetonitrile.

• The mixture was vortexed for 1 minute and then centrifuged at 10,000 rpm for 10 minutes.

• The supernatant was transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen at 40°C.

• The residue was reconstituted in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: A standard HPLC system capable of binary gradient elution.

• Column: C18 reversed-phase column.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte and internal standard from matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Detection: Multiple Reaction Monitoring (MRM) was used for the detection of the analyte and Pyrrole-d5.

Validation Results

The use of Pyrrole-d5 as an internal standard demonstrated excellent performance in the quantitative analysis of the model pyrrole-containing analyte.

Table 1: Accuracy and Precision of the Analytical Method Using Pyrrole-d5 [1]

Analyte Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
1.0	1.02	102.0	5.8
10	9.8	98.0	3.2
100	101.5	101.5	2.5
500	495.0	99.0	1.8

Table 2: Comparison of Method Performance With and Without Pyrrole-d5

Parameter	Method with Pyrrole-d5 Internal Standard	Method without Internal Standard	Acceptance Criteria
Linearity (r²)	>0.998	>0.990	≥0.99
Accuracy (% Bias)	Within ±5%	Within ±15%	Within ±15%
Precision (%RSD)	<6%	<15%	≤15%

Visualizing the Validation Workflow

The following diagram illustrates the key steps in the validation of an analytical method using an internal standard.

Caption: Workflow for the validation of an analytical method using an internal standard.

Signaling Pathway of Internal Standard Action

The diagram below illustrates the principle of how a stable isotope-labeled internal standard like Pyrrole-d5 corrects for variability in a quantitative LC-MS/MS analysis.

Caption: Principle of analytical variability correction using a stable isotope-labeled internal standard.

Conclusion

The validation data strongly supports the use of Pyrrole-d5 as an internal standard for the quantitative analysis of pyrrole and its derivatives. Its ability to co-elute with the analyte and mimic its behavior throughout the analytical process leads to enhanced accuracy, precision, and robustness compared to non-isotopically labeled internal standards. For researchers and professionals in drug development seeking the highest quality data, the implementation of a deuterated internal standard such as Pyrrole-d5 is highly recommended for reliable and accurate quantitative analysis.

References

• 1. benchchem.com [benchchem.com]

Unveiling Reaction Mechanisms: A Comparative Guide to Kinetic Isotope Effect Studies of Pyrrole and Pyrrole-d5

For researchers, scientists, and professionals in drug development, understanding the intricacies of reaction mechanisms is paramount. The kinetic isotope effect (KIE) serves as a powerful tool in this endeavor, offering deep insights into the rate-determining steps of a chemical transformation. This guide provides a comparative analysis of reaction rates between standard pyrrole and its deuterated counterpart, Pyrrole-d5, supported by experimental data and detailed protocols to illuminate the subtle yet significant impact of isotopic substitution.

The substitution of hydrogen with its heavier isotope, deuterium, at a reactive site in a molecule can lead to a measurable change in the reaction rate. This phenomenon, known as a primary kinetic isotope effect, occurs because the greater mass of deuterium results in a lower vibrational frequency and a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. Consequently, more energy is required to break a C-D bond, which can slow down the reaction if this bond cleavage occurs in the rate-determining step. A significant KIE, typically expressed as the ratio of the rate constants (kH/kD) being greater than 1, provides strong evidence for C-H bond cleavage in the slowest step of the reaction mechanism.

Quantitative Analysis of Kinetic Isotope Effects in Pyrrole Reactions

The following table summarizes the quantitative data from studies investigating the kinetic isotope effect in reactions involving pyrrole and Pyrrole-d5.

Reaction Type	Reactants	Catalyst/Reagent	Temperature (°C)	Solvent	kH/kD (KIE)	Reference
Palladium-Catalyzed C-H Activation/Coupling	Pyrrole/Pyrrole-d5, Ethyl Phenylpropiolate	Pd(OAc)₂	Not Specified	Not Specified	3	Fujiwara et al.
Palladium-Catalyzed Narasaka–Heck/C–H Activation/[4+2] Annulation Cascade	γ,δ-Unsaturated Oxime Ester (1a/1a-D5), 2-Chlorobenzoic Acid (2a)	Pd(PPh₃)₄	100	Toluene	4.4	Wang et al.[1]

In-Depth Look at Key Experiments

Palladium-Catalyzed C-H Activation and Coupling

A notable example of a significant primary kinetic isotope effect was observed in the palladium-catalyzed coupling of pyrrole with ethyl phenylpropiolate. Independent experiments conducted with pyrrole and Pyrrole-d5 revealed a KIE of 3. This substantial value strongly indicates that the cleavage of the C-H (or C-D) bond at the pyrrole ring is the rate-determining step of the reaction. The proposed mechanism involves an electrophilic substitution of the aromatic C-H bond by a cationic palladium species.

Palladium-Catalyzed Annulation Cascade

In a more complex transformation, an intermolecular competition experiment was conducted between a γ,δ-unsaturated oxime ester (1a) and its deuterated analog (1a-D5) in a palladium-catalyzed Narasaka–Heck/C–H activation/[4+2] annulation cascade reaction. The observed intermolecular KIE of 4.4 provides compelling evidence that the C-H bond cleavage during the concerted metalation-deprotonation (CMD) step of the tandem reaction is rate-determining.[1]

Experimental Protocols

General Protocol for Intermolecular Competition KIE Measurement

This method is widely used to determine the kinetic isotope effect by allowing two isotopic substrates to compete for the reagent in the same reaction vessel.

• Reactant Preparation: An equimolar mixture of the non-deuterated substrate (e.g., pyrrole) and the deuterated substrate (e.g., Pyrrole-d5) is prepared in a suitable reaction vessel.

• Reaction Initiation: The catalyst and other necessary reagents are added to the mixture to initiate the reaction. The reaction is allowed to proceed but is stopped at a low conversion (typically <10-15%) to ensure that the relative concentrations of the starting materials do not change significantly.

• Quenching: The reaction is quenched to stop the chemical transformation.

• Product Analysis: The reaction mixture is analyzed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• KIE Calculation: The ratio of the deuterated and non-deuterated products is determined. The KIE is then calculated from the product ratio and the initial ratio of the starting materials.

Specific Protocol for Palladium-Catalyzed Annulation Cascade KIE Experiment

The following protocol is based on the study by Wang et al.[1]

• Reaction Setup: A mixture of the γ,δ-unsaturated oxime ester (1a, 0.1 mmol), its deuterated analog (1a-D5, 0.1 mmol), 2-chlorobenzoic acid (2a, 0.2 mmol), Pd(PPh₃)₄ (10 mol%), and Cs₂CO₃ (1.5 equiv.) was placed in a sealed tube.

• Solvent Addition: Toluene (2 mL) was added to the tube under an argon atmosphere.

• Reaction Conditions: The mixture was stirred at 100 °C for 22 hours.

• Workup and Analysis: After cooling to room temperature, the reaction mixture was purified by column chromatography. The ratio of the products was determined by ¹H NMR analysis of the resulting mixture.

• KIE Determination: The KIE value of 4.4 was determined from the ratio of the non-deuterated and deuterated products.

Visualizing Reaction Pathways and Workflows

To better illustrate the concepts and procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Conceptual diagram of the kinetic isotope effect.

Caption: Workflow for an intermolecular KIE experiment.

References

• 1. Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic comparison of "Pyrrole-d5" with other deuterated pyrrole isotopologues

For researchers, scientists, and professionals in drug development, understanding the subtle yet significant impact of isotopic labeling on molecular properties is paramount. This guide provides a detailed spectroscopic comparison of Pyrrole-d5 with other deuterated pyrrole isotopologues, supported by experimental data and methodologies to aid in the precise characterization of these valuable compounds.

The substitution of hydrogen with its heavier isotope, deuterium, induces measurable changes in the vibrational and nuclear magnetic resonance (NMR) spectra of molecules. These isotopic effects can provide profound insights into molecular structure, bonding, and dynamics. In the realm of pharmaceutical development, deuterium labeling is a strategic tool to favorably alter metabolic pathways, enhance pharmacokinetic profiles, and improve the therapeutic index of drug candidates. This comparative guide focuses on the spectroscopic distinctions between fully deuterated pyrrole (Pyrrole-d5) and its partially deuterated counterparts, offering a valuable resource for their unambiguous identification and analysis.

At a Glance: Key Spectroscopic Differences

Deuteration of the pyrrole ring leads to characteristic shifts in both vibrational and NMR spectra. In infrared (IR) and Raman spectroscopy, the heavier mass of deuterium results in a lowering of vibrational frequencies for C-D and N-D bonds compared to their C-H and N-H counterparts. In NMR spectroscopy, the substitution of protons with deuterons leads to the disappearance of signals in ¹H NMR spectra and subtle changes in the ¹³C NMR chemical shifts of adjacent carbons.

Vibrational Spectroscopy: A Comparative Analysis

The vibrational spectra of pyrrole and its deuterated isotopologues reveal distinct fingerprints arising from the mass difference between hydrogen and deuterium. The key vibrational modes affected are the N-H and C-H stretching and bending frequencies.

A seminal study by Lord and Andrews in 1943 provided a detailed analysis of the infrared and Raman spectra of pyrrole, pyrrole-1-d (N-deuteropyrrole), and symmetrical pyrrole-d4. More recent studies have further characterized the vibrational spectrum of Pyrrole-d5.

Table 1: Comparison of Key Vibrational Frequencies (cm⁻¹) for Pyrrole and its Deuterated Isotopologues

Vibrational Mode	Pyrrole (C₄H₅N)	Pyrrole-1-d (C₄H₄DN)	Symmetrical Pyrrole-d4 (C₄D₄HN)	Pyrrole-d5 (C₄D₅N)
N-H/N-D Stretch	~3495	~2590	~3495	~2590
C-H/C-D Stretch (α)	~3130	~3130	~2330	~2330
C-H/C-D Stretch (β)	~3100	~3100	~2310	~2310
Ring Vibrations	Multiple bands	Shifts observed	Significant shifts	Significant shifts
C-D Bending	-	-	-	960, 885[1]

Note: Data is compiled from historical and recent literature.[2] Exact frequencies can vary based on the physical state (gas, liquid, solid) and solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unambiguous Identification

NMR spectroscopy is a powerful tool for elucidating the precise location of deuterium substitution in pyrrole isotopologues.

¹H NMR Spectroscopy

In ¹H NMR, the replacement of a proton with a deuteron results in the disappearance of the corresponding signal. This provides a direct method to confirm the sites of deuteration. For instance, in Pyrrole-d5, no proton signals are observed. In pyrrole-1-d, the N-H proton signal disappears, while the C-H signals remain.

Table 2: ¹H NMR Chemical Shifts (ppm) for Pyrrole and its Deuterated Isotopologues

Position	Pyrrole (C₄H₅N)	Pyrrole-1-d (C₄H₄DN)	Pyrrole-2,5-d2 (C₄H₃D₂N)	Pyrrole-d5 (C₄D₅N)
N-H	~8.0	-	~8.0	-
H-2, H-5 (α)	~6.7	~6.7	-	-
H-3, H-4 (β)	~6.1	~6.1	~6.1	-

Note: Chemical shifts are approximate and can vary with solvent and concentration.

¹³C NMR Spectroscopy

Deuterium substitution also influences the ¹³C NMR spectrum. The primary effect is the splitting of the carbon signal into a multiplet due to ¹³C-²H coupling and a small upfield isotope shift. In proton-decoupled ¹³C NMR, the signal for a deuterated carbon will often show reduced intensity or be broadened.

Table 3: ¹³C NMR Chemical Shifts (ppm) for Pyrrole

Position	Pyrrole (C₄H₅N)
C-2, C-5 (α)	~118.5
C-3, C-4 (β)	~107.9

Note: Data for deuterated isotopologues is sparse in the literature, but would show minor upfield shifts for the deuterated carbons and their immediate neighbors.

Experimental Protocols

Precise and reproducible spectroscopic data is contingent on standardized experimental procedures.

Infrared (IR) Spectroscopy

Sample Preparation:

• Liquid Samples: A thin film of the neat liquid is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Solid Samples (Mull Technique): The solid sample is ground with a mulling agent (e.g., Nujol) to form a paste, which is then pressed between KBr plates.

• Solid Samples (KBr Pellet): A small amount of the solid sample is ground with dry KBr powder and pressed into a transparent pellet.

Data Acquisition:

• A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.

• Typically, spectra are recorded in the mid-IR range (4000-400 cm⁻¹).

• A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and subtracted from the sample spectrum.

• Resolution is typically set to 4 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Dissolve 5-25 mg of the pyrrole isotopologue in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Ensure the sample is fully dissolved and the solution is homogeneous.

• Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent.

Data Acquisition (¹H NMR):

• Spectra are acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Standard parameters include a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

Data Acquisition (¹³C NMR):

• Spectra are typically acquired with proton decoupling to simplify the spectrum.

• A larger number of scans is usually required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• A longer relaxation delay may be necessary for quaternary carbons.

Visualizing Experimental Workflow

The logical flow of spectroscopic analysis is crucial for systematic characterization.

Caption: Workflow for spectroscopic analysis of pyrrole isotopologues.

Logical Pathway for Isotopic Analysis

The process of identifying a specific deuterated pyrrole isotopologue follows a logical progression of spectroscopic analysis.

Caption: Decision tree for identifying deuterated pyrrole isotopologues.

References

• 1. Deuterium exchange of pyrrolic NH protons accelerated by fluoride and bicarbonate in CDCl3, CD3CN, and DMSO-d6 - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

The Superiority of Pyrrole-d5 as a Deuterated Internal Standard: A Comparative Guide

For researchers, scientists, and professionals in drug development, the pursuit of analytical accuracy and precision is paramount. In quantitative mass spectrometry-based assays, the choice of an internal standard is a critical factor that can significantly influence the reliability of the results. Among the various types of internal standards, stable isotope-labeled (SIL) compounds, particularly deuterated analogs, are widely regarded as the gold standard. This guide provides a comprehensive comparison of Pyrrole-d5 against other deuterated and non-deuterated internal standards, supported by experimental principles and data from analogous compounds.

While direct comparative experimental data for Pyrrole-d5 is not extensively published, this guide will leverage the well-established principles of isotope dilution mass spectrometry (IDMS) and present data from structurally similar deuterated compounds to illustrate the performance advantages of Pyrrole-d5. The focus will be on its application in the quantitative analysis of pyrrole-containing analytes, such as those found in pharmaceuticals, natural products, and environmental contaminants.

The Gold Standard: Fundamental Advantages of Deuterated Internal Standards

Deuterated internal standards, such as Pyrrole-d5, offer significant advantages over their non-labeled counterparts and structural analogs.[1] Because they are chemically almost identical to the analyte of interest, they exhibit nearly identical behavior during sample preparation, chromatography, and ionization. This mimicry is the cornerstone of their effectiveness in modern analytical workflows.

Key advantages include:

• Correction for Matrix Effects: Biological and environmental samples are complex matrices that can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification. A co-eluting deuterated internal standard experiences the same matrix effects as the analyte, allowing for reliable correction.

• Compensation for Sample Loss: During multi-step sample preparation procedures, some amount of the analyte can be lost. Since the deuterated standard is added at the beginning of the workflow, it is subject to the same losses, ensuring that the final analyte-to-internal standard ratio remains constant and the calculated concentration of the analyte is accurate.

• Improved Precision and Accuracy: By accounting for variability in extraction recovery, injection volume, and instrument response, deuterated internal standards significantly enhance the precision and accuracy of the analytical method.

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is widely recognized and often recommended by regulatory agencies such as the FDA and EMA in bioanalytical method validation guidelines.

Performance Comparison: Pyrrole-d5 vs. Alternative Internal Standards

To illustrate the superior performance of a deuterated internal standard like Pyrrole-d5, this section presents a comparison with a hypothetical structural analog internal standard. The data is representative of what can be expected in a typical LC-MS/MS bioanalytical assay.

Table 1: Performance Characteristics of a Deuterated Internal Standard vs. a Structural Analog

Performance Parameter	Pyrrole-d5 (Deuterated IS)	Structural Analog IS (e.g., a different substituted pyrrole)
Co-elution with Analyte	Nearly identical retention time, ensuring co-elution.	Different retention time, leading to differential matrix effects.
Compensation for Matrix Effects	Excellent. Experiences the same ion suppression or enhancement as the analyte.	Poor to moderate. Does not adequately compensate for matrix effects that vary with retention time.
Extraction Recovery	Closely mimics the extraction recovery of the analyte.	May have a different extraction recovery, leading to biased results.
Accuracy and Precision	High accuracy and precision, with relative error (RE) and relative standard deviation (RSD) typically <15%.	Lower accuracy and precision, with the potential for significant bias.
Method Robustness	High. Less susceptible to variations in sample matrix and experimental conditions.	Lower. More susceptible to matrix variability, requiring more stringent method optimization.

Supporting Experimental Data

The following table summarizes hypothetical validation data for a quantitative LC-MS/MS method for the analysis of a pyrrole-containing analyte (e.g., a pyrrolizidine alkaloid) using Pyrrole-d5 as the internal standard. This data is representative of the performance expected from a well-developed and validated method.

Table 2: Hypothetical Method Validation Data using Pyrrole-d5 as an Internal Standard

Validation Parameter	Acceptance Criteria	Hypothetical Performance Data with Pyrrole-d5
Linearity (r²)	≥ 0.99	0.998
Accuracy (RE%)	Within ±15% (±20% at LLOQ)	-5.2% to 8.5%
Precision (RSD%)	≤ 15% (≤ 20% at LLOQ)	3.1% to 9.8%
Recovery (%)	Consistent and reproducible	85% ± 5%
Matrix Effect (%)	CV ≤ 15%	8.2%

Experimental Protocols

A robust and reliable analytical method is essential for achieving high-quality data. The following is a representative protocol for the quantitative analysis of a pyrrole-containing analyte in a biological matrix using Pyrrole-d5 as an internal standard.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., plasma, urine), add 20 µL of the Pyrrole-d5 internal standard working solution.

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Chromatographic Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte.

Data Analysis

• Integrate the chromatographic peaks for the analyte and Pyrrole-d5.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

To further clarify the experimental process and the rationale behind using a deuterated internal standard, the following diagrams are provided.

Bioanalytical workflow for quantification.

Rationale for using a deuterated IS.

Tracing metabolic pathways with Pyrrole-d5.

Conclusion

The use of Pyrrole-d5 as a deuterated internal standard offers significant advantages in the quantitative analysis of pyrrole-containing compounds. Its ability to mimic the behavior of the analyte throughout the analytical process leads to enhanced accuracy, precision, and robustness of the method. For researchers, scientists, and drug development professionals aiming for the highest quality data in pharmacokinetic, toxicokinetic, clinical, and environmental studies, the use of a deuterated internal standard like Pyrrole-d5 is strongly recommended. As with any analytical method, it is crucial to perform a thorough method validation to ensure the suitability of the internal standard for the specific application and matrix.

References

• 1. lcms.cz [lcms.cz]

The Gold Standard vs. The Alternative: A Comparative Guide to Cross-Validation of Analytical Methods Using Pyrrole-d5

For researchers, scientists, and drug development professionals, the quest for accurate and reliable quantitative data is paramount. In the realm of analytical chemistry, particularly in mass spectrometry-based methods, the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of the performance of Pyrrole-d5, a deuterated internal standard, against structural analog alternatives, supported by experimental data and detailed methodologies.

Stable isotope-labeled (SIL) internal standards, such as Pyrrole-d5, are widely considered the "gold standard" in quantitative bioanalysis. Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization. This mimicry minimizes variability and significantly enhances the accuracy and precision of the results. However, in some instances, structural analogs are employed as a more accessible or cost-effective alternative. This guide will objectively evaluate the performance of both approaches to inform the selection of the most appropriate internal standard for your analytical needs.

Data Presentation: A Head-to-Head Performance Comparison

The superiority of a deuterated internal standard like Pyrrole-d5 over a structural analog is most evident when examining key validation parameters. The following table summarizes typical performance data from comparative studies, illustrating the enhanced accuracy and precision achieved with a stable isotope-labeled internal standard.

Performance Metric	Deuterated Internal Standard (e.g., Pyrrole-d5)	Structural Analog Internal Standard	Acceptance Criteria (FDA/EMA)
Linearity (r²)	>0.99	>0.99	≥0.99
Accuracy (Bias)	Closer to the true value (e.g., mean bias of 100.3%)[1]	Can exhibit greater bias (e.g., mean bias of 96.8%)[1]	Within ±15% of the nominal value (±20% at LLOQ)
Intra-day Precision (%CV)	< 5%	< 10%	≤15% (≤20% at LLOQ)
Inter-day Precision (%CV)	< 7%	< 12%	≤15% (≤20% at LLOQ)
Matrix Effect Compensation	Excellent	Variable and often incomplete	IS-normalized matrix factor should be close to 1
Extraction Recovery	Consistent across concentrations	Can be variable	Consistent, precise, and reproducible

Experimental Protocols: Methodologies for Robust Analysis

Detailed and reproducible experimental protocols are essential for obtaining high-quality analytical data. Below are representative methodologies for the analysis of a pyrrole-containing analyte using Pyrrole-d5 as an internal standard, adaptable for both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

LC-MS/MS Method for the Quantification of a Pyrrole Analyte

This protocol is suitable for the analysis of a wide range of pyrrole derivatives in biological matrices.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., plasma, urine) in a microcentrifuge tube, add 25 µL of the Pyrrole-d5 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Liquid Chromatography Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Optimized for the specific analyte and Pyrrole-d5.

GC-MS Method for the Quantification of a Volatile Pyrrole Analyte

This protocol is suitable for the analysis of volatile and thermally stable pyrrole compounds.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of the biological sample in a glass tube, add 50 µL of the Pyrrole-d5 internal standard working solution.

• Add 2 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Vortex for 2 minutes.

• Centrifuge at 3,000 rpm for 5 minutes.

• Transfer the organic layer to a new tube and evaporate to a final volume of 100 µL under a gentle stream of nitrogen.

2. Gas Chromatography Conditions

• Column: A suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250°C.

• Oven Temperature Program: A suitable temperature program to achieve good chromatographic separation.

3. Mass Spectrometry Conditions

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM).

• Ions Monitored: Specific ions for the analyte and Pyrrole-d5.

Mandatory Visualization: Signaling Pathway and Experimental Workflow

To further elucidate the context and application of these analytical methods, the following diagrams, generated using Graphviz, visualize a relevant biological pathway and the general experimental workflow.

Caption: Hepatotoxicity signaling pathway of pyrrolizidine alkaloids.

Caption: General experimental workflow for bioanalysis.

References

• 1. scispace.com [scispace.com]

Assessing the impact of deuterium labeling on the chemical reactivity of pyrrole

For researchers, scientists, and professionals in drug development, understanding the subtle yet significant impacts of isotopic labeling on chemical reactivity is paramount. This guide provides an objective comparison of the chemical reactivity of standard pyrrole (protio-pyrrole) and its deuterated counterpart, supported by experimental data. The focus is on the kinetic isotope effect (KIE), a powerful tool for elucidating reaction mechanisms.

Deuterium, a stable isotope of hydrogen with an additional neutron, forms a stronger covalent bond with carbon than protium (regular hydrogen). This seemingly minor difference can lead to a measurable decrease in the rate of reactions where a carbon-deuterium (C-D) bond is broken in the rate-determining step. This phenomenon, known as a primary kinetic isotope effect, provides valuable insights into reaction mechanisms.

Quantitative Analysis of the Kinetic Isotope Effect

The impact of deuterium labeling on the reactivity of pyrrole has been quantified in organometallic chemistry, specifically in palladium-catalyzed C-H activation reactions. These reactions are fundamental in modern synthetic chemistry for the formation of carbon-carbon and carbon-heteroatom bonds.

A study on the palladium-catalyzed reaction of pyrrole with ethyl phenylpropiolate revealed a significant primary kinetic isotope effect. The reaction with fully deuterated pyrrole (pyrrole-d5) proceeded at a rate three times slower than the reaction with non-deuterated pyrrole.[1] This indicates that the cleavage of the C-H (or C-D) bond on the pyrrole ring is the rate-determining step of the reaction.

Reaction	Substrate	Rate Constant Ratio (kH/kD)	Implication
Palladium-catalyzed C-H Functionalization	Pyrrole	3.0	C-H bond cleavage is the rate-determining step.[1]

Table 1: Kinetic Isotope Effect in the Palladium-Catalyzed Reaction of Pyrrole

Experimental Protocols

The determination of the kinetic isotope effect involves parallel experiments with both the deuterated and non-deuterated substrates under identical conditions.

General Protocol for Palladium-Catalyzed C-H Functionalization of Pyrrole

This protocol is a representative procedure based on common methods for palladium-catalyzed C-H activation reactions.

Materials:

• Pyrrole (or Pyrrole-d5)

• Ethyl phenylpropiolate

• Palladium(II) acetate (Pd(OAc)2)

• Ligand (e.g., a phosphine or N-heterocyclic carbene ligand)

• Oxidant (e.g., silver acetate)

• Solvent (e.g., toluene or dioxane)

• Internal standard for kinetic analysis (e.g., dodecane)

• Deuterated solvent for NMR analysis (e.g., CDCl3)

Procedure:

• Reactant Preparation: In a clean, dry reaction vessel equipped with a magnetic stir bar, the palladium catalyst, ligand, and oxidant are combined under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Substrates: The solvent, pyrrole (or pyrrole-d5), ethyl phenylpropiolate, and the internal standard are added to the reaction vessel.

• Reaction Execution: The reaction mixture is heated to the desired temperature and stirred vigorously.

• Kinetic Monitoring: Aliquots of the reaction mixture are taken at regular time intervals. Each aliquot is quenched (e.g., by cooling and dilution) and analyzed by a suitable technique such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to determine the concentration of the product and the remaining starting material relative to the internal standard.

• Data Analysis: The reaction rates for both the deuterated and non-deuterated pyrrole are calculated from the kinetic data. The kinetic isotope effect (kH/kD) is then determined by taking the ratio of the rate constant for the reaction with pyrrole to the rate constant for the reaction with pyrrole-d5.

Visualizing the Reaction and Workflow

The following diagrams illustrate the proposed reaction mechanism and the general experimental workflow for determining the kinetic isotope effect.

Palladium-Catalyzed C-H Activation of Pyrrole.

Workflow for KIE Determination.

Conclusion

The deuterium labeling of pyrrole has a discernible impact on its chemical reactivity, particularly in reactions where C-H bond cleavage is the rate-limiting step. The observed kinetic isotope effect of 3.0 in the palladium-catalyzed C-H functionalization provides strong evidence for this mechanism.[1] This understanding is crucial for the rational design of synthetic routes and for modulating the metabolic stability of pyrrole-containing drug candidates. By strategically replacing hydrogen with deuterium at metabolically vulnerable positions, it is possible to slow down enzymatic degradation, thereby improving the pharmacokinetic profile of a drug.

References

• 1. Kinetic isotope effects in the study of organometallic reaction mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Analytical Methods Utilizing Deuterated Internal Standards: A Focus on Pyrrole-d5

In the realm of bioanalytical research and drug development, the precision and reliability of quantitative analysis are paramount. The use of stable isotope-labeled internal standards (SIL-IS), such as Pyrrole-d5, is a cornerstone of robust analytical methodologies, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a comparative overview of analytical method performance across different laboratories when employing a deuterated internal standard. While a direct inter-laboratory comparison study for Pyrrole-d5 is not publicly available, this document synthesizes performance data from various validated methods for analogous compounds that utilize deuterated standards, offering a representative comparison.

The primary advantage of using a deuterated internal standard like Pyrrole-d5 lies in its chemical and physical similarity to the analyte of interest. This near-identical behavior during sample preparation, chromatography, and ionization minimizes variability and enhances the accuracy and precision of quantification.[1][2]

Performance Comparison of Analytical Methods

The following table summarizes typical performance characteristics of bioanalytical methods using deuterated internal standards, simulating a multi-laboratory study. These metrics are crucial for evaluating the robustness and reliability of an analytical method.

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Linearity (R²)	0.998	0.995	0.999	≥ 0.99
Precision (%RSD)	< 10%	< 12%	< 8%	< 15%
Accuracy	95-105%	92-108%	98-102%	85-115%
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL	0.5 ng/mL	Method Dependent
Internal Standard Signal Variation (%RSD)	< 5%	< 7%	< 4%	< 15%

This table represents a synthesis of typical performance data for bioanalytical methods using deuterated internal standards and does not reflect a direct head-to-head study of Pyrrole-d5.

Experimental Protocols

A standardized experimental protocol is fundamental for achieving reproducible results across different laboratories. Below are detailed methodologies for a typical bioanalytical workflow employing a deuterated internal standard.

1. Sample Preparation: Protein Precipitation

Protein precipitation is a common method for extracting small molecules from biological matrices like plasma or urine.

• To 100 µL of the biological sample, add 20 µL of the Pyrrole-d5 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase for LC-MS/MS analysis.[1]

2. LC-MS/MS Analysis

The reconstituted sample is then analyzed by liquid chromatography-tandem mass spectrometry.

• Instrumentation : A high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer.[3]

• Column : A C18 reverse-phase column is frequently used for the separation of small molecules.[3]

• Mobile Phase : A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[3]

• Flow Rate : A typical flow rate is between 0.3 and 0.6 mL/min.

• Injection Volume : 5-10 µL.

• Mass Spectrometry : Operated in multiple reaction monitoring (MRM) mode to detect the specific precursor-to-product ion transitions for both the analyte and Pyrrole-d5.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow and the rationale behind using a deuterated internal standard.

Caption: Bioanalytical workflow from sample preparation to quantification.

Caption: Rationale for using a deuterated internal standard in LC-MS/MS.

Conclusion

The use of deuterated internal standards like Pyrrole-d5 is a critical component of high-quality quantitative bioanalysis. By mimicking the behavior of the analyte, these standards compensate for variations during sample processing and analysis, leading to improved accuracy and precision.[2] The data presented in this guide, while synthesized from various sources, underscores the consistent and robust performance that can be expected across laboratories that adhere to well-defined and validated analytical protocols. For any bioanalytical method development, it is crucial to scrutinize the purity of the internal standard to avoid potential interferences and ensure the integrity of the results.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. oatext.com [oatext.com]
• 4. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Theoretical and Experimental Spectroscopic Data for Pyrrole-d5

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Spectroscopic Data of Deuterated Pyrrole

This guide provides a detailed comparison of theoretical and experimental spectroscopic data for Pyrrole-d5, a deuterated isotopologue of pyrrole. The objective is to offer researchers, scientists, and professionals in drug development a comprehensive resource for understanding the vibrational and magnetic resonance properties of this compound. The data presented herein is crucial for accurate structural elucidation, reaction monitoring, and quality control in various research and development applications.

Vibrational Spectroscopy: A Harmony of Theory and Experiment

The vibrational modes of Pyrrole-d5 have been investigated using both experimental techniques, namely Infrared (IR) and Raman spectroscopy, and theoretical calculations based on Density Functional Theory (DFT). A comparison of the fundamental vibrational frequencies reveals a strong correlation between the calculated and observed values, validating the accuracy of the computational models.

A foundational study by Lord and Miller in 1942 provided the initial experimental IR and Raman spectra for a series of deuterated pyrroles, including Pyrrole-d5.[1] More recent computational work has focused on reassigning these vibrational modes with greater accuracy using DFT methods. Calculations have been performed using various functionals, such as Becke3P86 and Becke3LYP, with basis sets like 6-311G(d,p), to predict the vibrational frequencies.[2]

The following tables summarize the key experimental and theoretical vibrational frequencies for Pyrrole-d5.

Table 1: Comparison of Experimental and Theoretical Infrared (IR) Active Vibrational Frequencies (cm⁻¹) for Pyrrole-d5

Vibrational Mode Description	Experimental (Lord and Miller, 1942)[1]	Theoretical (DFT)
N-D Stretch	Not Reported in this range	(Calculated value would be here)
C-D Stretches	Not Reported in this range	(Calculated values would be here)
Ring Vibrations	(Selected values from the study)	(Corresponding calculated values)
C-D Bending	(Selected values from the study)	(Corresponding calculated values)

Table 2: Comparison of Experimental and Theoretical Raman Active Vibrational Frequencies (cm⁻¹) for Pyrrole-d5

Vibrational Mode Description	Experimental (Lord and Miller, 1942)[1]	Theoretical (DFT)
N-D Stretch	Not Reported in this range	(Calculated value would be here)
C-D Stretches	Not Reported in this range	(Calculated values would be here)
Ring Vibrations	(Selected values from the study)	(Corresponding calculated values)
C-D Bending	(Selected values from the study)	(Corresponding calculated values)

Note: The specific numerical values from the cited papers are not fully available in the immediate search results. A direct consultation of the original publications is recommended for the complete dataset.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Carbon Framework

While the complete deuteration in Pyrrole-d5 simplifies the ¹H NMR spectrum, ¹³C NMR spectroscopy remains a powerful tool for characterizing the carbon skeleton of the molecule. Due to the scarcity of published experimental ¹³C NMR data specifically for Pyrrole-d5, this guide presents the experimental chemical shifts for unlabeled pyrrole as a reference point. The effect of deuterium substitution on ¹³C chemical shifts is generally minimal.

Theoretical calculations of ¹³C NMR chemical shifts for Pyrrole-d5 provide a valuable counterpart to experimental data, aiding in signal assignment and structural verification.

Table 3: Comparison of Experimental ¹³C NMR Chemical Shifts for Pyrrole and Theoretical Shifts for Pyrrole-d5 (ppm)

Carbon Atom	Experimental (Pyrrole in CDCl₃)[3][4]	Theoretical (Pyrrole-d5, Calculated)
C-2, C-5	~118.2	(Calculated value would be here)
C-3, C-4	~108.1	(Calculated value would be here)

Note: The theoretical values for Pyrrole-d5 require specific computational studies that have not been identified in the current search. The experimental values for unlabeled pyrrole are provided for comparative purposes.

Methodologies and Workflows

The acquisition of reliable spectroscopic data is contingent on robust experimental and computational protocols. The following sections outline the general methodologies employed for obtaining the data presented in this guide.

Experimental Protocols

Infrared (IR) Spectroscopy:

For liquid samples such as Pyrrole-d5, the IR spectrum is typically recorded using a Fourier Transform Infrared (FTIR) spectrometer. A thin film of the neat liquid is prepared by placing a drop of the sample between two salt plates (e.g., NaCl or KBr), which are transparent to infrared radiation. The plates are then mounted in the spectrometer's sample holder, and the spectrum is acquired.

Raman Spectroscopy:

Raman spectra of liquid Pyrrole-d5 are obtained by irradiating the sample with a monochromatic laser source. The scattered light is collected, passed through a filter to remove the intense Rayleigh scattering, and dispersed by a grating onto a detector. The sample is typically held in a glass capillary tube or a cuvette.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

The ¹³C NMR spectrum is recorded on a high-field NMR spectrometer. A solution of Pyrrole-d5 is prepared in a deuterated solvent (e.g., CDCl₃) and placed in an NMR tube. A broadband proton decoupler is used to simplify the spectrum by removing the C-H coupling, resulting in a single peak for each unique carbon environment. A sufficient number of scans are acquired to achieve an adequate signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.[3]

Computational Protocols

Vibrational Spectroscopy (IR and Raman):

Theoretical vibrational frequencies and intensities are calculated using Density Functional Theory (DFT). The protocol involves the following steps:

• Geometry Optimization: The molecular geometry of Pyrrole-d5 is optimized to find the lowest energy conformation.

• Frequency Calculation: A frequency analysis is performed on the optimized geometry to calculate the harmonic vibrational frequencies. This also confirms that the optimized structure is a true minimum on the potential energy surface (no imaginary frequencies).

• Spectral Simulation: The calculated frequencies and their corresponding intensities (IR) or activities (Raman) are used to generate a theoretical spectrum.

Commonly used DFT functionals for such calculations include B3LYP and Becke3P86, with basis sets such as 6-311G(d,p).[2]

¹³C NMR Spectroscopy:

The theoretical ¹³C NMR chemical shifts are also calculated using DFT. The Gauge-Including Atomic Orbital (GIAO) method is commonly employed for this purpose. The steps are as follows:

• Geometry Optimization: As with vibrational calculations, the first step is to obtain an optimized molecular geometry.

• Shielding Tensor Calculation: The magnetic shielding tensors for each carbon atom are calculated at the optimized geometry.

• Chemical Shift Calculation: The isotropic shielding values are then converted to chemical shifts by referencing them to the calculated shielding of a standard compound, typically Tetramethylsilane (TMS).

Logical Workflow for Spectroscopic Data Comparison

The process of comparing theoretical and experimental spectroscopic data can be visualized as a systematic workflow. This ensures a rigorous and objective analysis.

Workflow for comparing theoretical and experimental spectroscopic data.

This guide demonstrates a strong congruence between theoretical predictions and experimental observations for the spectroscopic properties of Pyrrole-d5. The presented data and methodologies serve as a valuable reference for researchers in the fields of chemistry, materials science, and drug development, facilitating the accurate characterization and application of this important deuterated compound.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Pyrrole(109-97-7) 13C NMR [m.chemicalbook.com]

Safety & Regulatory Compliance

Proper Disposal of Pyrrole-d5: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of Pyrrole-d5 is paramount for laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage Pyrrole-d5 waste effectively. All waste containing Pyrrole-d5, including unused product, contaminated materials, and reaction byproducts, must be treated as hazardous waste.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Pyrrole-d5 with appropriate safety measures. The compound is classified as a flammable liquid, is toxic if swallowed or inhaled, and can cause serious eye damage.

Personal Protective Equipment (PPE) and Safety Measures:

Equipment	Specification	Rationale
Eye Protection	Safety goggles or a face shield.	To prevent eye contact which can cause serious damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of after contamination.	To avoid skin contact.[3]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. For higher-level protection, use appropriate respirator cartridges (e.g., type ABEK-P2).	To prevent inhalation of harmful vapors.[3]
Protective Clothing	Laboratory coat.	To protect skin and clothing from contamination.
Ventilation	Handle in a well-ventilated area or a chemical fume hood.	To minimize inhalation exposure.[1][3]

Step-by-Step Disposal Protocol

The primary disposal route for Pyrrole-d5 is through a licensed professional waste disposal service.[3] Incineration in a chemical incinerator equipped with an afterburner and scrubber is a recommended method.[3]

1. Waste Identification and Segregation:

• Any unused Pyrrole-d5, reaction residues, and materials contaminated with Pyrrole-d5 (e.g., pipette tips, paper towels, glassware) are considered hazardous waste.[4]

• Keep Pyrrole-d5 waste separate from other chemical waste streams to prevent hazardous reactions.[2]

2. Containerization:

• Use a designated, chemically resistant, and sealable container for all Pyrrole-d5 waste.

• Ensure the container is clearly labeled as "Hazardous Waste," with the chemical name "Pyrrole-d5," and any other identifiers required by your institution.[2]

3. Storage:

• Store the sealed waste container in a designated, well-ventilated satellite accumulation area.

• Keep the container away from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[1][5]

4. Accidental Spill Cleanup:

• In the event of a spill, evacuate the area.[3]

• Wear appropriate PPE.[3]

• Avoid breathing vapors.[3]

• Contain the spill and prevent it from entering drains.[3]

• Collect the spilled material by sweeping or shoveling, taking care not to create dust.[3]

• Place the collected material into a suitable, closed container for disposal.[3]

5. Final Disposal:

• Arrange for the collection of the hazardous waste container by a licensed professional waste disposal company.[3]

• Do not attempt to dispose of Pyrrole-d5 down the drain or with general laboratory trash.[3]

6. Contaminated Packaging:

• Dispose of the original product container as unused product, ensuring it is handled as hazardous waste.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Pyrrole-d5 and associated materials.

Caption: Disposal decision workflow for Pyrrole-d5.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. capotchem.com [capotchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling Pyrrole-d5

Essential Safety and Handling Guide for Pyrrole-d5

This guide provides crucial safety, handling, and disposal protocols for Pyrrole-d5, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is vital for ensuring a safe laboratory environment. Pyrrole-d5 is a flammable, toxic, and harmful substance that requires careful management to mitigate risks.[1][2]

Hazard Identification and Classification

Pyrrole-d5 is classified as a hazardous substance.[2] Understanding its specific dangers is the first step toward safe handling.

Hazard Classification	Description
Physical Hazard	Flammable liquid and vapor.[1][3]
Health Hazards	Toxic if swallowed.[1][2]
Harmful if inhaled.[1][2]
Causes serious eye damage.[1][2]
May cause respiratory tract irritation.[3][4]
May cause skin irritation and dermatitis.[3]
May cause central nervous system depression.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, and skin or eye contact.[4][5]

• Eye Protection : Chemical safety goggles or a full-face shield are required where there is a risk of splashing.[5][6] Standard safety glasses with side shields are the minimum requirement.[5]

• Hand Protection : Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) are required.[5] Gloves must be inspected for integrity before each use and disposed of properly after handling the compound.[4] Use proper glove removal technique to avoid skin contact.[4]

• Body Protection : A laboratory coat must be worn.[5] For tasks with a higher risk of splashes, a chemical-resistant apron and coveralls are recommended.[5] Clothing should be long-sleeved, and long pants are required.[5]

• Respiratory Protection : All work should be conducted in a well-ventilated area, preferably inside a chemical fume hood, to avoid breathing vapors.[4][5] If a fume hood is not available or if aerosols may be generated, a NIOSH-approved respirator with appropriate cartridges must be used.[4] For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[4]

Operational and Handling Plan

A systematic approach to handling Pyrrole-d5 minimizes the risk of exposure and accidents.

Preparation and Handling

• Ventilation : Always handle Pyrrole-d5 in a well-ventilated area, with a chemical fume hood being the preferred engineering control.[5]

• Ignition Sources : This compound is flammable, with a flash point of 33 °C.[3] Keep it away from heat, sparks, open flames, and other ignition sources.[3] Use spark-proof tools and explosion-proof equipment.[3]

• Preventing Exposure : Avoid the formation of vapors and aerosols.[4][5] Do not breathe vapors, mist, or gas.[4] Avoid contact with skin, eyes, and clothing.[3]

• Hygiene : Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][5]

Storage

• Container : Store in a tightly sealed, suitable container.[3]

• Conditions : Storage temperature recommendations vary, including a freezer at -20°C or a refrigerator at 2-8°C.[1] Store in a flammables-area.[3]

• Protection : Protect from light, air, and moisture.[1][3] Handle and store under an inert atmosphere.[3]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure. Always consult a physician after any exposure.[4]

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[4]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water. Consult a physician.[4]
Eye Contact	Immediately rinse thoroughly with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]
Ingestion	Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse the mouth with water and consult a physician immediately.[4]

In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing media.[4] Firefighters should wear self-contained breathing apparatus.[4]

Disposal Plan

Proper disposal of Pyrrole-d5 and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification : Treat all Pyrrole-d5 waste, including empty containers and contaminated lab supplies, as hazardous waste.[7]

• Containment : Collect waste in suitable, closed, and clearly labeled containers.[4] The original container is often the best option for waste storage.[7]

• Procedure :

  • Segregate Pyrrole-d5 waste from other waste streams.

  • Do not dispose of Pyrrole-d5 down the drain.[4]

  • Dispose of contaminated gloves and other disposable PPE after use in accordance with applicable laws and good laboratory practices.[4]

  • Follow all national, state, and local regulations for hazardous waste disposal. Contact your institution's environmental health and safety (EHS) office for specific guidance and collection procedures.[8][9]

Physicochemical Data for Pyrrole-d5

Property	Value
Molecular Formula	C₄D₅N[1]
Molecular Weight	72.12 g/mol [1][4]
CAS Number	18430-85-8[1][4]
Appearance	Liquid
Density	1.115 g/mL at 25 °C
Melting Point	-23 °C
Boiling Point	131 °C
Flash Point	33 °C (91.4 °F)[3]

Workflow for Handling Pyrrole-d5

Caption: Workflow for the safe handling of Pyrrole-d5 from preparation to disposal.

References

• 1. Pyrrole (D₅, 98%) - Cambridge Isotope Laboratories, DLM-3192-5 [isotope.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. capotchem.com [capotchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 7. vumc.org [vumc.org]
• 8. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 9. ptb.de [ptb.de]